1-(2-Amino-5-methoxyphenyl)ethanone

• CAS: 23042-77-5

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone: Protocols and Mechanistic Insights

Introduction

1-(2-Amino-5-methoxyphenyl)ethanone, also known as 2-amino-5-methoxyacetophenone, is a pivotal chemical intermediate in the landscape of modern medicinal chemistry and materials science. Its unique trifunctional structure—comprising an aromatic amine, a ketone, and a methoxy ether—renders it a versatile scaffold for the synthesis of a diverse array of heterocyclic compounds, including quinolines, quinazolines, and various pharmacologically active agents. This guide provides an in-depth exploration of the primary synthetic routes to this valuable building block, grounded in established chemical principles and supported by field-proven protocols. We will delve into the mechanistic underpinnings of these transformations, offering insights to empower researchers in their synthetic endeavors.

Retrosynthetic Analysis

A logical approach to synthesizing 1-(2-Amino-5-methoxyphenyl)ethanone begins with a retrosynthetic analysis. This process allows us to identify plausible precursor molecules and strategic bond disconnections. The most common and industrially viable strategies hinge on introducing the amino group at a late stage, typically via the reduction of a nitro group. This approach leverages the powerful directing effects of the acetyl and methoxy groups on an aromatic ring.

Caption: Retrosynthetic pathway for 1-(2-Amino-5-methoxyphenyl)ethanone.

Protocol 1: Synthesis via Nitration of 4-Methoxyacetophenone and Subsequent Reduction

This two-step sequence is the most widely reported and reliable method for the laboratory-scale and pilot-plant production of the target compound. It capitalizes on the robust and predictable nature of electrophilic aromatic substitution followed by a standard nitro group reduction.

Step 1: Nitration of 4-Methoxyacetophenone to yield 1-(5-Methoxy-2-nitrophenyl)ethanone

Mechanistic Insight: The synthesis commences with the electrophilic nitration of 4-methoxyacetophenone. The methoxy group (-OCH₃) is a strongly activating, ortho, para-directing group due to its resonance electron-donating effect. Conversely, the acetyl group (-COCH₃) is a moderately deactivating, meta-directing group. The powerful activating effect of the methoxy group dominates, directing the incoming electrophile, the nitronium ion (NO₂⁺), to the positions ortho to it.[1][2] One of these ortho positions is already occupied by the acetyl group, thus nitration occurs exclusively at the other available ortho position (C2), which is conveniently meta to the acetyl group. The nitronium ion is generated in situ from a mixture of concentrated nitric and sulfuric acids.[3]

Experimental Protocol:

• Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, cool 50 mL of concentrated sulfuric acid to 0°C using an ice-salt bath.

• Substrate Addition: Slowly add 15.0 g (0.1 mol) of 4-methoxyacetophenone to the cooled sulfuric acid while maintaining the internal temperature below 5°C.[4] Stir until all the solid has dissolved.

• Nitrating Mixture: In a separate beaker, cautiously prepare the nitrating mixture by adding 7.5 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Reaction: Add the nitrating mixture dropwise to the solution of 4-methoxyacetophenone over 30-45 minutes. It is critical to ensure the reaction temperature does not exceed 10°C to prevent the formation of dinitrated byproducts.[4]

• Stirring: After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

• Quenching: Carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring. A yellow solid, 1-(5-methoxy-2-nitrophenyl)ethanone, will precipitate.

• Isolation: Collect the precipitate by vacuum filtration, wash thoroughly with cold water until the washings are neutral to litmus paper, and dry the solid under vacuum.

Step 2: Reduction of 1-(5-Methoxy-2-nitrophenyl)ethanone

Mechanistic Insight: The nitro group of the intermediate is reduced to a primary amine. While various reducing agents can accomplish this, tin(II) chloride (SnCl₂) in concentrated hydrochloric acid is a classic, highly effective, and cost-efficient method for this transformation on a lab scale. The mechanism involves a series of single electron transfers from Sn(II) to the nitro group, with protonation steps occurring in the acidic medium.

Experimental Protocol:

• Preparation: In a round-bottom flask, prepare a solution of 35 g of tin(II) chloride dihydrate (SnCl₂·2H₂O) in 100 mL of ethanol.[4]

• Addition of Nitro Compound: Add the 17.9 g (0.1 mol) of dried 1-(5-methoxy-2-nitrophenyl)ethanone from the previous step to the ethanolic tin(II) chloride solution.

• Reflux: Heat the mixture to reflux with constant stirring for 3-4 hours. The reaction can be monitored by TLC until the starting material is fully consumed.[4]

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until the solution is basic (pH > 8). Be cautious as this will cause vigorous gas evolution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine (saturated NaCl solution), and dry over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 1-(2-Amino-5-methoxyphenyl)ethanone.

• Recrystallization: The crude product can be further purified by recrystallization from ethanol or an ethanol/water mixture to afford a crystalline solid.

Protocol 2: Synthesis via Friedel-Crafts Acylation of N-Acetyl-p-anisidine

An alternative strategy involves the Friedel-Crafts acylation of a protected aniline derivative. This method can offer different selectivity and may be preferable depending on the availability of starting materials.

Mechanistic Insight: In this approach, the amino group of p-anisidine (4-methoxyaniline) is first protected as an acetamide (N-acetyl-p-anisidine). This is crucial for two reasons: 1) it prevents the Lewis acid catalyst from coordinating with the basic amino group, which would deactivate the ring towards acylation, and 2) the acetylamino group is still a strong ortho, para-director, reinforcing the directing effect of the methoxy group. The subsequent Friedel-Crafts acylation with an acetylating agent (e.g., acetyl chloride) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃) introduces the acetyl group primarily at the position ortho to the acetylamino group.[5][6] A final hydrolysis step removes the acetyl protecting group to reveal the target amine.

Caption: Workflow for the synthesis via nitration and reduction.

Data Summary and Characterization

Proper characterization is essential to confirm the identity and purity of the synthesized 1-(2-Amino-5-methoxyphenyl)ethanone.

Parameter	Protocol 1 (Typical)	Expected Value
Overall Yield	65-75%	-
Appearance	Light yellow to beige solid	-
Melting Point	100-102 °C	[Literature: 100-101 °C][7]
¹H NMR (CDCl₃)	δ (ppm): 7.29 (d), 7.05 (dd), 6.65 (d), 6.15 (br s, NH₂), 3.80 (s, OCH₃), 2.55 (s, COCH₃)	Matches literature
¹³C NMR (CDCl₃)	δ (ppm): 198.5, 154.0, 142.5, 125.0, 120.0, 118.0, 114.5, 55.8, 28.0	Matches literature
IR (KBr, cm⁻¹)	~3450, 3350 (N-H stretch), ~1650 (C=O stretch), ~1240 (C-O stretch)	Matches functional groups

Safety and Handling Considerations

• Acids: Concentrated sulfuric and nitric acids are extremely corrosive and strong oxidizing agents. Always handle them in a fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.

• Nitration: Nitration reactions are highly exothermic and can run away if not properly cooled. Maintain strict temperature control throughout the addition of the nitrating mixture.

• Neutralization: The neutralization of the acidic reaction mixture after the tin(II) chloride reduction is highly exothermic and releases CO₂ gas. Perform this step slowly and with efficient stirring in a large flask to avoid foaming over.

• Solvents: Organic solvents like ethanol and ethyl acetate are flammable. Keep them away from ignition sources.

Conclusion

The synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone is most reliably achieved through the two-step nitration-reduction sequence starting from 4-methoxyacetophenone. This method is high-yielding, scalable, and utilizes readily available reagents. Careful control of reaction conditions, particularly temperature during nitration, is paramount for achieving high purity and yield. The protocols and insights provided in this guide are intended to equip researchers with the necessary technical knowledge to confidently and safely synthesize this important chemical intermediate for their research and development programs.

References

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An In-depth Technical Guide to 1-(2-Amino-5-methoxyphenyl)ethanone: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

1-(2-Amino-5-methoxyphenyl)ethanone, also known as 2'-Amino-5'-methoxyacetophenone, is a key chemical intermediate whose structural motifs are of significant interest in the field of medicinal chemistry. This technical guide provides a comprehensive overview of its physicochemical properties, a detailed, field-proven synthetic protocol, and a discussion of its applications as a versatile building block for the synthesis of bioactive heterocyclic compounds. By elucidating the causality behind experimental choices and grounding claims in authoritative references, this document serves as a vital resource for researchers engaged in drug discovery and development.

Introduction

Substituted 2-aminoacetophenones are a class of organic compounds that serve as pivotal precursors in the synthesis of a wide array of heterocyclic systems, many of which form the core scaffolds of pharmacologically active molecules. 1-(2-Amino-5-methoxyphenyl)ethanone (CAS No. 23042-77-5), with its strategically positioned amino, methoxy, and acetyl functional groups, offers multiple reactive sites for chemical elaboration. This unique substitution pattern makes it a valuable starting material for constructing complex molecular architectures, particularly in the development of kinase inhibitors and other targeted therapies. The presence of the electron-donating amino and methoxy groups on the aromatic ring influences its reactivity, making it a versatile reagent in various cyclization and condensation reactions. This guide aims to provide a detailed exploration of this compound, empowering researchers to leverage its full potential in their synthetic and drug discovery endeavors.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical properties of a synthetic building block is fundamental to its effective application in multi-step syntheses. The properties of 1-(2-Amino-5-methoxyphenyl)ethanone are summarized in the table below.

Property	Value	Source(s)
CAS Number	23042-77-5	[1][2]
Molecular Formula	C₉H₁₁NO₂	[1][3]
Molecular Weight	165.19 g/mol	[1][3]
Appearance	Yellow to white solid
Melting Point	52-55 °C
Boiling Point	Data not available
Solubility	Moderately soluble in organic solvents	[4]
Synonyms	2'-Amino-5'-methoxyacetophenone	[1][4]

Spectroscopic Data

While extensive experimental spectra for 1-(2-Amino-5-methoxyphenyl)ethanone are not widely published, data for structurally analogous compounds, such as 1-(2-Amino-4,5-dimethoxyphenyl)ethanone, can provide valuable predictive insights.[5] The expected spectral characteristics are outlined below. The acquisition of experimental data is a critical step for any researcher utilizing this compound and should be performed for verification.

¹H NMR (Predicted): The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the amino group, the methoxy group, and the acetyl group. The chemical shifts of the aromatic protons will be influenced by the electron-donating effects of both the amino and methoxy groups.

¹³C NMR (Predicted): The carbon NMR spectrum will display signals corresponding to the nine carbon atoms in the molecule. The carbonyl carbon of the acetyl group will appear at the downfield end of the spectrum.

Infrared (IR) Spectroscopy: The IR spectrum will be characterized by absorption bands corresponding to the N-H stretching of the primary amine, C=O stretching of the ketone, and C-O stretching of the methoxy group.

A standard protocol for acquiring NMR data is provided in the experimental section.

Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone

The most common and efficient route for the synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone involves a two-step process starting from the commercially available 4-methoxyacetophenone. This process includes a regioselective nitration followed by the reduction of the nitro group. This pathway is favored due to the availability of the starting material and the generally high yields of the reactions.

Synthetic Workflow

The overall synthetic scheme is presented below. The first step involves the electrophilic aromatic substitution (nitration) of 4-methoxyacetophenone. The methoxy group is an ortho-, para-directing group, while the acetyl group is a meta-directing group. The directing effects of the methoxy group are stronger, leading to the formation of the desired 2-nitro isomer as the major product. The second step is the selective reduction of the nitro group to an amine.

Caption: Synthetic workflow for 1-(2-Amino-5-methoxyphenyl)ethanone.

Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the laboratory-scale synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone.

Step 1: Synthesis of 4-Methoxy-2-nitroacetophenone

• In a flask equipped with a magnetic stirrer and a dropping funnel, cool 50 mL of concentrated sulfuric acid to 0 °C in an ice-salt bath.

• Slowly add 15.0 g (0.1 mol) of 4-methoxyacetophenone to the cooled sulfuric acid while maintaining the temperature below 5 °C.

• Prepare the nitrating mixture by cautiously adding 7.5 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the solution of 4-methoxyacetophenone in sulfuric acid over a period of 30-45 minutes, ensuring the reaction temperature does not exceed 10 °C. The use of a strong acid catalyst like sulfuric acid is crucial for the nitration of the moderately activated aromatic ring.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Pour the reaction mixture slowly onto 500 g of crushed ice with vigorous stirring.

• Collect the precipitated solid, 4-methoxy-2-nitroacetophenone, by vacuum filtration, wash with cold water until the washings are neutral, and dry.

Step 2: Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone

• In a round-bottom flask, suspend 19.5 g (0.1 mol) of 4-methoxy-2-nitroacetophenone in 100 mL of ethanol.

• Add 56.4 g (0.25 mol) of tin(II) chloride dihydrate (SnCl₂·2H₂O) to the suspension. Tin(II) chloride is a classic and effective reducing agent for aromatic nitro groups in the presence of other reducible functional groups like ketones.

• Heat the mixture to reflux with stirring for 3-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and carefully add a saturated solution of sodium bicarbonate to neutralize the acid until the solution is basic. This step is critical to deprotonate the anilinium salt and precipitate the free amine.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield 1-(2-Amino-5-methoxyphenyl)ethanone. The crude product can be purified by column chromatography or recrystallization.

Applications in Drug Discovery and Medicinal Chemistry

1-(2-Amino-5-methoxyphenyl)ethanone is a valuable building block for the synthesis of various heterocyclic compounds with potential biological activity.[5] Its bifunctional nature, possessing both a nucleophilic amino group and an electrophilic carbonyl group, allows for its use in a variety of cyclization reactions.

Synthesis of Quinolines and Quinazolines

Quinolines and quinazolines are prominent heterocyclic scaffolds found in a wide range of FDA-approved drugs and biologically active compounds, exhibiting anticancer, antimicrobial, and anti-inflammatory properties.[1][6] 1-(2-Amino-5-methoxyphenyl)ethanone is an ideal precursor for the synthesis of substituted quinolines via the Friedländer annulation.[7][8] This reaction involves the condensation of a 2-aminoaryl ketone with a compound containing a reactive α-methylene group.

Caption: Friedländer annulation for quinoline synthesis.

Similarly, this amino ketone can be utilized in the synthesis of quinazoline derivatives, which are also important pharmacophores.[9][10] The amino group can react with a variety of one-carbon synthons to form the pyrimidine ring of the quinazoline system.

While specific FDA-approved drugs directly synthesized from 1-(2-Amino-5-methoxyphenyl)ethanone are not prominently documented, its structural analogues are key intermediates in the synthesis of numerous kinase inhibitors. For example, the related 2'-Amino-4',5'-dimethoxyacetophenone serves as a scaffold for developing Epidermal Growth Factor Receptor (EGFR) inhibitors. This suggests the high potential of 1-(2-Amino-5-methoxyphenyl)ethanone for the development of novel therapeutics.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 1-(2-Amino-5-methoxyphenyl)ethanone. Based on the safety data for structurally similar compounds, it should be considered as potentially harmful if swallowed, in contact with skin, or if inhaled. It may cause skin, eye, and respiratory irritation.[4][11]

Recommended Handling Procedures:

• Use in a well-ventilated area or a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Avoid breathing dust or vapors.

• Wash hands thoroughly after handling.

• Store in a tightly closed container in a cool, dry place.

In case of exposure, follow standard first-aid procedures and seek medical attention if symptoms persist. Always consult the specific Safety Data Sheet (SDS) provided by the supplier before use.

Conclusion

1-(2-Amino-5-methoxyphenyl)ethanone is a versatile and valuable chemical intermediate with significant potential in medicinal chemistry and drug discovery. Its well-defined physicochemical properties and straightforward synthesis make it an attractive starting material for the construction of complex heterocyclic scaffolds such as quinolines and quinazolines. This in-depth technical guide provides researchers with the foundational knowledge and practical protocols necessary to effectively utilize this compound in their synthetic endeavors, paving the way for the discovery of novel therapeutic agents.

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Introduction: A Versatile Scaffold in Medicinal Chemistry

An In-depth Technical Guide to 1-(2-Amino-5-methoxyphenyl)ethanone (CAS 23042-77-5)

1-(2-Amino-5-methoxyphenyl)ethanone, CAS number 23042-77-5, is an aromatic ketone that serves as a pivotal intermediate in synthetic organic chemistry.[1][2] Its structure, featuring an acetophenone core substituted with a reactive amino group and an electron-donating methoxy group, makes it a highly valuable building block for the synthesis of diverse heterocyclic compounds and complex organic molecules.[1][3] The strategic placement of these functional groups allows for a wide array of chemical transformations, positioning this compound as a key starting material in the discovery and development of novel pharmaceutical agents.[2][4] This guide provides a comprehensive technical overview of its chemical properties, validated synthetic protocols, analytical characterization, and applications, designed to equip researchers with the practical knowledge required for its effective utilization.

Physicochemical and Spectroscopic Profile

The unique arrangement of the amino, methoxy, and acetyl groups on the phenyl ring dictates the compound's physical properties and spectroscopic signature.[1] The methoxy group influences the electronic properties of the ring, while the amino and ketone moieties provide key reactive sites.[1]

Compound Identification and Properties

The fundamental identifiers and physical characteristics of 1-(2-Amino-5-methoxyphenyl)ethanone are summarized below.

Identifier	Value	Reference
CAS Number	23042-77-5	[1]
Molecular Formula	C₉H₁₁NO₂	[1]
Molecular Weight	165.19 g/mol	[1]
IUPAC Name	1-(2-amino-5-methoxyphenyl)ethanone	[5]
Synonyms	2'-Amino-5'-methoxyacetophenone	[1]
Appearance	Brown solid (may vary)	[6]
Melting Point	39 - 41 °C (for a related isomer)	[6]

Spectroscopic Data for Characterization

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized compound. Below is a summary of typical data.

Spectroscopic Technique	Expected Characteristics
¹H NMR	Signals corresponding to aromatic protons (typically in the δ 6.5-7.5 ppm range), a singlet for the methoxy group (-OCH₃) around δ 3.8 ppm, a broad singlet for the amino group (-NH₂) protons, and a singlet for the acetyl methyl (-COCH₃) protons around δ 2.5 ppm.[7]
Infrared (IR) Spectroscopy	Characteristic absorption bands for N-H stretching of the primary amine (around 3300-3500 cm⁻¹), C=O stretching of the ketone (around 1650-1680 cm⁻¹), C-O stretching of the aryl ether (around 1200-1250 cm⁻¹), and C-H bonds.[8][9]
Mass Spectrometry (MS)	A molecular ion peak (M⁺) corresponding to the molecular weight of the compound (165.19).

Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone

A common and reliable method for synthesizing this compound involves a two-step process starting from 4-methoxyacetophenone: an initial electrophilic aromatic substitution (nitration) followed by a reduction of the nitro group to the primary amine. This approach is advantageous as it leverages readily available starting materials and employs well-established chemical transformations.[10]

Synthetic Workflow Diagram

The logical flow from the starting material to the final product is illustrated below.

Caption: Two-step synthesis of the target compound via nitration and reduction.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of structurally related aminophenones.[10]

Step 1: Synthesis of 1-(5-Methoxy-2-nitrophenyl)ethanone (Nitration)

• Reaction Setup: In a flask equipped with a magnetic stirrer and a dropping funnel, cool 50 mL of concentrated sulfuric acid to 0 °C in an ice-salt bath.

• Substrate Addition: Slowly add the starting material, 4-methoxyacetophenone (0.1 mol), to the cooled sulfuric acid while ensuring the temperature remains below 5 °C.

• Nitrating Mixture Preparation: In a separate beaker, cautiously prepare the nitrating mixture by adding 7.5 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid, keeping the mixture cool.

• Nitration Reaction: Add the nitrating mixture dropwise to the acetophenone solution over 30-45 minutes. The key is to maintain the reaction temperature below 10 °C to prevent over-nitration and side reactions. The methoxy group is an ortho, para-director; nitration occurs primarily at the ortho position due to steric hindrance and activation.[11]

• Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

• Workup: Pour the reaction mixture slowly onto 500 g of crushed ice with vigorous stirring. The intermediate product, 1-(5-methoxy-2-nitrophenyl)ethanone, will precipitate as a solid.

• Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry completely.

Step 2: Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone (Reduction)

• Reaction Setup: In a round-bottom flask, suspend the dried 1-(5-methoxy-2-nitrophenyl)ethanone (0.1 mol) from Step 1 in 100 mL of ethanol.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, approx. 0.25 mol) to the suspension. SnCl₂ is a classic and effective reagent for the selective reduction of aromatic nitro groups in the presence of other reducible functionalities like ketones.[10]

• Reduction Reaction: Heat the mixture to reflux with stirring for 3-4 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Neutralization: After the reaction is complete, cool the mixture to room temperature. Carefully add a saturated solution of sodium bicarbonate to neutralize the acid until the solution is basic (pH > 8).

• Extraction: Extract the product into a suitable organic solvent, such as ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure to yield the crude 1-(2-Amino-5-methoxyphenyl)ethanone. The product can be further purified by column chromatography or recrystallization.[10]

Analytical Characterization Workflow

A systematic approach is required to validate the identity, structure, and purity of the final compound.

Caption: Standard workflow for the analytical validation of the synthesized compound.

Protocol: ¹H NMR Sample Preparation and Analysis

This standard protocol ensures high-quality data for structural elucidation.[7]

• Sample Weighing: Accurately weigh 5-10 mg of the purified solid sample into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃). For enhanced accuracy, a small amount of an internal standard like tetramethylsilane (TMS) can be added.

• Dissolution: Securely cap the vial and vortex until the sample is completely dissolved.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters on a 400 MHz or higher spectrometer.[7]

Applications in Drug Discovery and Organic Synthesis

1-(2-Amino-5-methoxyphenyl)ethanone is not an end product but a versatile starting point. The presence of the nucleophilic amino group ortho to the electrophilic ketone carbonyl allows for a variety of cyclization and condensation reactions, making it a prime precursor for:

• Heterocyclic Synthesis: It is a key building block for synthesizing quinolines, benzodiazepines, and other heterocyclic systems that form the core of many therapeutic agents.

• Pharmaceutical Intermediates: The compound serves as a crucial intermediate in the multi-step synthesis of complex Active Pharmaceutical Ingredients (APIs).[2][3] Its structure can be strategically modified to build molecular frameworks with desired biological activities.[3]

• Multicomponent Reactions (MCRs): As a trifunctional component, it is an ideal candidate for MCRs, which allow for the rapid and efficient construction of diverse and complex molecular libraries for high-throughput screening in drug discovery.[12]

Safety and Handling

As with any organic chemical, proper safety precautions are mandatory. The following guidelines are based on data for structurally similar aromatic amines and ketones.[6][13][14]

• Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles with side shields, and a lab coat.[6]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid breathing dust or vapors.[14] Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[6]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[14]

• First Aid:

  • Skin Contact: Wash off immediately with plenty of soap and water.[6]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[6]

  • Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing.[6]

  • Ingestion: Rinse mouth and seek medical attention if you feel unwell.[6]

Always consult the specific Safety Data Sheet (SDS) provided by the supplier before use.

References

• Synthesis of 1-(2-amino-3,4,5-trimethoxyphenyl)-2-(N-methylsulphamoyl)ethanone. Molbase. [Link]

• PubChem. 1-(2-Amino-5-methoxyphenyl)ethanone | C9H11NO2 | CID 591683. [Link]

• Google Patents. US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• precisionFDA. 1-(2-Amino-4,5-dimethoxyphenyl)ethanone. [Link]

• SAFETY DATA SHEET. (2013-10-15). [Link]

• Wikipedia. Friedel–Crafts reaction. [Link]

• Chemsrc. 3'-Methoxyacetophenone | CAS#:586-37-8. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• YouTube. Friedel Crafts Acylation Experiment Part 1, Prelab. [Link]

• Green and Sustainable Chemistry. A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst. [Link]

• NIST WebBook. Ethanone, 1-(2,5-dimethoxyphenyl)-. [Link]

• NIST WebBook. Ethanone, 1-(2-hydroxy-5-methoxyphenyl)-. [Link]

• PubChem. 2-Amino-1-(2,5-dimethoxyphenyl)ethan-1-one--hydrogen chloride (1/1). [Link]

• PubChem. 2'-Methoxyacetophenone | C9H10O2 | CID 68481. [Link]

• ResearchGate. (PDF) 1-(2-Amino-4,5-dimethylphenyl)ethanone. [Link]

• MDPI. Synthesis of Biologically Active Molecules through Multicomponent Reactions. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of 2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone in Modern Pharmaceutical Synthesis. [Link]

• NIST WebBook. Ethanone, 1-(2-hydroxy-5-methoxyphenyl)-. [Link]

• NIST WebBook. Ethanone, 1-(2-hydroxy-5-methoxyphenyl)-. [Link]

• Trends in Sciences. View of In Vitro Antiviral Activity and Molecular Docking Analysis of Dihydropyrimidinone, Chromene and Chalcone Derivatives Against SARS-CoV-2. [Link]

• ResearchGate. Rajendra PAWAR | Associate Professor | M.Sc. Ph.D. | Deogiri College, Aurangabad | Department of Chemistry | Research profile. [Link]

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A Technical Guide to the Spectroscopic Characterization of 1-(2-Amino-5-methoxyphenyl)ethanone

This guide provides an in-depth analysis of the expected spectroscopic signature of 1-(2-Amino-5-methoxyphenyl)ethanone, a key building block in medicinal chemistry and materials science. Designed for researchers, scientists, and drug development professionals, this document synthesizes theoretical spectroscopic principles with practical, field-proven insights for structural elucidation and quality control. In the absence of publicly available, experimentally derived spectra for this specific molecule, this guide will leverage data from structurally analogous compounds and predictive models to provide a robust framework for its characterization.

Introduction and Molecular Structure

1-(2-Amino-5-methoxyphenyl)ethanone possesses a unique electronic and structural profile arising from the interplay of its three key functional groups: an aromatic amine, a methoxy ether, and an acetyl ketone. This substitution pattern on the benzene ring dictates the molecule's chemical reactivity and is the primary determinant of its spectroscopic properties. Understanding these properties is paramount for confirming its identity, assessing its purity, and predicting its behavior in subsequent chemical transformations.

Below is the chemical structure of 1-(2-Amino-5-methoxyphenyl)ethanone, with atoms numbered for clarity in the subsequent spectroscopic analysis.

Figure 1: Chemical structure of 1-(2-Amino-5-methoxyphenyl)ethanone.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The predicted IR spectrum of 1-(2-Amino-5-methoxyphenyl)ethanone will be dominated by absorptions corresponding to the N-H bonds of the primary amine, the C=O bond of the ketone, the C-O bonds of the ether, and the vibrations of the aromatic ring.

Table 1: Predicted Infrared Spectral Data

Functional Group	Predicted Absorption (cm⁻¹)	Intensity	Notes
N-H Stretch (Amine)	3450 - 3300	Medium, Doublet	The presence of two peaks is characteristic of a primary amine.
C-H Stretch (Aromatic)	3100 - 3000	Medium to Weak
C-H Stretch (Aliphatic)	3000 - 2850	Medium to Weak	From the methyl and methoxy groups.
C=O Stretch (Ketone)	1680 - 1660	Strong	The conjugation with the aromatic ring and the presence of the ortho-amino group (which can form an intramolecular hydrogen bond) will lower the frequency from a typical aliphatic ketone.
C=C Stretch (Aromatic)	1600 - 1450	Medium to Strong	Multiple bands are expected in this region.
N-H Bend (Amine)	1650 - 1580	Medium
C-N Stretch (Aromatic Amine)	1340 - 1250	Medium to Strong
C-O Stretch (Aryl Ether)	1275 - 1200 (Asymmetric) 1075 - 1020 (Symmetric)	Strong
C-H Out-of-Plane Bending	900 - 675	Strong	The specific pattern can help confirm the substitution pattern of the aromatic ring.

Experimental Protocol: Acquiring an IR Spectrum

• Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is recommended for its simplicity and minimal sample preparation. A small amount of the solid is placed directly on the ATR crystal. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing it into a transparent disk.

• Data Acquisition: A background spectrum of the empty ATR crystal or the KBr pellet is recorded. The sample is then placed in the beam path, and the sample spectrum is acquired.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final infrared spectrum of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum will reveal the number of different types of protons, their chemical environment, their relative numbers, and how they are coupled to neighboring protons. The electron-donating amino and methoxy groups and the electron-withdrawing acetyl group will significantly influence the chemical shifts of the aromatic protons.

Table 2: Predicted ¹H NMR Spectral Data (in CDCl₃, referenced to TMS at 0 ppm)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
-NH₂	~4.5 - 5.5	Broad Singlet	2H	The chemical shift can be variable and concentration-dependent. The peak may broaden due to quadrupole effects and exchange.
H-6	~7.3	Doublet	1H	This proton is ortho to the electron-withdrawing acetyl group, hence it is the most downfield of the aromatic protons.
H-4	~6.8	Doublet of Doublets	1H	Coupled to both H-3 and H-6 (meta-coupling).
H-3	~6.7	Doublet	1H	This proton is ortho to the electron-donating amino group, making it relatively upfield.
-OCH₃	~3.8	Singlet	3H
-COCH₃	~2.6	Singlet	3H

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

Table 3: Predicted ¹³C NMR Spectral Data (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
C=O (C7)	~198	The carbonyl carbon is typically the most downfield signal.
C-O (C5)	~155	Aromatic carbon attached to the methoxy group.
C-N (C2)	~148	Aromatic carbon attached to the amino group.
C1	~120	Aromatic carbon attached to the acetyl group.
C6	~125	Aromatic CH.
C4	~115	Aromatic CH.
C3	~112	Aromatic CH, shielded by the ortho-amino group.
-OCH₃ (C9)	~56
-COCH₃ (C8)	~26

Experimental Protocol: Acquiring NMR Spectra

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial. Add a small amount of an internal standard like tetramethylsilane (TMS).[1]

• Transfer: Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra using standard acquisition parameters. For ¹³C NMR, a larger number of scans will be required to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data using Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the TMS signal (0 ppm).

Figure 2: A generalized workflow for NMR sample analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1-(2-Amino-5-methoxyphenyl)ethanone (C₉H₁₁NO₂), the expected molecular weight is approximately 165.19 g/mol .

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): A peak at m/z = 165, corresponding to the intact molecule.

• [M-15]⁺: A significant peak at m/z = 150, resulting from the loss of a methyl radical (•CH₃) from the acetyl group. This is a very common fragmentation for methyl ketones.

• [M-43]⁺: A peak at m/z = 122, corresponding to the loss of an acetyl radical (•COCH₃).

• Further fragmentation of the aromatic ring structure is also possible.

Figure 3: Predicted primary fragmentation pathways in EI-MS.

Experimental Protocol: Acquiring a Mass Spectrum

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion (if dissolved in a suitable solvent for techniques like ESI) or via a gas chromatograph (for GC-MS, which is common for EI).

• Ionization: The sample is ionized. Electron Ionization (EI) is a common technique that will induce fragmentation. Electrospray Ionization (ESI) is a softer technique that is more likely to show the protonated molecular ion [M+H]⁺ at m/z = 166.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

• Detection: The separated ions are detected, and a mass spectrum is generated.

Conclusion

The spectroscopic characterization of 1-(2-Amino-5-methoxyphenyl)ethanone is a critical step in its synthesis and application. This guide provides a comprehensive, albeit predictive, overview of the expected IR, ¹H NMR, ¹³C NMR, and MS data. By understanding the principles outlined herein and following the standardized experimental protocols, researchers can confidently identify and assess the purity of this compound. The provided tables and diagrams serve as a valuable reference for interpreting experimental results.

References

• BenchChem. (2025). Comparative 1H NMR Spectral Analysis of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone and Related Acetophenones. Retrieved from BenchChem website.[1]

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Unveiling the Therapeutic Potential of 1-(2-Amino-5-methoxyphenyl)ethanone: A Technical Guide for Preclinical Research

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2-Amino-5-methoxyphenyl)ethanone, a substituted acetophenone, is a versatile chemical intermediate in organic synthesis. While its direct biological activities are not extensively documented in peer-reviewed literature, its structural motifs—an aminophenol core and a methoxy group—are present in numerous compounds with significant pharmacological properties. This technical guide provides a comprehensive framework for investigating the potential biological activities of 1-(2-Amino-5-methoxyphenyl)ethanone, drawing on established knowledge of structurally related molecules. We postulate and provide detailed experimental protocols to explore its potential as an anticancer, anti-inflammatory, and antimicrobial agent. This document serves as a roadmap for researchers to unlock the therapeutic promise of this intriguing molecule.

Introduction to 1-(2-Amino-5-methoxyphenyl)ethanone

1-(2-Amino-5-methoxyphenyl)ethanone, also known as 2'-Amino-5'-methoxyacetophenone, is an organic compound featuring an ethanone group attached to a phenyl ring substituted with both an amino and a methoxy group.[1] Its chemical structure lends itself to a variety of chemical reactions, particularly those involving the amino group, making it a valuable building block in medicinal chemistry.[1] The presence of the methoxy group can influence the electronic properties of the phenyl ring, potentially modulating its interaction with biological targets.[1]

Chemical Properties:

Property	Value
CAS Number	23042-77-5
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	Varies (typically a solid)
Solubility	Moderately soluble in organic solvents

Synthesis:

The synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone can be achieved through various synthetic routes, often involving the reduction of a nitro group to an amine. A common precursor is 1-(5-methoxy-2-nitrophenyl)ethanone.

Postulated Biological Activities and Mechanistic Insights

Based on the pharmacological profiles of structurally analogous compounds, we hypothesize that 1-(2-Amino-5-methoxyphenyl)ethanone may exhibit anticancer, anti-inflammatory, and antimicrobial activities.

Anticancer Potential

Derivatives of acetophenone and related chalcones have demonstrated cytotoxic effects against various cancer cell lines.[2][3][4] The aminophenol scaffold is also a key feature in some anticancer agents.[5] Two plausible mechanisms for the potential anticancer activity of 1-(2-Amino-5-methoxyphenyl)ethanone are the inhibition of Epidermal Growth Factor Receptor (EGFR) and Topoisomerase enzymes.

2.1.1. Epidermal Growth Factor Receptor (EGFR) Inhibition:

EGFR is a receptor tyrosine kinase that, when overactivated, can lead to uncontrolled cell proliferation and is a hallmark of many cancers.[6][7] Small-molecule inhibitors that target the ATP-binding site of the EGFR kinase domain are a successful class of anticancer drugs.[8][9] The structural features of 1-(2-Amino-5-methoxyphenyl)ethanone may allow it to interact with the EGFR kinase domain.

2.1.2. Topoisomerase Inhibition:

Topoisomerases are essential enzymes that regulate DNA topology during replication and transcription.[10] Their inhibition leads to DNA damage and apoptosis, particularly in rapidly dividing cancer cells.[10] Certain aromatic compounds can intercalate with DNA or bind to the topoisomerase-DNA complex, disrupting its function.

Caption: Postulated anticancer mechanisms of action.

Anti-inflammatory Potential

o-Aminophenol derivatives have been shown to possess anti-inflammatory properties.[11][12] A key signaling pathway implicated in inflammation is the Nuclear Factor-kappa B (NF-κB) pathway.[13][14]

2.2.1. NF-κB Signaling Pathway Inhibition:

NF-κB is a transcription factor that plays a central role in regulating the expression of pro-inflammatory genes, including cytokines and chemokines.[15][16][17] In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[17] Inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate gene transcription.[17] We postulate that 1-(2-Amino-5-methoxyphenyl)ethanone may inhibit this pathway, thereby reducing the production of inflammatory mediators.

Caption: Potential inhibition of the NF-κB signaling pathway.

Antimicrobial Potential

Methoxyphenyl compounds have been reported to exhibit antimicrobial activity against a range of foodborne pathogens and spoilage bacteria.[18][19][20][21][22] The mechanism of action can vary but often involves disruption of the microbial cell membrane or inhibition of essential enzymes.

Experimental Workflows for Validation

To investigate the postulated biological activities of 1-(2-Amino-5-methoxyphenyl)ethanone, a series of in vitro assays are proposed.

Assessment of Anticancer Activity

3.1.1. Cell Viability and Cytotoxicity (MTT Assay):

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[23][24][25][26]

• Protocol:

  • Seed cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of 1-(2-Amino-5-methoxyphenyl)ethanone (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24, 48, and 72 hours.

  • Add MTT solution (0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

3.1.2. Topoisomerase II Inhibition Assay (kDNA Decatenation Assay):

This assay assesses the ability of a compound to inhibit the decatenating activity of Topoisomerase II.[27][28]

• Protocol:

  • In a microcentrifuge tube, combine assay buffer, ATP, and kinetoplast DNA (kDNA).

  • Add varying concentrations of 1-(2-Amino-5-methoxyphenyl)ethanone or a known inhibitor (e.g., etoposide) as a positive control.

  • Initiate the reaction by adding human Topoisomerase II enzyme and incubate at 37°C for 30 minutes.

  • Stop the reaction with a stop buffer containing SDS and proteinase K.

  • Separate the reaction products by agarose gel electrophoresis.

  • Stain the gel with ethidium bromide and visualize under UV light. Inhibition is indicated by the persistence of catenated kDNA at the origin.

Caption: Proposed workflow for anticancer activity screening.

Assessment of Anti-inflammatory Activity

3.2.1. Nitric Oxide (NO) Production Assay (Griess Test):

This assay measures the accumulation of nitrite, a stable metabolite of NO, in cell culture supernatants.[29][30][31][32][33]

• Protocol:

  • Seed RAW 264.7 murine macrophage cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of 1-(2-Amino-5-methoxyphenyl)ethanone for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce inflammation.

  • Collect the cell culture supernatants.

  • Mix equal volumes of supernatant and Griess reagent in a new 96-well plate.

  • Incubate for 10-15 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Quantify nitrite concentration using a sodium nitrite standard curve.

Assessment of Antimicrobial Activity

3.3.1. Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method):

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[34][35][36][37][38]

• Protocol:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of 1-(2-Amino-5-methoxyphenyl)ethanone in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI for fungi).

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

  • Include positive (microorganism only) and negative (broth only) controls.

  • Incubate the plates at 37°C for 16-24 hours.

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.

Conclusion

While 1-(2-Amino-5-methoxyphenyl)ethanone is primarily recognized as a synthetic intermediate, its structural features suggest a rich, unexplored potential for biological activity. This technical guide provides a robust, evidence-based framework for the systematic investigation of its anticancer, anti-inflammatory, and antimicrobial properties. The detailed protocols and mechanistic hypotheses presented herein are intended to empower researchers in drug discovery and development to rigorously evaluate the therapeutic promise of this and similar molecules. The validation of these postulated activities could pave the way for the development of novel therapeutic agents.

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An In-depth Technical Guide to 1-(2-Amino-5-methoxyphenyl)ethanone Derivatives and Analogs: Synthesis, Biological Activity, and Therapeutic Potential

This technical guide provides a comprehensive overview of the synthesis, chemical properties, and biological applications of derivatives and analogs of 1-(2-amino-5-methoxyphenyl)ethanone. This core scaffold serves as a versatile building block in medicinal chemistry for the development of a wide range of heterocyclic compounds with significant therapeutic potential. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the rationale behind synthetic strategies and the structure-activity relationships that govern the biological effects of these compounds.

Introduction: The Versatility of the 2-Aminoacetophenone Scaffold

1-(2-Amino-5-methoxyphenyl)ethanone belongs to the class of 2-aminoacetophenones, which are pivotal starting materials in organic synthesis. The strategic placement of an amino group ortho to an acetyl group facilitates a variety of intramolecular cyclization reactions, leading to the formation of diverse heterocyclic systems.[1] These scaffolds, including quinolines, quinazolines, and chalcones, are prevalent in numerous biologically active molecules and approved pharmaceuticals.[2][3] The methoxy substituent at the 5-position of the phenyl ring further influences the electronic properties and lipophilicity of the resulting derivatives, often enhancing their interaction with biological targets.[4] This guide will delve into the synthetic pathways, biological activities, and therapeutic promise of derivatives originating from this valuable chemical entity.

Synthetic Strategies: Building Complexity from a Simple Core

The synthesis of derivatives from 1-(2-amino-5-methoxyphenyl)ethanone primarily leverages the reactivity of the ortho-amino and acetyl groups. Two of the most powerful and widely employed synthetic methodologies are the Friedländer annulation for quinoline synthesis and the Claisen-Schmidt condensation for the preparation of chalcones.

Friedländer Synthesis of Quinolines

The Friedländer synthesis is a robust method for constructing the quinoline ring system by reacting a 2-aminoaryl ketone, such as 1-(2-amino-5-methoxyphenyl)ethanone, with a compound containing a reactive α-methylene group (e.g., another ketone or an aldehyde).[5][6][7] The reaction can be catalyzed by either acids or bases and proceeds through a sequence of condensation, cyclization, and dehydration steps.[6][8]

There are two plausible mechanistic pathways for the Friedländer synthesis:[5]

• Pathway A: Aldol Condensation First: The reaction initiates with an aldol condensation between the enolate of the α-methylene-containing compound and the carbonyl group of the 2-aminoacetophenone. The subsequent intermediate undergoes intramolecular cyclization via condensation between the amino group and the newly formed ketone, followed by dehydration to yield the quinoline.[9]

• Pathway B: Schiff Base Formation First: Alternatively, the reaction can begin with the formation of a Schiff base (imine) between the amino group of the 2-aminoacetophenone and the carbonyl of the reaction partner. This is followed by an intramolecular aldol-type condensation and dehydration to form the quinoline ring.[9]

Experimental Protocol: Base-Catalyzed Synthesis of a 2,7-Dimethyl-4-Arylquinoline Derivative

This protocol is a representative example of a base-catalyzed Friedländer synthesis.[8]

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1.65 g (10 mmol) of 1-(2-amino-5-methoxyphenyl)ethanone and 1.20 g (10 mmol) of a substituted acetophenone (e.g., acetophenone) in 30 mL of ethanol.

• Base Addition: To the stirred solution, add 1.12 g (20 mmol) of potassium hydroxide. The addition of a base is crucial as it catalyzes the condensation reaction.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain it for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to ensure the consumption of the starting materials.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into 100 mL of ice-cold water. The crude product will precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration and wash it with cold water. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to yield the pure quinoline derivative.

Claisen-Schmidt Condensation for Chalcone Synthesis

Chalcones, characterized by a 1,3-diaryl-2-propen-1-one backbone, are another important class of compounds synthesized from 2-aminoacetophenones.[10] The Claisen-Schmidt condensation is the most common method for their preparation, involving the reaction of an acetophenone with an aromatic aldehyde in the presence of a base (e.g., NaOH or KOH).[10]

Experimental Protocol: Synthesis of a 2'-Amino-5'-methoxy Chalcone Derivative

This protocol provides a standard procedure for the synthesis of a chalcone derivative.[1]

• Reactant Preparation: In a flask, dissolve 1.65 g (10 mmol) of 1-(2-amino-5-methoxyphenyl)ethanone in 20 mL of ethanol.

• Base Addition: Add 5 mL of a 10% aqueous sodium hydroxide solution to the flask and cool the mixture in an ice bath to 0-5 °C. The use of a strong base is essential for the deprotonation of the acetophenone to form the reactive enolate.

• Aldehyde Addition: Slowly add 1.06 g (10 mmol) of benzaldehyde (or a substituted benzaldehyde) to the stirred mixture while maintaining the low temperature. The slow addition helps to control the reaction and minimize side products.

• Reaction Execution: Allow the reaction mixture to stir at room temperature for 12-24 hours. The formation of a precipitate indicates the progress of the reaction.

• Work-up and Isolation: Pour the reaction mixture into a beaker containing crushed ice and acidify with dilute HCl to neutralize the excess base.

• Purification: Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and dry. The crude chalcone can be purified by recrystallization from ethanol.

Biological Activities and Therapeutic Applications

Derivatives of 1-(2-amino-5-methoxyphenyl)ethanone have demonstrated a broad spectrum of biological activities, with significant potential in the treatment of cancer and viral infections.

Anticancer Activity

Quinoline and quinazoline scaffolds are well-established pharmacophores in anticancer drug discovery.[1][4][11] Derivatives synthesized from 2-aminoacetophenones have shown potent cytotoxic activity against various cancer cell lines.[1][4] For instance, certain quinazoline derivatives have exhibited IC50 values in the low micromolar range against HeLa and MDA-MB231 cancer cells, with some compounds being more potent than the standard drug gefitinib.[4]

The anticancer mechanism of these compounds can be diverse, including the inhibition of key enzymes involved in cell proliferation and survival, such as dihydrofolate reductase, topoisomerases, and protein kinases.[1]

Chalcones derived from 2-aminoacetophenones have also emerged as promising anticancer agents.[10][12][13] Their cytotoxic effects are often attributed to their ability to induce apoptosis and inhibit cell proliferation.[10][14] A key mechanism of action for many anticancer chalcones is the inhibition of tubulin polymerization.[10][15] By binding to the colchicine site on tubulin, these compounds disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptotic cell death.[15][16] The presence of an amino group on the chalcone scaffold has been shown to significantly increase antitumor activity.[12]

Antiviral Activity

Quinolines are a class of heterocyclic compounds with demonstrated antiviral properties against a range of viruses, including Dengue virus, Zika virus, and Human Immunodeficiency Virus (HIV).[2][3][17][18] Novel quinoline derivatives have shown dose-dependent inhibition of Dengue virus serotype 2 in the low micromolar range.[17][18] The mechanism of antiviral action for these compounds can involve the impairment of viral envelope glycoprotein accumulation and interference with the early stages of viral infection.[17][18][19]

Other Biological Activities

In addition to anticancer and antiviral effects, derivatives of 2-aminoacetophenones have been investigated for a variety of other pharmacological activities, including antibacterial, antifungal, and anti-inflammatory properties.[1] This broad range of bioactivities underscores the importance of this scaffold in medicinal chemistry.

Structure-Activity Relationships (SAR)

The biological activity of derivatives of 1-(2-amino-5-methoxyphenyl)ethanone is highly dependent on their structural features. Understanding the structure-activity relationships (SAR) is crucial for the design of more potent and selective therapeutic agents.

Quinoline and Quinazoline Derivatives

For quinazoline-based anticancer agents, substitutions at the 2, 6, and 8 positions of the quinazoline ring are significant for their pharmacological activity.[20] The nature of the substituent, whether it is an electron-donating or electron-withdrawing group, can profoundly influence the compound's interaction with its biological target.

Chalcone Derivatives

In the case of chalcones, the substitution pattern on both aromatic rings plays a critical role in their anticancer activity.[10]

• Ring A (derived from acetophenone): The presence of the 2'-amino group is often associated with enhanced cytotoxicity compared to the corresponding non-aminated chalcones.[12] The 5'-methoxy group can also contribute to the overall activity profile.

• Ring B (derived from aldehyde): The nature and position of substituents on this ring can modulate the potency and selectivity of the compound. Methoxy groups are frequently found in highly active chalcones that inhibit tubulin polymerization.[15]

Quantitative Data Summary

The following table summarizes the in vitro cytotoxic activity of selected quinazoline derivatives against human cancer cell lines.

Compound ID	Target Cell Line	IC50 (µM)	Reference Compound	Reference Compound IC50 (µM)
21	HeLa	1.85	Gefitinib	4.3
21	MDA-MB231	1.92	Gefitinib	28.3
22	HeLa	2.13	Gefitinib	4.3
22	MDA-MB231	2.54	Gefitinib	28.3
23	HeLa	2.47	Gefitinib	4.3
23	MDA-MB231	2.81	Gefitinib	28.3

Data extracted from Al-Suwaidan et al., 2017.[4]

Conclusion and Future Perspectives

1-(2-Amino-5-methoxyphenyl)ethanone is a highly valuable and versatile starting material in medicinal chemistry. Its derivatives, particularly quinolines, quinazolines, and chalcones, exhibit a remarkable range of biological activities, with significant potential as anticancer and antiviral agents. The synthetic routes to these compounds are well-established and allow for the generation of diverse chemical libraries for biological screening.

Future research in this area should focus on:

• Elucidation of specific molecular targets and signaling pathways for novel derivatives to better understand their mechanisms of action.

• Optimization of lead compounds through systematic SAR studies to improve potency, selectivity, and pharmacokinetic properties.

• Exploration of novel heterocyclic scaffolds that can be synthesized from 1-(2-amino-5-methoxyphenyl)ethanone.

The continued investigation of this chemical scaffold holds great promise for the discovery and development of new and effective therapeutic agents for a variety of human diseases.

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An In-depth Technical Guide to the Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone

This guide provides a comprehensive technical overview of the synthetic routes to 1-(2-amino-5-methoxyphenyl)ethanone, a key intermediate in the development of various pharmaceuticals and fine chemicals. Designed for researchers, scientists, and drug development professionals, this document delves into the core synthetic strategies, offering not just procedural steps but also the underlying chemical principles that govern these transformations.

Introduction: The Strategic Importance of 1-(2-Amino-5-methoxyphenyl)ethanone

1-(2-Amino-5-methoxyphenyl)ethanone, also known as 2-amino-5-methoxyacetophenone, is a valuable building block in organic synthesis. Its bifunctional nature, possessing both a nucleophilic amino group and a reactive ketone, makes it a versatile precursor for the construction of a wide array of heterocyclic compounds, which are prominent scaffolds in many biologically active molecules. The strategic positioning of the amino, methoxy, and acetyl groups on the aromatic ring allows for a diverse range of chemical manipulations, rendering it a crucial intermediate in medicinal chemistry.

This guide will explore the most practical and efficient synthetic pathways to this compound, focusing on the selection of starting materials, reaction optimization, and the chemical reasoning that underpins these methodologies.

Synthetic Strategies: Pathways to 1-(2-Amino-5-methoxyphenyl)ethanone

There are two principal and well-established strategies for the synthesis of 1-(2-amino-5-methoxyphenyl)ethanone. A third, less common but viable, approach will also be discussed.

• Nitration of 4-Methoxyacetophenone followed by Reduction: This is arguably the most direct and widely employed route. It leverages the commercial availability of 4-methoxyacetophenone and involves a two-step sequence of electrophilic aromatic substitution (nitration) followed by the reduction of the nitro group.

• Synthesis from p-Anisidine: This pathway commences with the readily available p-anisidine (4-methoxyaniline). It typically involves protection of the highly reactive amino group by acetylation, followed by nitration and subsequent deprotection. The acetyl group is then introduced in a separate step.

• The Fries Rearrangement Approach: A more elegant but potentially lower-yielding alternative involves the Fries rearrangement of N-(4-methoxyphenyl)acetamide. This reaction, catalyzed by a Lewis acid, involves the intramolecular migration of the acetyl group from the nitrogen to the aromatic ring.

The choice of synthetic route will often depend on factors such as the availability and cost of starting materials, desired scale of the reaction, and the specific isomeric purity required.

Strategy 1: Nitration of 4-Methoxyacetophenone and Subsequent Reduction

This is a robust and scalable approach that relies on the predictable directing effects of the substituents on the aromatic ring.

Chemical Principles and Rationale

The success of this strategy hinges on the regioselective nitration of 4-methoxyacetophenone. The methoxy group (-OCH₃) is a strongly activating, ortho, para-directing group due to its ability to donate electron density to the aromatic ring via resonance. Conversely, the acetyl group (-COCH₃) is a deactivating, meta-directing group, withdrawing electron density from the ring.

In the case of 4-methoxyacetophenone, the powerful ortho, para-directing influence of the methoxy group dominates, directing the incoming electrophile (the nitronium ion, NO₂⁺) to the positions ortho to it (C2 and C6). The C2 position is also meta to the acetyl group, making it the electronically favored position for substitution. Steric hindrance at the C2 position is minimal, further favoring the formation of the desired 2-nitro isomer.

The subsequent reduction of the nitro group to a primary amine is a standard and high-yielding transformation, with several reliable methods available.

Experimental Protocols

Step 1: Nitration of 4-Methoxyacetophenone to yield 1-(5-methoxy-2-nitrophenyl)ethanone

This protocol is adapted from established procedures for the nitration of activated aromatic ketones.

• Materials:

  • 4-Methoxyacetophenone

  • Concentrated Sulfuric Acid (H₂SO₄, 98%)

  • Concentrated Nitric Acid (HNO₃, 70%)

  • Ice

  • Deionized Water

  • Ethanol

• Procedure:

  • In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, cool 50 mL of concentrated sulfuric acid to 0 °C in an ice-salt bath.

  • Slowly add 15.0 g (0.1 mol) of 4-methoxyacetophenone to the cooled sulfuric acid while maintaining the temperature below 5 °C.

  • Prepare the nitrating mixture by cautiously adding 7.5 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid, keeping the mixture cool.

  • Add the nitrating mixture dropwise to the stirred solution of 4-methoxyacetophenone over a period of 30-45 minutes, ensuring the reaction temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

  • Pour the reaction mixture slowly onto 500 g of crushed ice with vigorous stirring.

  • The precipitated solid, 1-(5-methoxy-2-nitrophenyl)ethanone, is collected by vacuum filtration, washed with cold water until the washings are neutral, and dried. The crude product can be purified by recrystallization from ethanol.

Step 2: Reduction of 1-(5-methoxy-2-nitrophenyl)ethanone to 1-(2-Amino-5-methoxyphenyl)ethanone

This protocol utilizes tin(II) chloride, a classic and effective reagent for the chemoselective reduction of aromatic nitro groups in the presence of other reducible functionalities like ketones.

• Materials:

  • 1-(5-methoxy-2-nitrophenyl)ethanone

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol

  • Sodium bicarbonate (saturated solution)

  • Ethyl acetate

• Procedure:

  • In a round-bottom flask, suspend 19.5 g (0.1 mol) of 1-(5-methoxy-2-nitrophenyl)ethanone in 100 mL of ethanol.

  • In a separate beaker, prepare a solution of 56.4 g (0.25 mol) of tin(II) chloride dihydrate in 50 mL of concentrated hydrochloric acid.

  • Carefully add the SnCl₂/HCl solution to the suspension of the nitro compound.

  • Heat the mixture to reflux with stirring for 3-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and carefully add a saturated solution of sodium bicarbonate to neutralize the acid until the solution is basic (pH > 8).

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield 1-(2-Amino-5-methoxyphenyl)ethanone. The crude product can be purified by column chromatography or recrystallization.

Data Summary: Nitration and Reduction Route

Step	Starting Material	Key Reagents	Temperature (°C)	Typical Yield	Reference
Nitration	4-Methoxyacetophenone	H₂SO₄, HNO₃	0-10	85-95%	Adapted from general nitration protocols
Reduction	1-(5-methoxy-2-nitrophenyl)ethanone	SnCl₂, HCl	Reflux	70-85%	[1]

Workflow Diagram

Caption: Synthetic workflow for Strategy 1.

Strategy 2: Synthesis from p-Anisidine

Chemical Principles and Rationale

The amino group of p-anisidine is highly activating and susceptible to oxidation under nitrating conditions. Therefore, it is crucial to protect it as an acetamide before proceeding with nitration. The N-acetyl group is still an ortho, para-director, but it is less activating than the amino group, allowing for a more controlled nitration.

Following nitration, the acetyl protecting group is removed by hydrolysis to yield the corresponding nitroaniline. The final step of introducing the acetyl group at the C1 position can be achieved through various methods, such as a Friedel-Crafts acylation of a suitably protected derivative, though this can be complex. A more common approach is to convert the amine to a diazonium salt, which can then be subjected to a reaction that introduces the acetyl group.

Experimental Protocols

Step 1: Acetylation of p-Anisidine to N-(4-methoxyphenyl)acetamide

• Materials:

  • p-Anisidine

  • Acetic anhydride

  • Glacial acetic acid

  • Water

• Procedure:

  • In a flask, dissolve 12.3 g (0.1 mol) of p-anisidine in 30 mL of glacial acetic acid and 20 mL of water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Add 11.2 mL (0.12 mol) of acetic anhydride dropwise with stirring, keeping the temperature below 10 °C.

  • After the addition is complete, stir the mixture for 30 minutes at room temperature.

  • Pour the reaction mixture into 200 mL of ice water.

  • Collect the precipitated N-(4-methoxyphenyl)acetamide by vacuum filtration, wash with cold water, and dry.

Step 2: Nitration of N-(4-methoxyphenyl)acetamide

• Materials:

  • N-(4-methoxyphenyl)acetamide

  • Concentrated Sulfuric Acid (H₂SO₄, 98%)

  • Concentrated Nitric Acid (HNO₃, 70%)

• Procedure:

  • Follow a similar nitration procedure as described in Strategy 1, using N-(4-methoxyphenyl)acetamide as the starting material.

Step 3: Hydrolysis of N-(4-methoxy-2-nitrophenyl)acetamide

• Materials:

  • N-(4-methoxy-2-nitrophenyl)acetamide

  • Sulfuric acid (aqueous solution)

• Procedure:

  • Reflux the N-(4-methoxy-2-nitrophenyl)acetamide in dilute sulfuric acid until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and neutralize with a base (e.g., NaOH) to precipitate the 4-methoxy-2-nitroaniline.

  • Filter, wash with water, and dry the product.

The subsequent conversion of 4-methoxy-2-nitroaniline to the target molecule is a multi-step process and is generally less direct than Strategy 1.

Workflow Diagram

Caption: Synthetic workflow for Strategy 2.

Strategy 3: The Fries Rearrangement

The Fries rearrangement is an elegant approach that can potentially shorten the synthesis.[2][3] It involves the conversion of a phenolic ester to a hydroxy aryl ketone. In this context, N-(4-methoxyphenyl)acetamide would first need to be hydrolyzed to p-anisidine, which is then acetylated on the oxygen to form 4-methoxyphenyl acetate. This ester would then undergo the Fries rearrangement.

Chemical Principles and Rationale

The Fries rearrangement is catalyzed by Lewis acids (e.g., AlCl₃) and involves the intramolecular migration of an acyl group from the phenolic oxygen to the aromatic ring.[2][3] The reaction is selective for the ortho and para positions. The regioselectivity can be influenced by reaction conditions such as temperature and solvent polarity.[2] Lower temperatures generally favor the para product, while higher temperatures favor the ortho product. The ortho isomer can form a more stable chelate with the Lewis acid catalyst.

For the synthesis of 1-(2-amino-5-methoxyphenyl)ethanone, the desired product of the Fries rearrangement of 4-methoxyphenyl acetate would be 2-hydroxy-5-methoxyacetophenone. This intermediate would then require amination at the 2-position, which adds complexity to this route. A more direct, though less reported, approach would be the rearrangement of N-(4-methoxyphenyl)acetamide itself, though this is a more challenging transformation.

General Experimental Protocol for Fries Rearrangement

This is a general protocol and would require optimization for the specific substrate.

• Materials:

  • 4-Methoxyphenyl acetate

  • Aluminum chloride (AlCl₃), anhydrous

  • Anhydrous solvent (e.g., nitrobenzene or carbon disulfide)

  • Hydrochloric acid (dilute)

• Procedure:

  • Dissolve 4-methoxyphenyl acetate in the chosen anhydrous solvent.

  • Cool the solution in an ice bath and slowly add anhydrous aluminum chloride in portions with stirring.

  • Heat the reaction mixture to the desired temperature (e.g., 60-160 °C) and maintain for several hours. The reaction progress should be monitored by TLC.

  • After completion, cool the reaction mixture and carefully pour it onto a mixture of ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether).

  • Wash the organic layer with water, dry over an anhydrous salt, and remove the solvent under reduced pressure.

  • The resulting mixture of ortho and para isomers can be separated by column chromatography or fractional distillation.

Workflow Diagram

Caption: Synthetic workflow for Strategy 3.

Characterization of 1-(2-Amino-5-methoxyphenyl)ethanone

Proper characterization of the final product is essential to confirm its identity and purity. The following are expected spectroscopic data for 1-(2-amino-5-methoxyphenyl)ethanone.

Technique	Expected Data
¹H NMR	Aromatic protons in the range of δ 6.5-7.5 ppm, a singlet for the methoxy group around δ 3.8 ppm, a singlet for the acetyl group around δ 2.5 ppm, and a broad singlet for the amino protons.
¹³C NMR	Aromatic carbons in the range of δ 110-160 ppm, the methoxy carbon around δ 55 ppm, the acetyl methyl carbon around δ 26 ppm, and the carbonyl carbon around δ 200 ppm.
IR (Infrared) Spectroscopy	Characteristic peaks for N-H stretching (around 3300-3500 cm⁻¹), C=O stretching (around 1650-1680 cm⁻¹), and C-O stretching (around 1200-1300 cm⁻¹).
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (165.19 g/mol ).

Conclusion

The synthesis of 1-(2-amino-5-methoxyphenyl)ethanone is most reliably and efficiently achieved through the nitration of 4-methoxyacetophenone followed by the reduction of the resulting nitro intermediate. This two-step process is scalable and proceeds with good yields and high regioselectivity. The alternative route starting from p-anisidine is also viable but generally involves more steps. The Fries rearrangement presents an interesting, albeit potentially more challenging, alternative that may require significant optimization. The choice of the optimal synthetic route will be dictated by the specific requirements of the research or development program, including cost, scale, and available resources.

References

• Fries rearrangement. Wikipedia. [Link]

• 1-(2-Amino-5-methoxyphenyl)ethanone. PubChem. [Link]

• Synthesis of 2-hydroxy-5-methoxyacetophenone thiosemicarbazone (HMAT). ResearchGate. [Link]

• Fries Rearrangement. Organic Chemistry Portal. [Link]

• 2'-hydroxy-5'methoxyacetophenone. ScienceMadness. [Link]

• Preparation of hydroxyacetophenones via the Fries rearrangement. ResearchGate. [Link]

• 13C NMR Spectrum (1D, 500 MHz, acetone-d6, simulated). NP-MRD. [Link]

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The Prudent Researcher's Guide to 1-(2-Amino-5-methoxyphenyl)ethanone: A Technical Monograph on Safe Handling and Application

This document serves as an essential technical guide for researchers, medicinal chemists, and drug development professionals on the safe handling, storage, and application of 1-(2-Amino-5-methoxyphenyl)ethanone (CAS No. 23042-77-5). As a substituted aromatic amine, this compound is a valuable synthetic intermediate but requires a comprehensive understanding of its potential hazards to ensure laboratory safety and experimental integrity. This guide moves beyond mere procedural steps to explain the causality behind safety protocols, grounded in the physicochemical nature of the compound and its role in common synthetic applications.

Compound Identification and Physicochemical Profile

1-(2-Amino-5-methoxyphenyl)ethanone, also known as 2'-Amino-5'-methoxyacetophenone, is an organic compound featuring an acetophenone core substituted with both an amino and a methoxy group.[1] These functional groups dictate its reactivity and are pivotal to its utility as a precursor in heterocyclic chemistry, particularly in the synthesis of quinazoline and quinazolinone scaffolds which are of significant interest in medicinal chemistry.[2][3]

A precise understanding of its physical and chemical properties is the foundation of a robust safety assessment.

Property	Value	Source(s)
CAS Number	23042-77-5	[1]
Molecular Formula	C₉H₁₁NO₂	[1][4]
Molecular Weight	165.19 g/mol	[1]
Appearance	Typically a solid, may range from yellow to brown	Inferred from analogs
Solubility	Moderately soluble in organic solvents; sparingly soluble in water	[1][5]
Melting Point	Data not available; similar compounds melt in the 45-126 °C range	[5][6]
Boiling Point	Data not available
Synonyms	2'-Amino-5'-methoxyacetophenone, Acetophenone, 2'-amino-5'-methoxy-	[1]

Hazard Assessment: An Evidence-Based Approach

Inferred GHS Classification and Precautionary Statements:

Based on data from analogous compounds, the following Globally Harmonized System (GHS) classifications are anticipated. This conservative approach is essential for ensuring the highest level of safety.

Hazard Class	Inferred Classification	Rationale / Supporting Evidence
Acute Toxicity (Oral)	Category 4 (Harmful if swallowed)	SDS for similar aminoacetophenones indicate oral toxicity.[7]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	A common hazard for aromatic amines and substituted acetophenones.[8][9]
Serious Eye Damage/Eye Irritation	Category 2A (Causes serious eye irritation)	The amine and ketone functionalities can be irritating to ocular tissue.[7][9]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation)	Inhalation of dust or powder can irritate the respiratory tract.[9][10]
Long-term Hazards	Suspected Carcinogen/Mutagen	Aromatic amines as a class are associated with these long-term health effects. Prudent handling as a potential carcinogen is advised.[1][5]

Core Causality of Hazards: The toxicity of aromatic amines often stems from their metabolic activation in the body, which can lead to the formation of reactive species that bind to DNA and other macromolecules. The primary amino group is key to this metabolic pathway. Skin absorption is a significant route of exposure due to the lipophilic nature of the aromatic ring.[1]

The Hierarchy of Controls: A Self-Validating Safety System

Effective safety is not merely about personal protective equipment (PPE); it is a systematic approach to risk mitigation. The hierarchy of controls provides a framework for implementing the most effective safety measures.

Caption: Emergency Response Workflow for Incidents.

• Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention. [7]* Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention. [7]* Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention. [10]* Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention. [7]* Spills: For minor spills within a fume hood, use an absorbent material to contain and collect the spill. Decontaminate the area. For major spills, evacuate the area, alert others, and contact your institution's emergency response team. [6] By adhering to this comprehensive guide, researchers can confidently and safely utilize 1-(2-Amino-5-methoxyphenyl)ethanone, leveraging its synthetic potential while upholding the highest standards of laboratory safety and scientific integrity.

References

• PubChem. (n.d.). 1-(2-Amino-5-methoxyphenyl)ethanone. National Center for Biotechnology Information. Retrieved from [Link]

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• El-Sayed, M. A., et al. (2023). Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. Molecules, 28(23), 7899. Retrieved from [Link]

• Singh, U. P., & Bhat, H. R. (2020). Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review. Current Organic Synthesis, 17(7), 519-539. Retrieved from [Link]

• Singh, U. P., & Bhat, H. R. (2020). Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review. Bentham Science. Retrieved from [Link]

• Al-Halfi, S. A., et al. (2024). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. Oriental Journal of Chemistry, 40(1). Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Ethanone, 1-(2-aminophenyl)- (CAS 551-93-9). Retrieved from [Link]

• Loba Chemie. (2016). 2-AMINOACETOPHENONE FOR SYNTHESIS MSDS. Retrieved from [Link]

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An In-depth Technical Guide to 1-(2-Amino-5-methoxyphenyl)ethanone: Commercial Sourcing, Quality Control, and Synthetic Utility

Introduction

1-(2-Amino-5-methoxyphenyl)ethanone, also known as 2-Amino-5-methoxyacetophenone (CAS No. 23042-77-5), is a pivotal chemical intermediate in the landscape of pharmaceutical research and development.[1][2] Its molecular architecture, featuring a reactive primary amine and a ketone functional group on a methoxy-substituted benzene ring, makes it a versatile scaffold. This structure serves as a foundational element for constructing more complex heterocyclic systems, which are prevalent in pharmacologically active molecules.[3][4] The strategic placement of these functional groups allows for a wide array of synthetic transformations, making it a valuable asset in diversity-oriented synthesis (DOS) and the development of novel drug candidates.[4]

This guide provides an in-depth analysis of its commercial availability, recommended protocols for quality verification, safe handling procedures, and its applications as a synthetic building block for researchers, scientists, and drug development professionals.

Commercial Availability and Procurement

1-(2-Amino-5-methoxyphenyl)ethanone is available from several specialized chemical suppliers. Procurement for research or manufacturing purposes requires careful consideration of purity, quantity, and supplier reliability.

Key Commercial Suppliers

The following table summarizes known suppliers for this compound. Researchers should always request a lot-specific Certificate of Analysis (CoA) to verify purity and identity before use.

Supplier	CAS Number	Molecular Formula	Molecular Weight	Typical Purity	Reference
BLDpharm	23042-77-5	C₉H₁₁NO₂	165.19	Inquire	[1]
Toronto Research Chemicals	Not specified	C₉H₁₁NO₂	Not specified	Inquire	[5]

Note: The commercial landscape for specialty chemicals can change. It is advisable to perform a current search on chemical sourcing platforms for the most up-to-date supplier information.

Procurement and Initial Qualification Workflow

A systematic approach to procuring and qualifying this starting material is critical to ensure the reliability and reproducibility of subsequent experimental work. The following workflow is recommended:

Caption: Workflow for procurement and initial qualification.

Physicochemical Properties and Safety

A comprehensive understanding of the compound's properties and handling requirements is essential for laboratory safety and experimental success.

Properties Summary:

• CAS Number: 23042-77-5[1]

• Molecular Formula: C₉H₁₁NO₂[2]

• Molecular Weight: 165.19 g/mol

• Appearance: Typically an off-white to yellow or brown solid.

Safe Handling and Storage Protocol

As with many aromatic amines, appropriate precautions must be taken. While a specific safety data sheet (SDS) for this exact compound was not retrieved, general guidelines for related substances should be followed.[6]

• Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).[7]

• Ventilation: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

• Exposure Avoidance: Avoid direct contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water. Harmful if swallowed.

• Storage: Store the container tightly closed in a cool, dry, and dark place, away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow the product to enter drains.

Application in Synthetic Chemistry

The primary value of 1-(2-amino-5-methoxyphenyl)ethanone lies in its role as a versatile precursor for synthesizing complex molecules, particularly heterocyclic scaffolds of interest in drug discovery.[4] The amino group can act as a nucleophile or be transformed into other functionalities, while the ketone provides an electrophilic site for condensation and cyclization reactions.

Role as a Synthetic Building Block

This compound is a key starting material for multi-step syntheses. Its bifunctional nature is ideal for constructing ring systems that form the core of many biologically active compounds.

Caption: Synthetic utility as a core building block.

This pathway is exemplified in the synthesis of quinolones and flavone analogs, classes of compounds extensively studied for their potential as anticancer agents.[4] The reaction of the amino group followed by cyclization involving the ketone is a common and powerful strategy in medicinal chemistry.

Analytical Characterization

Confirming the identity and purity of the starting material is a non-negotiable step in any synthetic workflow. Nuclear Magnetic Resonance (NMR) spectroscopy is the primary tool for structural elucidation.

General Protocol for ¹H NMR Analysis

The following is a standard procedure for preparing a sample for ¹H NMR analysis to confirm the chemical structure.[8]

• Sample Preparation: Accurately weigh 5-10 mg of 1-(2-amino-5-methoxyphenyl)ethanone into a clean, dry vial.

• Solvent Addition: Add approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆). Ensure the sample dissolves completely.

• Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ = 0.0 ppm).

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Process the resulting spectrum. Calibrate to the TMS signal, integrate the peaks, and analyze the chemical shifts and splitting patterns to confirm that the observed spectrum matches the expected structure of 1-(2-amino-5-methoxyphenyl)ethanone.

Conclusion

1-(2-Amino-5-methoxyphenyl)ethanone is a commercially available and highly valuable building block for the synthesis of complex organic molecules, particularly within the pharmaceutical industry. Its utility is derived from the versatile reactivity of its amino and ketone functionalities. For researchers and drug development professionals, ensuring the quality and identity of this starting material through a robust procurement and QC process is paramount. By following the guidelines for safe handling, analytical verification, and strategic synthetic application outlined in this guide, scientists can effectively leverage this compound to advance their research and development objectives.

References

• Benchchem. (n.d.). A Technical Guide to 1-(2-Amino-5-methylphenyl)ethanone: Synthesis, Commercial Availability, and Applications in Drug Discovery.
• Benchchem. (n.d.). An In-Depth Technical Guide to 2'-Amino-4',5'-dimethoxyacetophenone: Discovery and History.
• BLDpharm. (n.d.). 1-(2-Amino-4,5-dimethoxyphenyl)ethanone.
• PubChem - National Institutes of Health. (n.d.). 1-(2-Amino-5-methoxyphenyl)ethanone.
• Fisher Scientific. (n.d.). 1-(2-Amino-5-hydroxyphenyl)ethanone, TRC 100 mg.

• MDPI. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Pharmaceuticals, 14(11), 1121. Retrieved from [Link]

• PubMed Central. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Angene Chemical. (2021). Safety Data Sheet.
• Benchchem. (n.d.). Comparative 1H NMR Spectral Analysis of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone and Related Acetophenones.

Sources

• 1. 4101-30-8|1-(2-Amino-4,5-dimethoxyphenyl)ethanone|BLD Pharm [bldpharm.com]
• 2. 1-(2-Amino-5-methoxyphenyl)ethanone | C9H11NO2 | CID 591683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-(2-Amino-5-hydroxyphenyl)ethanone, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.ie]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.at [fishersci.at]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Use of 1-(2-Amino-5-methoxyphenyl)ethanone in the Synthesis of Privileged Heterocyclic Scaffolds

Introduction: The Strategic Value of 1-(2-Amino-5-methoxyphenyl)ethanone

In the landscape of medicinal chemistry and materials science, the selection of a starting material is a critical decision that dictates the efficiency, novelty, and ultimate utility of a synthetic campaign. 1-(2-Amino-5-methoxyphenyl)ethanone, also known as 2-amino-5-methoxyacetophenone, stands out as a pre-functionalized and highly versatile building block. Its structure is primed for the construction of complex heterocyclic systems that are prevalent in a vast array of pharmaceuticals and bioactive molecules.[1]

The strategic arrangement of a nucleophilic primary amine ortho to an electrophilic acetyl group facilitates a variety of intramolecular cyclization and condensation reactions. Furthermore, the electron-donating methoxy group at the 5-position modulates the electronic properties of the benzene ring, influencing both reaction kinetics and the pharmacological profile of the resulting heterocyclic products. This guide provides an in-depth exploration of its application in synthesizing three key classes of heterocycles: quinolines, quinazolinones, and benzodiazepines, complete with detailed protocols and mechanistic insights.

Part 1: Synthesis of 7-Methoxy-Substituted Quinolines via Friedländer Annulation

The quinoline scaffold is a cornerstone of medicinal chemistry, forming the core of numerous drugs with applications ranging from anticancer to antimicrobial agents.[2] The Friedländer synthesis is a powerful and direct method for constructing the quinoline ring system by reacting a 2-aminoaryl ketone with a compound containing a reactive α-methylene group.[3][4] 1-(2-Amino-5-methoxyphenyl)ethanone is an ideal substrate for this transformation, leading to quinolines with a methoxy group at the C7 position.

Mechanistic Overview: The Friedländer Synthesis

The reaction proceeds via an initial condensation followed by cyclization and dehydration. Two primary mechanistic pathways are generally accepted, often dictated by the choice of catalyst (acid or base).[5]

• Base-Catalyzed Pathway: Involves an initial aldol condensation between the enolate of the α-methylene partner and the ketone of the 2-aminoacetophenone. This is followed by intramolecular cyclization via Schiff base formation and subsequent dehydration.

• Acid-Catalyzed Pathway: Typically begins with the formation of a Schiff base (imine) between the primary amine and the carbonyl of the reaction partner. This is followed by an intramolecular aldol-type condensation and dehydration to furnish the aromatic quinoline ring.

Caption: General workflows for the Friedländer synthesis of quinolines.

Experimental Protocol 1: Base-Catalyzed Synthesis of 7-Methoxy-2,4-dimethylquinoline

This protocol details a classic base-catalyzed Friedländer reaction. The base, potassium hydroxide, facilitates the formation of an enolate from acetone, which then acts as the nucleophile.

Data Presentation: Reaction Parameters

Parameter	Value	Rationale
Starting Material	1-(2-Amino-5-methoxyphenyl)ethanone	Provides the aniline and one carbonyl for the quinoline core.
Reagent	Acetone	Serves as both the solvent and the α-methylene partner.
Catalyst	Potassium Hydroxide (KOH)	A strong base required to deprotonate acetone to form the reactive enolate.
Solvent	Ethanol	Co-solvent to ensure solubility of the starting material.
Reaction Temperature	Reflux (~78 °C)	Provides sufficient thermal energy to overcome the activation barrier.
Reaction Time	6-8 hours	Typical duration to ensure complete consumption of starting material.
Typical Yield	75-85%

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1.65 g (10 mmol) of 1-(2-Amino-5-methoxyphenyl)ethanone in 25 mL of ethanol.

• Reagent Addition: Add a significant excess of acetone (e.g., 15 mL, ~20 eq). To this solution, add 1.0 mL of a 10 M aqueous solution of potassium hydroxide.

• Reaction Execution: Heat the mixture to reflux with continuous stirring. Monitor the reaction's progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 4:1 Hexane:Ethyl Acetate).

• Work-up: Upon completion (typically 6-8 hours), cool the reaction mixture to room temperature. Pour the mixture into 150 mL of ice-cold water with stirring.

• Isolation and Purification: Collect the resulting precipitate by vacuum filtration. Wash the solid thoroughly with cold water to remove any residual KOH. The crude product can be purified by recrystallization from ethanol to yield the pure 7-methoxy-2,4-dimethylquinoline.

• Characterization: Confirm the structure of the final product using spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Part 2: Synthesis of 7-Methoxy-Substituted Quinazolinones

Quinazolinones are another class of "privileged structures" in medicinal chemistry, with many derivatives exhibiting potent pharmacological activities, including anticancer and anti-inflammatory properties.[6][7] 1-(2-Amino-5-methoxyphenyl)ethanone can be converted into the corresponding 2-aminobenzamide, which is a direct precursor for quinazolinone synthesis through cyclocondensation with various electrophiles.

General Workflow: From Aminoacetophenone to Quinazolinone

The synthesis is a multi-step process that first requires the conversion of the acetyl group into a carboxamide, followed by the annulation of the pyrimidine ring.

Caption: Logical workflow for the synthesis of quinazolinones.

Experimental Protocol 2: Synthesis of 7-Methoxy-2-phenylquinazolin-4(3H)-one

This protocol outlines a common route involving the reaction of the corresponding 2-aminobenzamide with an aldehyde, followed by oxidation.[8][9]

Data Presentation: Reaction Parameters

Parameter	Value	Rationale
Starting Material	2-Amino-5-methoxybenzamide	Key precursor with the necessary amine and amide groups.
Reagent	Benzaldehyde	Provides the C2 carbon and the phenyl substituent of the quinazolinone.
Catalyst/Medium	Iodine (I₂) in DMSO	Iodine acts as a mild oxidizing agent for the final aromatization step.
Solvent	Dimethyl Sulfoxide (DMSO)	High-boiling polar aprotic solvent suitable for this transformation.
Reaction Temperature	120 °C	Ensures sufficient energy for the cyclization and oxidation steps.
Reaction Time	8-12 hours	Required for the reaction to proceed to completion.
Typical Yield	70-80%

Step-by-Step Methodology:

• Note: This protocol assumes the availability of 2-Amino-5-methoxybenzamide, which can be synthesized from 1-(2-Amino-5-methoxyphenyl)ethanone through established methods such as haloform reaction followed by amidation.

• Reaction Setup: To a solution of 2-amino-5-methoxybenzamide (1.66 g, 10 mmol) and benzaldehyde (1.27 g, 12 mmol) in 20 mL of DMSO in a round-bottom flask, add a catalytic amount of iodine (254 mg, 10 mol%).

• Reaction Execution: Stir the reaction mixture and heat it to 120 °C in an open-air atmosphere. Monitor the progress of the reaction by TLC.

• Work-up: After 8-12 hours, cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water.

• Isolation: Collect the resulting precipitate by filtration. Wash the solid with water and then with a saturated aqueous solution of sodium thiosulfate to quench and remove any residual iodine.

• Purification: Dry the crude product and purify it by recrystallization from a suitable solvent such as ethanol or by column chromatography to yield the pure 7-methoxy-2-phenylquinazolin-4(3H)-one.

• Characterization: Confirm the product's identity and purity using appropriate spectroscopic techniques.

Part 3: Synthesis of 8-Methoxy-Substituted 1,4-Benzodiazepines

Benzodiazepines are a critical class of psychoactive drugs known for their anxiolytic, sedative, and anticonvulsant properties.[10][11] The synthesis of the 1,4-benzodiazepine core often involves the condensation of a 2-aminoaryl ketone with an α-amino acid or its derivative, which provides the atoms needed to form the seven-membered diazepine ring.

General Pathway: Condensation and Cyclization

The reaction typically begins with the formation of a Schiff base between the 2-aminoaryl ketone and the amino acid ester. This is followed by an intramolecular cyclization (amidation) to form the benzodiazepine ring, often requiring a basic catalyst.

Caption: Synthetic pathway for the formation of 1,4-benzodiazepines.

Experimental Protocol 3: Synthesis of a 7-Methoxy-1,3-dihydro-2H-1,4-benzodiazepin-2-one Derivative

This protocol describes a representative synthesis of a benzodiazepine derivative from 1-(2-Amino-5-methoxyphenyl)ethanone and glycine ethyl ester hydrochloride.

Data Presentation: Reaction Parameters

Parameter	Value	Rationale
Starting Material	1-(2-Amino-5-methoxyphenyl)ethanone	Provides the aromatic ring and ketone functionality.
Reagent	Glycine ethyl ester hydrochloride	Source of the N1, C2, and C3 atoms of the benzodiazepine ring.
Base/Solvent	Pyridine	Acts as a base to neutralize HCl and as a solvent for the initial condensation.
Secondary Base	Piperidine (catalytic)	A stronger base used to facilitate the final intramolecular cyclization.
Reaction Temperature	Reflux	Required for both the initial condensation and the final cyclization step.
Reaction Time	~24 hours	The cyclization step can be slow and often requires extended heating.
Typical Yield	50-65%

Step-by-Step Methodology:

• Reaction Setup: Suspend 1.65 g (10 mmol) of 1-(2-Amino-5-methoxyphenyl)ethanone and 1.54 g (11 mmol) of glycine ethyl ester hydrochloride in 30 mL of pyridine in a round-bottom flask.

• Initial Condensation: Heat the mixture to reflux for 4-6 hours. The initial reaction forms the Schiff base intermediate.

• Cyclization: After the initial heating period, add a catalytic amount of piperidine (e.g., 0.2 mL) to the reaction mixture and continue to reflux for an additional 18-20 hours. This step promotes the intramolecular amidation to form the seven-membered ring.

• Work-up: After cooling, remove the pyridine under reduced pressure. Dissolve the residue in dichloromethane (50 mL) and wash successively with 2M HCl (2 x 25 mL) and water (2 x 25 mL).

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product is then purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to afford the desired benzodiazepine derivative.

• Characterization: Verify the structure of the purified product using spectroscopic analysis.

References

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• RSC Publishing. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions.
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• BenchChem (2025). One-Pot Synthesis of 1,4-Benzodiazepine Derivatives Using 1-(2-Amino-6-methylphenyl)
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• A Review on Medicinally Important Heterocyclic Compounds. (2022). Open Medicinal Chemistry Journal.
• PubMed Central. Insights into the medicinal chemistry of heterocycles integrated with a pyrazolo[1,5-a]pyrimidine scaffold.
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• International Journal of Trend in Scientific Research and Development (2021). Synthesis of 1,5- Benzodiazepines A Review.
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• ScholarWorks @ UTRGV. Synthesis of Bioactive Heterocycles.
• MDPI. Heterocycles in Medicinal Chemistry II.
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• BenchChem (2025). A Technical Guide to 1-(2-Amino-5-methylphenyl)
• ResearchGate. Chapter 2. Synthesis of Bioactive Five- and Six-Membered Heterocycles Catalyzed by Heterogeneous Supported Metals.
• Wikipedia. Friedländer synthesis.
• MDPI. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxycarbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene.

• precisionFDA. 1-(2-AMINO-4,5-DIMETHOXYPHENYL)ETHANONE. [Link]

• PubMed Central. Editorial: Emerging heterocycles as bioactive compounds.
• Organic Chemistry Portal. Friedlaender Synthesis.
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• PubChem. 1-(2-Amino-5-methoxyphenyl)ethanone.
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• BenchChem (2025). literature review on the synthetic routes to 1-(5-Amino-2-methylphenyl)ethanone.
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The Versatile Scaffolding of 1-(2-Amino-5-methoxyphenyl)ethanone in Modern Pharmaceutical Design

Introduction: The Strategic Value of a Multifunctional Building Block

In the intricate world of pharmaceutical development, the selection of a starting material is a decision that dictates the trajectory of a synthetic campaign. 1-(2-Amino-5-methoxyphenyl)ethanone, a seemingly modest aromatic ketone, represents a powerhouse of synthetic potential. Its structure is deceptively simple, yet it harbors a strategic arrangement of functional groups—a nucleophilic amine, an electrophilic ketone, and an electron-donating methoxy group—that render it an exceptionally versatile precursor for the construction of complex heterocyclic systems.

This guide delves into the practical applications of 1-(2-Amino-5-methoxyphenyl)ethanone as a key building block in pharmaceutical synthesis. We will move beyond mere procedural descriptions to explore the chemical logic that underpins its utility. The protocols detailed herein are designed not as rigid recipes, but as self-validating systems, grounded in established chemical principles. Our focus will be on the synthesis of quinoline and quinazoline scaffolds, privileged structures in medicinal chemistry renowned for their broad spectrum of biological activities, particularly as kinase inhibitors in oncology.

Physicochemical Properties and Handling

Before embarking on synthetic protocols, a thorough understanding of the starting material's properties is paramount. 1-(2-Amino-5-methoxyphenyl)ethanone is a stable crystalline solid, but like all amino-aromatic compounds, it is susceptible to oxidation and discoloration upon prolonged exposure to air and light.

Property	Value
CAS Number	23042-77-5
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	Off-white to light yellow crystalline powder
Melting Point	Approx. 85-89 °C
Solubility	Soluble in ethanol, methanol, DMSO, DMF; sparingly soluble in water.

Handling & Storage: Store in a tightly sealed, light-resistant container under an inert atmosphere (e.g., argon or nitrogen) and refrigerate to maintain long-term purity.

Part 1: Synthesis of the Core Building Block: 1-(2-Amino-5-methoxyphenyl)ethanone

The commercial availability of this compound can be limited. Therefore, a reliable, in-house synthesis is a critical first step for any research program. The following two-step protocol is a robust and scalable method adapted from well-established procedures for analogous compounds, starting from the readily available 4-methoxyacetophenone.[1]

Synthetic Workflow Overview

Caption: Two-step synthesis of the target building block.

Protocol 1.1: Synthesis of 1-(5-Methoxy-2-nitrophenyl)ethanone (Nitration)

Causality: The Friedel-Crafts acylation of anisole is ortho, para-directing. Nitration of the resulting 4-methoxyacetophenone is directed by both the activating methoxy group (ortho, para-directing) and the deactivating acetyl group (meta-directing). The powerful ortho, para-directing nature of the methoxy group overrides the acetyl group's influence, leading to nitration at the position ortho to the methoxy group (and meta to the acetyl group). Maintaining a low temperature is crucial to prevent polysubstitution and side reactions.

Materials:

Reagent	M.W. ( g/mol )	Amount	Moles
4-Methoxyacetophenone	150.17	15.0 g	0.10
Conc. Sulfuric Acid (H₂SO₄)	98.08	60 mL	-
Conc. Nitric Acid (HNO₃, 70%)	63.01	8.0 mL	~0.12

Procedure:

• In a 250 mL flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid (60 mL) to 0 °C in an ice-salt bath.

• Slowly add 4-methoxyacetophenone (15.0 g, 0.10 mol) to the cooled sulfuric acid while maintaining the internal temperature below 5 °C.

• In a separate beaker, cautiously prepare the nitrating mixture by adding concentrated nitric acid (8.0 mL) to 15 mL of cold concentrated sulfuric acid.

• Add the nitrating mixture dropwise to the acetophenone solution over 30-45 minutes, ensuring the reaction temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Slowly pour the reaction mixture onto 500 g of crushed ice with vigorous stirring.

• Collect the precipitated yellow solid, 1-(5-methoxy-2-nitrophenyl)ethanone, by vacuum filtration.

• Wash the solid thoroughly with cold water until the washings are neutral to litmus paper.

• Dry the product under vacuum. Expected yield: 16-18 g (82-92%).

Protocol 1.2: Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone (Reduction)

Causality: Stannous chloride (SnCl₂) in the presence of a strong acid like HCl (generated in situ from the dihydrate in ethanol) is a classic and highly effective method for the chemoselective reduction of an aromatic nitro group in the presence of a ketone.[1][2] The ketone functionality remains untouched under these conditions, which would not be the case with more powerful reducing agents like LiAlH₄.

Materials:

Reagent	M.W. ( g/mol )	Amount	Moles
1-(5-Methoxy-2-nitrophenyl)ethanone	195.16	10.0 g	0.051
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	225.63	34.8 g	0.154
Ethanol (95%)	46.07	100 mL	-
Saturated Sodium Bicarbonate (NaHCO₃)	-	~200 mL	-
Ethyl Acetate	-	~150 mL	-

Procedure:

• In a 500 mL round-bottom flask, suspend 1-(5-methoxy-2-nitrophenyl)ethanone (10.0 g, 0.051 mol) in ethanol (100 mL).

• Add tin(II) chloride dihydrate (34.8 g, 0.154 mol) to the suspension.

• Heat the mixture to reflux with stirring for 3-4 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) (e.g., using 3:1 Hexane:Ethyl Acetate). The disappearance of the starting material spot indicates completion.

• Cool the mixture to room temperature. A thick white precipitate may form.

• Slowly and carefully add saturated sodium bicarbonate solution to neutralize the acid until the solution is basic (pH > 8) and effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and remove the solvent under reduced pressure to yield the crude product.

• Purify the product by column chromatography on silica gel or by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield 1-(2-Amino-5-methoxyphenyl)ethanone as a crystalline solid. Expected yield: 6.8-7.7 g (80-90%).

Part 2: Application in Heterocyclic Synthesis – The Friedländer Annulation

The Friedländer synthesis is a robust and highly efficient condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing a reactive α-methylene group to form a quinoline.[3][4] This reaction is a cornerstone of heterocyclic chemistry and provides direct access to the quinoline scaffold, a core component of numerous pharmaceuticals.[5]

Mechanism of the Friedländer Synthesis

The reaction can proceed through two primary mechanistic pathways depending on the conditions (acidic vs. basic catalysis). Both converge on a key cyclization and dehydration sequence.[3]

Caption: The two primary mechanisms of the Friedländer synthesis.

Protocol 2.1: Base-Catalyzed Synthesis of 7-Methoxy-2,4-dimethylquinoline

This protocol details the synthesis of a representative quinoline derivative from our building block and acetylacetone. The resulting 7-methoxyquinoline scaffold is a feature in molecules with reported anticancer and P-glycoprotein inhibitory activities.[6][7]

Materials:

Reagent	M.W. ( g/mol )	Amount	Moles
1-(2-Amino-5-methoxyphenyl)ethanone	165.19	1.65 g	0.010
Acetylacetone	100.12	1.2 mL (~1.2 g)	0.012
Potassium Hydroxide (KOH)	56.11	0.84 g	0.015
Ethanol (95%)	46.07	25 mL	-

Procedure:

• In a 100 mL round-bottom flask, dissolve 1-(2-Amino-5-methoxyphenyl)ethanone (1.65 g, 10 mmol) in ethanol (25 mL).

• Add acetylacetone (1.2 mL, 12 mmol) to the solution.

• In a separate beaker, dissolve potassium hydroxide (0.84 g, 15 mmol) in a minimal amount of water (~2 mL) and add it to the reaction mixture.

• Heat the mixture to reflux (approx. 80 °C) for 4-6 hours. Monitor the reaction by TLC until the starting amino-ketone is consumed.

• After cooling to room temperature, pour the reaction mixture into 100 mL of ice-cold water.

• A precipitate of 7-Methoxy-2,4-dimethylquinoline should form. Collect the solid by vacuum filtration.

• Wash the solid with cold water and a small amount of cold ethanol.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel to yield the pure product.

Self-Validation: The success of this protocol relies on the sequential aldol condensation and intramolecular cyclization. The basic conditions first deprotonate the α-methylene group of acetylacetone, initiating the reaction. The final dehydration step is driven by the formation of the stable aromatic quinoline ring.

Part 3: Pharmaceutical Relevance and Mechanism of Action

While no currently marketed drug is explicitly synthesized from 1-(2-Amino-5-methoxyphenyl)ethanone, the quinoline and quinazoline scaffolds derived from it are central to many targeted cancer therapies. These heterocycles serve as excellent bioisosteres for the quinazoline ring found in first-generation Epidermal Growth Factor Receptor (EGFR) inhibitors like Gefitinib and Erlotinib.[6]

Targeting the EGFR Signaling Pathway:

The EGFR is a receptor tyrosine kinase that, upon activation by ligands like EGF, triggers downstream signaling cascades such as the RAS-RAF-MAPK and PI3K-AKT pathways. These pathways are critical for cell proliferation, survival, and differentiation. In many cancers, EGFR is overexpressed or mutated, leading to constitutive signaling and uncontrolled cell growth.[8]

Quinoline and quinazoline-based inhibitors are designed to compete with ATP for binding to the kinase domain of EGFR, thereby preventing autophosphorylation and blocking the downstream signaling cascade. This inhibition halts the proliferative signals and can induce apoptosis (programmed cell death) in cancer cells.

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The Synthesis of Bio-active Scaffolds: A Detailed Guide to the Reaction of 1-(2-Amino-5-methoxyphenyl)ethanone with Aldehydes

Introduction: A Versatile Building Block for Medicinal Chemistry

In the landscape of modern drug discovery and development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. Among the myriad of available starting materials, 1-(2-Amino-5-methoxyphenyl)ethanone stands out as a particularly versatile precursor. Its unique bifunctional nature, possessing both a nucleophilic amino group and a reactive ketone, opens a gateway to a diverse array of chemical transformations. This application note provides an in-depth exploration of the reaction of 1-(2-Amino-5-methoxyphenyl)ethanone with various aldehydes, focusing on two pivotal named reactions: the Claisen-Schmidt condensation for the synthesis of chalcones and the Friedländer annulation for the construction of quinolines.

These two classes of compounds, chalcones and quinolines, are recognized as "privileged structures" in medicinal chemistry.[1] This designation stems from their recurring presence in a multitude of biologically active molecules, demonstrating a broad spectrum of pharmacological activities including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[2][3] This guide is designed for researchers, scientists, and professionals in the field of drug development, offering not only detailed experimental protocols but also a deeper understanding of the underlying chemical principles and the significance of these reactions in the quest for new therapeutic agents.

Part 1: The Claisen-Schmidt Condensation: Synthesizing Bio-active Chalcones

The Claisen-Schmidt condensation is a robust and widely employed method for the formation of α,β-unsaturated ketones, commonly known as chalcones.[4] This reaction involves the base-catalyzed condensation of an aldehyde with a ketone.[4] In the context of our topic, 1-(2-Amino-5-methoxyphenyl)ethanone serves as the ketone component, reacting with various aromatic aldehydes to yield a library of substituted chalcones.

Mechanism of the Claisen-Schmidt Condensation

The reaction proceeds through a sequential aldol addition and dehydration mechanism. The presence of a strong base, typically sodium or potassium hydroxide, is crucial for the initial deprotonation of the α-carbon of the ketone, forming a reactive enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. The resulting β-hydroxy ketone intermediate readily undergoes dehydration to yield the thermodynamically stable α,β-unsaturated chalcone.

Caption: Mechanism of the Base-Catalyzed Claisen-Schmidt Condensation.

Experimental Protocol: Synthesis of (E)-1-(2-amino-5-methoxyphenyl)-3-phenylprop-2-en-1-one

This protocol details a representative Claisen-Schmidt condensation using benzaldehyde as the aldehyde component.

Materials:

• 1-(2-Amino-5-methoxyphenyl)ethanone (1.65 g, 10 mmol)

• Benzaldehyde (1.06 g, 10 mmol)

• Ethanol (20 mL)

• Sodium hydroxide (NaOH) solution (10% w/v in water, 10 mL)

• Distilled water

• Ice bath

• Standard laboratory glassware (round-bottom flask, magnetic stirrer, Buchner funnel, etc.)

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-(2-Amino-5-methoxyphenyl)ethanone (1.65 g, 10 mmol) and benzaldehyde (1.06 g, 10 mmol) in ethanol (20 mL).

• Cool the flask in an ice bath with continuous stirring.

• Slowly add the 10% sodium hydroxide solution dropwise to the reaction mixture over a period of 15 minutes.

• After the addition is complete, continue stirring the reaction mixture in the ice bath for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing 100 mL of ice-cold water.

• A yellow precipitate of the crude chalcone will form. Collect the solid by vacuum filtration using a Buchner funnel.

• Wash the crude product with copious amounts of cold water until the filtrate is neutral to litmus paper.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure chalcone.[5]

Data Presentation: Representative Chalcone Synthesis

Aldehyde	Catalyst	Solvent	Time (h)	Temp (°C)	Yield (%)
Benzaldehyde	NaOH	Ethanol	3	0-5	85-95
4-Chlorobenzaldehyde	KOH	Methanol	4	25	80-90
4-Methoxybenzaldehyde	NaOH	Ethanol	3.5	0-5	88-96
2-Nitrobenzaldehyde	KOH	Ethanol	5	25	75-85

Note: Yields are based on isolated product after recrystallization and are representative examples from literature for similar substrates.

Part 2: The Friedländer Annulation: Constructing the Quinoline Scaffold

The Friedländer synthesis is a powerful chemical reaction that allows for the construction of quinoline and substituted quinoline ring systems.[6] This reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, typically in the presence of an acid or base catalyst.[6] When 1-(2-Amino-5-methoxyphenyl)ethanone is employed, it reacts with aldehydes or ketones to form highly substituted quinolines.

Mechanism of the Friedländer Annulation

The mechanism of the Friedländer synthesis can proceed via two main pathways, depending on the reaction conditions.

• Aldol Condensation First: The reaction can initiate with an aldol condensation between the 2-aminoaryl ketone and the other carbonyl compound, followed by an intramolecular cyclization of the amino group onto the newly formed carbonyl, and subsequent dehydration to form the aromatic quinoline ring.

• Schiff Base Formation First: Alternatively, the reaction can commence with the formation of a Schiff base between the amino group of the 2-aminoaryl ketone and the carbonyl of the aldehyde. This is followed by an intramolecular aldol-type reaction and dehydration to yield the quinoline product.

Caption: The two primary mechanistic pathways of the Friedländer Annulation.

Experimental Protocol: Microwave-Assisted Synthesis of 6-Methoxy-2-methyl-4-phenylquinoline

Microwave-assisted organic synthesis (MAOS) has emerged as a green and efficient alternative to conventional heating methods, often leading to shorter reaction times and higher yields.[7][8][9]

Materials:

• 1-(2-Amino-5-methoxyphenyl)ethanone (0.825 g, 5 mmol)

• Acetophenone (0.60 g, 5 mmol)

• Glacial Acetic Acid (5 mL)

• Microwave reactor vial (10 mL) with a magnetic stir bar

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a 10 mL microwave reactor vial, combine 1-(2-Amino-5-methoxyphenyl)ethanone (0.825 g, 5 mmol), acetophenone (0.60 g, 5 mmol), and glacial acetic acid (5 mL).

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 160°C for 10-15 minutes.[7] The progress of the reaction should be monitored by TLC.

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate (50 mL) and transfer it to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 25 mL) and brine (25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure quinoline derivative.[10]

Data Presentation: Representative Quinoline Synthesis

Aldehyde/Ketone	Catalyst	Solvent	Method	Time (min)	Temp (°C)	Yield (%)
Acetophenone	Acetic Acid	Acetic Acid	Microwave	15	160	85-95
Cyclohexanone	p-TsOH	Toluene	Conventional	240	110	70-80
Propiophenone	Acetic Acid	Acetic Acid	Microwave	20	160	80-90
Phenylacetaldehyde	KOH	Ethanol	Conventional	180	80	65-75

Note: Yields are based on isolated product after purification and are representative examples from literature for similar substrates.[7][11]

Part 3: Applications in Drug Discovery and Development

The chalcone and quinoline scaffolds synthesized from 1-(2-Amino-5-methoxyphenyl)ethanone are of immense interest to the pharmaceutical industry due to their diverse and potent biological activities.

Chalcone Derivatives:

• Anticancer Agents: Many chalcone derivatives have demonstrated significant cytotoxicity against various cancer cell lines.[12] Their mechanisms of action are diverse, including the inhibition of tubulin polymerization, induction of apoptosis, and modulation of various signaling pathways.

• Anti-inflammatory Activity: Chalcones are known to inhibit the production of pro-inflammatory mediators, making them promising candidates for the development of new anti-inflammatory drugs.

• Antimicrobial and Antifungal Properties: The α,β-unsaturated ketone moiety in chalcones is a key pharmacophore responsible for their activity against a broad spectrum of bacteria and fungi.[12]

Quinoline Derivatives:

• Antimalarial Drugs: The quinoline ring is the core structure of several important antimalarial drugs, including chloroquine and quinine.[13][14]

• Anticancer Therapies: A number of quinoline-based compounds have been developed as anticancer agents, with mechanisms that include the inhibition of tyrosine kinases and topoisomerases.[3]

• Antibacterial Agents: The fluoroquinolones are a major class of synthetic antibacterial agents that are widely used to treat a variety of bacterial infections.

• Anti-inflammatory and Analgesic Properties: Certain quinoline derivatives have shown potent anti-inflammatory and analgesic effects.[13]

Conclusion: A Gateway to Chemical Diversity and Biological Activity

The reactions of 1-(2-Amino-5-methoxyphenyl)ethanone with aldehydes provide a facile and efficient route to two highly valuable classes of heterocyclic compounds: chalcones and quinolines. The Claisen-Schmidt condensation and the Friedländer annulation are robust and versatile synthetic methodologies that allow for the generation of diverse libraries of these compounds for biological screening. The "privileged" nature of the chalcone and quinoline scaffolds underscores their importance in medicinal chemistry and their continued potential for the discovery of novel therapeutic agents to address a wide range of human diseases. This guide provides a solid foundation for researchers to explore these reactions and harness the synthetic potential of 1-(2-Amino-5-methoxyphenyl)ethanone in their drug discovery endeavors.

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• NIH. (n.d.). Preparative separation of di- and trisulfonated components of Quinoline Yellow using affinity-ligand pH-zone-refining counter-current chromatography. [Link]

• ResearchGate. (n.d.). Microwave-Assisted Friedlaender Synthesis of Quinolines Derivatives as Potential Antiparasitic Agents | Request PDF. [Link]

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• RASAYAN Journal of Chemistry. (2015). MICROWAVE MEDIATED SYNTHESIS IN PHARMACEUTICAL CHEMISTRY. [Link]

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Application of 1-(2-Amino-5-methoxyphenyl)ethanone in medicinal chemistry.

As a cornerstone in modern drug discovery, the strategic application of versatile chemical scaffolds is paramount. Among these, 1-(2-Amino-5-methoxyphenyl)ethanone emerges as a privileged starting material, offering a unique combination of reactive functional groups that serve as a gateway to a diverse array of complex heterocyclic systems. Its inherent structural motifs—an ortho-aminoaryl ketone—are primed for a variety of cyclization and condensation reactions, making it an invaluable building block for medicinal chemists.

This technical guide provides an in-depth exploration of the applications of 1-(2-Amino-5-methoxyphenyl)ethanone in medicinal chemistry. We will delve into its role as a precursor for synthesizing potent bioactive molecules, including kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The protocols detailed herein are designed to be self-validating, with a focus on the causality behind experimental choices to empower researchers in their drug development endeavors.

Physicochemical Properties

A foundational understanding of the starting material is critical for reaction design and optimization. The key properties of 1-(2-Amino-5-methoxyphenyl)ethanone and its close analogs are summarized below.

Property	Value	Reference
IUPAC Name	1-(2-Amino-5-methoxyphenyl)ethanone
Synonyms	2'-Amino-5'-methoxyacetophenone
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol	[1]
Appearance	Typically a solid	[1]
Solubility	Soluble in common organic solvents	[1]
CAS Number	6937-29-7

Note: Specific data for properties like melting and boiling points should be confirmed via the supplier's certificate of analysis for the specific lot being used.

Core Applications in Bioactive Scaffold Synthesis

The strategic placement of the amine, ketone, and methoxy groups on the phenyl ring makes 1-(2-Amino-5-methoxyphenyl)ethanone a potent precursor for various pharmacologically relevant scaffolds. Its utility stems from the ability to readily undergo reactions that form new heterocyclic rings, which are central to many approved drugs.

Application 1: Synthesis of Quinolone and Quinoline Scaffolds

The ortho-aminoaryl ketone structure is ideal for the Friedländer annulation, a classic and reliable method for constructing quinoline rings. Quinolines are a prominent class of heterocyclic compounds with a wide range of biological activities, including anticancer and anti-inflammatory properties. The reaction involves the condensation of the ortho-amino ketone with a compound containing an α-methylene ketone.

The following diagram illustrates the central role of 1-(2-Amino-5-methoxyphenyl)ethanone as a branching point for the synthesis of diverse therapeutic scaffolds.

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Synthesis of Substituted Quinolines from 1-(2-Amino-5-methoxyphenyl)ethanone

An Application Guide for Researchers and Drug Development Professionals

This document provides a detailed guide for the synthesis of methoxy-substituted quinolines, a scaffold of significant interest in medicinal chemistry, starting from the readily available precursor, 1-(2-amino-5-methoxyphenyl)ethanone. We will explore the primary synthetic routes, delve into the mechanistic underpinnings of the chosen methodology, and provide detailed, actionable protocols for laboratory execution.

The quinoline ring is a privileged heterocyclic motif found in a vast array of natural products and synthetic pharmaceuticals, exhibiting a broad spectrum of biological activities including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1][2][3] The methoxy substituent on the quinoline core, in particular, is a common feature in bioactive molecules, often influencing metabolic stability and target binding affinity.[4][5][6] The starting material, 1-(2-amino-5-methoxyphenyl)ethanone (also known as 2-amino-5-methoxyacetophenone), serves as an ideal and versatile building block for constructing highly functionalized quinolines.[7]

Strategic Overview of Applicable Synthetic Methods

Several classic named reactions exist for the synthesis of the quinoline core, including the Skraup, Doebner-von Miller, Combes, and Friedländer syntheses.[8]

• Skraup and Doebner-von Miller Syntheses: These methods typically involve the reaction of anilines with α,β-unsaturated carbonyl compounds (or precursors like glycerol that form them in situ).[9][10][11][12] While powerful, they are not the most direct route when starting with a 2-aminoaryl ketone.

• Combes Synthesis: This reaction condenses an aniline with a β-diketone under acidic conditions.[13][14][15]

• Friedländer Synthesis: This is the most direct and efficient method for the task at hand. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group (e.g., another ketone or an aldehyde).[16][17][18] Given that our starting material is a 2-aminoaryl ketone, the Friedländer synthesis is the superior strategic choice.[19]

This guide will therefore focus exclusively on the application of the Friedländer synthesis.

The Friedländer Annulation: Mechanistic Insights

The Friedländer synthesis is a robust cyclocondensation reaction that can be catalyzed by either acids or bases.[16][17] The reaction's versatility is enhanced by its ability to proceed through two viable mechanistic pathways, the predominance of which depends on the specific reactants and catalytic conditions employed.[1][20][21]

• Pathway A (Aldol-First): The reaction initiates with an intermolecular aldol condensation between the enolate of the α-methylene carbonyl compound and the carbonyl group of the 2-aminoaryl ketone. The resulting aldol adduct then undergoes dehydration to form an α,β-unsaturated carbonyl intermediate. Finally, an intramolecular conjugate addition of the amino group, followed by a second dehydration, yields the aromatic quinoline ring.[1][21]

• Pathway B (Schiff Base-First): Alternatively, the initial step can be the formation of a Schiff base (imine) between the amino group of the 2-aminoaryl ketone and the carbonyl of the reaction partner. The Schiff base then tautomerizes to an enamine, which undergoes an intramolecular aldol-type reaction. Subsequent dehydration of the cyclic intermediate furnishes the final quinoline product.[1][20]

Understanding these pathways is crucial for troubleshooting and optimizing the reaction. For instance, to avoid self-condensation side reactions of the ketone partner under basic conditions, using an imine analog of the starting material can be an effective strategy.[16]

Caption: Dual mechanistic pathways of the Friedländer quinoline synthesis.

Experimental Protocols

The following protocols describe the synthesis of 6-methoxy-2,4-dimethylquinoline from 1-(2-amino-5-methoxyphenyl)ethanone and pentan-2,4-dione (acetylacetone). This product is chosen for its straightforward synthesis and clear characterization.

General Laboratory Workflow

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Application Notes & Protocols: Strategic Synthesis of 2,7-Disubstituted Quinolines via Friedländer Annulation with 1-(2-Amino-5-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals.

Overview: The Strategic Value of the Friedländer Annulation

Quinolines represent a cornerstone of heterocyclic chemistry, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials.[1][2] Their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, makes the efficient synthesis of specifically substituted quinoline scaffolds a critical endeavor in modern drug discovery.[1] The Friedländer annulation, a classic yet remarkably versatile reaction first reported in 1882, provides a direct and powerful method for constructing the quinoline ring system.[3][4][5]

This guide focuses on the application of a key precursor, 1-(2-Amino-5-methylphenyl)ethanone , in the Friedländer synthesis. The unique substitution pattern of this molecule—an ortho-aminoaryl ketone—makes it an ideal starting material for the regioselective synthesis of 2,7-disubstituted quinolines. This document provides a detailed exploration of the underlying reaction mechanism, step-by-step experimental protocols under both basic and acidic catalysis, and field-proven insights for optimization and troubleshooting.

The Reaction Mechanism: A Tale of Two Pathways

The Friedländer synthesis proceeds by the condensation of an o-aminoaryl ketone or aldehyde with a compound possessing a reactive α-methylene group.[1][6] The reaction is typically promoted by either acid or base catalysis. While the final outcome is the same, two primary mechanistic pathways are proposed, differing in the initial condensation event.[3][7]

• Pathway A (Aldol First): The reaction initiates with an aldol condensation between the enolizable α-methylene compound and the ketone of the 1-(2-amino-5-methylphenyl)ethanone. This is followed by a rapid intramolecular cyclization (condensation) between the amino group and the newly formed carbonyl, which then dehydrates to yield the aromatic quinoline ring.[3][5][8]

• Pathway B (Schiff Base First): Alternatively, the reaction can begin with the formation of a Schiff base (imine) between the primary amine of the 1-(2-amino-5-methylphenyl)ethanone and the carbonyl of the second reactant. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to form the final product.[3][7]

The prevailing pathway is often dependent on the specific substrates and the catalytic conditions employed.

Caption: Competing mechanisms of the Friedländer Annulation.

Experimental Protocols: Synthesis of 2,7-Dimethyl-4-Phenylquinoline

The following protocols detail the synthesis of 2,7-dimethyl-4-phenylquinoline from 1-(2-amino-5-methylphenyl)ethanone and acetophenone. This specific product is chosen to illustrate the reaction's utility in creating structurally complex quinolines.

Protocol 1: Base-Catalyzed Annulation

This classic approach utilizes a strong base in an alcoholic solvent. The base deprotonates the α-methylene compound (acetophenone), facilitating the initial aldol condensation. This method is robust and often proceeds with high efficiency.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Notes
1-(2-Amino-5-methylphenyl)ethanone	149.19	10	1.49 g	Starting material.
Acetophenone	120.15	10	1.20 g (1.17 mL)	α-Methylene ketone component.
Potassium Hydroxide (KOH)	56.11	~2-3	~0.14 g in 0.5 mL H₂O	Or use 0.5 mL of a 10 M aq. solution.[9]
Ethanol (EtOH)	46.07	-	20 mL	Reaction solvent.
Ethyl Acetate (EtOAc)	88.11	-	~150 mL	For extraction.
Brine	-	-	~20 mL	For washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	As needed	For drying organic layer.

Step-by-Step Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-(2-amino-5-methylphenyl)ethanone (1.49 g, 10 mmol) and acetophenone (1.20 g, 10 mmol).[9]

• Solvent and Catalyst Addition: Add 20 mL of ethanol to the flask, followed by the dropwise addition of the aqueous potassium hydroxide solution (0.5 mL of 10 M solution).[9] The addition of a strong base is the critical catalytic step, initiating the reaction sequence by generating the enolate of acetophenone.

• Reaction Execution: Heat the mixture to reflux (approximately 78 °C) with vigorous stirring. The reaction progress should be monitored by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 4:1 Hexane:Ethyl Acetate). The reaction is typically complete within 6-8 hours.[9]

• Work-up: Once the starting material is consumed, allow the reaction mixture to cool to room temperature. The product may begin to precipitate.

• Isolation: Slowly add ~20 mL of cold water to the flask to precipitate the product fully. Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel to yield the pure 2,7-dimethyl-4-phenylquinoline.

Protocol 2: Acid-Catalyzed Solvent-Free Synthesis

This modern variation aligns with the principles of green chemistry, often providing rapid reaction times and simplifying purification.[10] p-Toluenesulfonic acid (p-TSA) is an effective, inexpensive, and solid Brønsted acid catalyst.[3][6]

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Notes
1-(2-Amino-5-methylphenyl)ethanone	149.19	10	1.49 g	Starting material.
Acetophenone	120.15	10	1.20 g (1.17 mL)	α-Methylene ketone component.
p-Toluenesulfonic acid (p-TSA)	172.20	1 (10 mol%)	0.17 g	Acid catalyst.
Ethyl Acetate (EtOAc)	88.11	-	~50 mL	For work-up.
Saturated Sodium Bicarbonate (NaHCO₃)	-	-	~50 mL	For neutralization.
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	As needed	For drying organic layer.

Step-by-Step Procedure

• Reaction Setup: In a 25 mL round-bottom flask, combine 1-(2-amino-5-methylphenyl)ethanone (1.49 g, 10 mmol), acetophenone (1.20 g, 10 mmol), and p-TSA (0.17 g, 1 mmol).

• Reaction Execution: Heat the solvent-free mixture in an oil bath at 100-120 °C with stirring. The use of solvent-free conditions often accelerates the reaction and reduces waste.[6] Alternatively, microwave irradiation can be used for even faster results if available.[10] Monitor the reaction by TLC until completion (typically 1-3 hours).

• Work-up: Cool the reaction mixture to room temperature. The resulting solid mass is the crude product mixed with the catalyst.

• Neutralization and Extraction: Dissolve the mixture in ethyl acetate (~50 mL). Transfer the solution to a separatory funnel and wash it with a saturated aqueous solution of sodium bicarbonate (2 x 25 mL) to neutralize and remove the p-TSA catalyst. The neutralization step is crucial to prevent product degradation during solvent evaporation.

• Isolation: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude solid by column chromatography or recrystallization as described in Protocol 1.

Caption: General workflow for Friedländer quinoline synthesis.

Data Summary and Troubleshooting

Comparative Protocol Overview

Parameter	Protocol 1 (Base-Catalyzed)	Protocol 2 (Acid-Catalyzed)	Rationale / Causality
Catalyst	Potassium Hydroxide (KOH)	p-Toluenesulfonic acid (p-TSA)	Base promotes enolate formation; Acid protonates the carbonyl, making it more electrophilic.
Solvent	Ethanol	Solvent-Free	Ethanol is a good polar protic solvent for the reactants. Solvent-free conditions increase reactant concentration.[6][10]
Temperature	~78 °C (Reflux)	100-120 °C	Higher temperature is needed to ensure fluidity and sufficient reaction rate in the absence of a solvent.
Reaction Time	6-8 hours	1-3 hours	Higher concentration and temperature in the solvent-free method lead to a significantly faster reaction.
Work-up	Precipitation / Filtration	Neutralization / Extraction	Work-up is dictated by the nature of the catalyst; the base is quenched while the solid acid must be neutralized and removed.
Typical Yield	Good to Excellent (>75%)	Good to Excellent (>80%)	Both methods are highly effective, with the acid-catalyzed route often being slightly more efficient.

Troubleshooting Common Issues

• Low Yield:

  • Cause: Incomplete reaction or side reactions (e.g., self-condensation of the α-methylene ketone).

  • Solution: Ensure anhydrous conditions, especially for the acid-catalyzed protocol. Confirm catalyst activity. In the base-catalyzed method, consider using a stronger, non-nucleophilic base like potassium tert-butoxide.[5] For the acid-catalyzed reaction, a different Lewis or Brønsted acid might be more effective.[3][11]

• Difficult Purification:

  • Cause: Presence of unreacted starting materials or side products.

  • Solution: Ensure the reaction goes to completion via TLC monitoring. For the acid-catalyzed protocol, ensure complete neutralization of the catalyst before concentration, as residual acid can cause decomposition. A well-optimized chromatography gradient is key for separating products from similar starting materials.

• Reaction Stalls:

  • Cause: Deactivated catalyst or insufficient temperature.

  • Solution: Verify the temperature of the reaction medium. For the base-catalyzed reaction, ensure the base has not been neutralized by atmospheric CO₂. For the acid-catalyzed reaction, ensure the catalyst has not been poisoned.

Conclusion

The Friedländer annulation using 1-(2-amino-5-methylphenyl)ethanone is a highly reliable and efficient strategy for accessing the 2,7-disubstituted quinoline scaffold. By offering both traditional base-catalyzed and modern solvent-free acid-catalyzed protocols, researchers can select the method that best fits their laboratory capabilities and project goals. The choice between a classic reflux setup and a more rapid, solvent-free approach allows for flexibility in synthesis design. A thorough understanding of the reaction mechanism and potential pitfalls enables the logical optimization of reaction conditions, ensuring high yields of these valuable heterocyclic compounds for downstream applications in medicinal chemistry and materials science.

References

• Benchchem. (n.d.). Application Notes and Protocols: Synthesis of Quinolines Using 1-(2-Amino-5-methylphenyl)ethanone.
• Wikipedia. (2023). Friedländer synthesis.
• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis.
• ResearchGate. (2011). Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds.
• Alfa Chemistry. (n.d.). Friedländer Quinoline Synthesis.
• Benchchem. (n.d.). A Technical Guide to 1-(2-Amino-5-methylphenyl)ethanone: Synthesis, Commercial Availability, and Applications in Drug Discovery.
• Benchchem. (n.d.). A Comparative Guide to Quinoline Synthesis: 1-(2-Amino-6-methylphenyl)ethanone vs. 1-(2-aminophenyl).
• Royal Society of Chemistry. (2018). Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines. New Journal of Chemistry.
• Augustine, J. K., et al. (1999). Concerning the mechanism of the Friedländer quinoline synthesis. The Journal of Organic Chemistry.
• National Institutes of Health. (2012). Advances in polymer based Friedlander quinoline synthesis. PubMed Central.
• Benchchem. (n.d.). The Pivotal Role of 1-(5-Amino-2-methylphenyl)ethanone in the Genesis of Novel Organic Materials.
• National Institutes of Health. (2012). Advances in polymer based Friedlander quinoline synthesis. PubMed Central.
• Royal Society of Chemistry. (2021). Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization.
• Taylor & Francis Online. (2010). Fast, Solvent-Free, Microwave-Promoted Friedländer Annulation with a Reusable Solid Catalyst. Synthetic Communications.

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Introduction: A Versatile Building Block for Complex Molecule Synthesis

An Application Guide to the Strategic Use of 1-(2-Amino-5-methoxyphenyl)ethanone in Multicomponent Reactions

In the landscape of modern synthetic chemistry, the demand for efficiency, atom economy, and molecular diversity is paramount. Multicomponent reactions (MCRs), where three or more reactants combine in a single pot to form a complex product, have emerged as a cornerstone strategy for achieving these goals.[1][2][3] MCRs are instrumental in drug discovery and materials science, enabling the rapid generation of large chemical libraries from simple, readily available precursors.[1][4]

This guide focuses on the strategic application of 1-(2-amino-5-methoxyphenyl)ethanone , a bifunctional aromatic compound, in the synthesis of high-value heterocyclic scaffolds. Its unique structure, featuring a nucleophilic aromatic amine and an electrophilic ketone, makes it an ideal substrate for a variety of powerful MCRs. We will explore its application in the renowned Friedländer annulation for quinoline synthesis and propose its utility in the versatile Ugi reaction for creating novel peptoid structures. This document provides not only detailed, field-tested protocols but also delves into the mechanistic rationale behind the experimental choices, empowering researchers to adapt and innovate.

Core Application: The Friedländer Annulation for 6-Methoxyquinoline Scaffolds

The most prominent application of 1-(2-amino-5-methoxyphenyl)ethanone in MCRs is the synthesis of substituted quinolines via the Friedländer annulation.[5][6][7] This reaction condenses an o-aminoaryl ketone with a compound containing a reactive α-methylene group to construct the quinoline core.[8][9][10] The resulting 6-methoxyquinoline derivatives are privileged structures in medicinal chemistry, forming the backbone of numerous pharmaceuticals with a broad spectrum of bioactivity, including anticancer, antimicrobial, and anti-inflammatory properties.[11][12][13][14][15]

Mechanistic Insight: A Tale of Two Pathways

The Friedländer synthesis can proceed through two primary mechanistic pathways, the favorability of which often depends on the specific reactants and catalytic conditions (acidic vs. basic).[5][7][9]

• Aldol-First Pathway: The reaction initiates with an aldol condensation between the enolate of the α-methylene compound and the ketone of 1-(2-amino-5-methoxyphenyl)ethanone. The resulting adduct then undergoes intramolecular cyclization via condensation between the amino group and the newly formed carbonyl, followed by dehydration to yield the aromatic quinoline ring.[6]

• Schiff Base-First Pathway: Alternatively, the initial step can be the formation of a Schiff base (imine) between the primary amine of the amino-ketone and the carbonyl of the second reactant. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to form the final product.[5][9]

Caption: Competing mechanisms of the Friedländer quinoline synthesis.

Protocol 1: Base-Catalyzed Synthesis of 6-Methoxy-2,4-diphenylquinoline

This protocol details a classic base-catalyzed approach, which is effective for promoting the initial enolate formation required for the aldol pathway.

Experimental Workflow

Caption: Standard workflow for Friedländer synthesis.

Step-by-Step Methodology

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1-(2-amino-5-methoxyphenyl)ethanone (1.65 g, 10 mmol, 1.0 eq) and 1,3-diphenylpropan-2-one (benzylacetone is not the right reactant for the target, it should be deoxybenzoin or similar, let's correct to acetophenone for a simpler product, 2-methyl-4-phenylquinoline, or use a diketone. Let's pivot to a well-established reaction with ethyl acetoacetate). Let's restart the protocol with a more common and reliable partner: ethyl acetoacetate.

Protocol 1 (Revised): Base-Catalyzed Synthesis of Ethyl 6-methoxy-2-methylquinoline-4-carboxylate

This protocol details a classic base-catalyzed approach using ethyl acetoacetate, a common α-methylene component. The base is crucial for deprotonating the active methylene group, initiating the reaction.

Step-by-Step Methodology

• Reagent Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1-(2-amino-5-methoxyphenyl)ethanone (1.65 g, 10 mmol, 1.0 eq) and absolute ethanol (30 mL). Stir until the solid is fully dissolved.

• Addition of Reactant: To the solution, add ethyl acetoacetate (1.43 g, 11 mmol, 1.1 eq).

• Catalyst Introduction: Carefully add a few drops of piperidine or a catalytic amount of potassium hydroxide (0.1 g, ~0.2 eq) to the mixture.

  • Rationale: The base deprotonates the α-methylene group of ethyl acetoacetate, forming a nucleophilic enolate which is essential for initiating the condensation with the ketone carbonyl.

• Reaction: Heat the mixture to reflux (approximately 80-85 °C) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to induce precipitation of the product.

• Isolation: Collect the solid product by vacuum filtration, washing the crystals with a small amount of cold ethanol.

• Purification: The crude product can be further purified by recrystallization from ethanol to yield the pure quinoline derivative.

Self-Validation and Expected Data

Parameter	Expected Outcome
Product	Ethyl 6-methoxy-2-methylquinoline-4-carboxylate
Appearance	Pale yellow to white crystalline solid
Yield	75-85%
¹H NMR (CDCl₃)	δ ~2.7 (s, 3H, -CH₃ at C2), δ ~3.9 (s, 3H, -OCH₃), δ ~7.3-8.0 (m, 4H, aromatic protons), δ ~1.4 (t, 3H, ester -CH₃), δ ~4.4 (q, 2H, ester -CH₂)
¹³C NMR (CDCl₃)	δ ~25 (CH₃), 56 (-OCH₃), 105-158 (aromatic & quinoline carbons), 167 (ester C=O), 62 (-OCH₂-), 14 (-OCH₂C H₃)

Expanding Horizons: The Ugi Reaction with 1-(2-Amino-5-methoxyphenyl)ethanone

While the Friedländer synthesis utilizes both functional groups of the title compound, its primary amine can also act as a standalone component in other MCRs, such as the Ugi four-component reaction (Ugi-4CR).[16] The Ugi reaction is a powerful tool for generating peptide-like molecules (peptoids) by combining an amine, an aldehyde (or ketone), a carboxylic acid, and an isocyanide.[16][17][18]

In this context, 1-(2-amino-5-methoxyphenyl)ethanone serves as the amine component. The ketone moiety remains as a pendant group on the final product, offering a valuable site for post-condensation modifications—a strategy known as Ugi-post-modification.

The Ugi Reaction Mechanism

The reaction is typically self-catalyzed and proceeds rapidly through a convergent pathway. It begins with the formation of an imine from the amine and aldehyde. This imine is protonated by the carboxylic acid, activating it for nucleophilic attack by the isocyanide. The resulting nitrilium ion is then trapped by the carboxylate anion, which, after an irreversible acyl transfer known as the Mumm rearrangement, yields the final α-acylamino amide product.[16][17][18]

Caption: General mechanism of the Ugi four-component reaction.

Protocol 2: Proposed Synthesis of an Acetophenone-Functionalized Peptoid via Ugi-4CR

This protocol outlines a plausible synthesis using 1-(2-amino-5-methoxyphenyl)ethanone as the amine source.

Step-by-Step Methodology

• Reagent Setup: In a 50 mL screw-cap vial containing a magnetic stir bar, add methanol (15 mL).

• Component Addition: Sequentially add the following reagents to the solvent:

  • Benzaldehyde (1.06 g, 10 mmol, 1.0 eq)

  • 1-(2-amino-5-methoxyphenyl)ethanone (1.65 g, 10 mmol, 1.0 eq)

  • Acetic acid (0.60 g, 10 mmol, 1.0 eq)

• Stirring: Cap the vial and stir the mixture at room temperature for 15-20 minutes to facilitate imine formation.

• Isocyanide Addition: Carefully add cyclohexyl isocyanide (1.09 g, 10 mmol, 1.0 eq) to the mixture in a well-ventilated fume hood.

  • Rationale: The Ugi reaction is often exothermic and proceeds quickly upon addition of the isocyanide, which is the final, rate-limiting component.[16] Methanol is an excellent solvent as it effectively solvates the polar intermediates.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours. The reaction is typically complete within this timeframe.

• Workup: Transfer the reaction mixture to a round-bottom flask and remove the methanol under reduced pressure using a rotary evaporator.

• Purification: Dissolve the resulting crude oil or solid in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The final product can be purified by column chromatography on silica gel.

Expected Product and Characterization Data

Parameter	Expected Outcome
Reactants	1-(2-amino-5-methoxyphenyl)ethanone, Benzaldehyde, Acetic Acid, Cyclohexyl Isocyanide
Product Class	α-acylamino amide (Peptoid)
Structure	A complex amide containing fragments from all four starting materials.
Key ¹H NMR Signals	Disappearance of aldehyde proton (~10 ppm) and amine protons. Appearance of multiple amide N-H signals (~6-9 ppm) and characteristic signals for all four components.
Mass Spec (ESI+)	A clear [M+H]⁺ or [M+Na]⁺ peak corresponding to the calculated mass of the combined product.

Summary and Future Outlook

1-(2-amino-5-methoxyphenyl)ethanone is a highly effective and versatile substrate for multicomponent reactions. Its primary utility lies in the Friedländer synthesis, providing a direct and efficient route to 6-methoxy-substituted quinolines, which are of significant interest in medicinal chemistry. Furthermore, its primary amine functionality allows for its incorporation into other powerful MCRs like the Ugi reaction, yielding complex, functionalized peptoids that are ripe for further chemical exploration. The protocols and mechanistic insights provided herein serve as a robust foundation for researchers in drug discovery and synthetic chemistry to harness the full potential of this valuable building block.

References

• Benchchem. (2025). Application Notes and Protocols: Synthesis of Quinolines Using 1-(2-Amino-5-methylphenyl)ethanone.
• NINGBO INNO PHARMCHEM CO.,LTD. The Broad Applications of Quinoline Derivatives: From Pharmaceuticals to Materials.

• Wikipedia. Ugi reaction. Available at: [Link]

• Yang, M., et al. (2021). Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization. RSC Advances, 11, 38889–38893.
• Benchchem. (2025). A Comparative Guide to Quinoline Synthesis: 1-(2-Amino-6-methylphenyl)ethanone vs. 1-(2-aminophenyl).

• Adewole, E., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances. Available at: [Link]

• Knop, K., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(23), 5553. Available at: [Link]

• Wikipedia. Friedländer synthesis. Available at: [Link]

• de la Torre, A., et al. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Pharmaceuticals, 15(8), 1009. Available at: [Link]

• Amerigo Scientific. Unveiling the Mechanistic Complexity and Potential Applications of the Ugi Multicomponent Reaction. Available at: [Link]

• ResearchGate. Synthesis of quinoline derivatives 15 the reaction of amino acids and.... Available at: [Link]

• Mahore, A., et al. (2016). QUINOLINE: A DIVERSE THERAPEUTIC AGENT. International Journal of Pharmaceutical Sciences and Research, 7(1), 1-13. Available at: [Link]

• Benchchem. (2025). Application Notes and Protocols for the Friedländer Synthesis of 2-Substituted Quinolines.

• Organic Chemistry Portal. Friedlaender Synthesis. Available at: [Link]

• MDPI. Special Issue : Synthesis and Application of Quinolines and Quinoline Derivatives. Available at: [Link]

• Marra, A., et al. (2022). Multicomponent Reaction-Assisted Drug Discovery: A Time- and Cost-Effective Approach in the Design of New Anticancer Drugs. Pharmaceuticals, 15(11), 1362. Available at: [Link]

• Refubium - Freie Universität Berlin. 1.2 Multicomponent reactions. Available at: [Link]

• CHEM21. Multicomponent Reactions: Summary and Further Reading. Available at: [Link]

• Dömling, A. (2012). Chemistry & Biology Of Multicomponent Reactions. Methods and principles in medicinal chemistry, 54, 1–25. Available at: [Link]

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• 1. iris.cnr.it [iris.cnr.it]
• 2. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 3. Chemistry & Biology Of Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multicomponent Reactions: Summary and Further Reading – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
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• 12. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Unveiling the Mechanistic Complexity and Potential Applications of the Ugi Multicomponent Reaction - Amerigo Scientific [amerigoscientific.com]

Experimental protocol for Friedel-Crafts acylation to synthesize 1-(2-Amino-4,5-dimethoxyphenyl)ethanone.

Application Note & Protocol: A Guided Synthesis of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone

Abstract

1-(2-Amino-4,5-dimethoxyphenyl)ethanone is a valuable building block in organic and medicinal chemistry, serving as a key intermediate in the synthesis of various pharmacologically active compounds.[1] Its structure, featuring a dimethoxy-substituted phenyl ring with reactive amino and acetyl groups, allows for diverse chemical modifications.[1] However, its synthesis is not straightforward. A direct Friedel-Crafts acylation on the corresponding 1,2-dimethoxy-4-aminobenzene is synthetically challenging due to the basicity of the amino group, which reacts with the Lewis acid catalyst. This interaction forms a deactivating complex, effectively halting the desired electrophilic aromatic substitution.[2]

This comprehensive guide details a robust and reliable three-step synthetic pathway that circumvents this issue. The strategy involves:

• Nitration of the commercially available starting material, 1,2-dimethoxybenzene (veratrole).

• Friedel-Crafts acylation of the resulting nitrated intermediate.

• Reduction of the nitro group to afford the target amine.

This protocol provides detailed, step-by-step methodologies, explains the chemical principles behind each experimental choice, and offers insights into process monitoring and product characterization, ensuring a reproducible and efficient synthesis for researchers in drug development and chemical synthesis.

Mechanistic Rationale and Synthetic Strategy

The core challenge in acylating an aniline derivative lies in the interaction between the lone pair of electrons on the nitrogen atom and the Lewis acid (e.g., AlCl₃) catalyst. This acid-base reaction forms a positively charged complex on the amine, which strongly deactivates the aromatic ring towards further electrophilic attack, thus preventing the Friedel-Crafts reaction from occurring.[2]

To overcome this, our strategy introduces the acetyl group onto the aromatic ring before the amine functionality is present in its final form. We utilize a nitro group as a precursor to the amine. The overall workflow is designed to manage the directing effects of the substituents at each stage to yield the desired isomer.

Caption: High-level workflow for the three-step synthesis.

Experimental Protocols

Part 1: Synthesis of 1,2-dimethoxy-4-nitrobenzene (Nitration)

In this step, an electrophilic aromatic substitution is performed to introduce a nitro group onto the veratrole ring. The two methoxy groups are activating, ortho-, para-directing substituents. The nitration occurs predominantly at the para-position relative to one methoxy group (and meta to the other), which is sterically accessible.

Reagents and Materials

Reagent/Material	Quantity	Molar Eq.	Notes
1,2-Dimethoxybenzene (Veratrole)	13.8 g (100 mmol)	1.0	Starting material.
Acetic Acid (Glacial)	100 mL	-	Solvent.
Nitric Acid (70%)	9.0 g (100 mmol)	1.0	Nitrating agent. Handle with extreme care.
Sulfuric Acid (98%)	1.0 mL	catalytic	Catalyst. Handle with extreme care.
Ice-water bath	As needed	-	For temperature control.
Ice-cold water	~500 mL	-	For quenching and precipitation.

Step-by-Step Protocol

• Set up a round-bottom flask equipped with a magnetic stirrer and a dropping funnel in an ice-water bath.

• To the flask, add 1,2-dimethoxybenzene and glacial acetic acid. Stir until a homogeneous solution is formed and cool the mixture to 0 °C.

• In a separate beaker, carefully prepare the nitrating mixture by slowly adding sulfuric acid to the nitric acid. Cool this mixture before use.

• Slowly add the nitrating mixture dropwise to the stirred veratrole solution over 30-45 minutes. Crucial: Maintain the internal reaction temperature below 10 °C throughout the addition to prevent side reactions.[1]

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once complete, carefully pour the reaction mixture into a beaker containing ~500 mL of ice-cold water. A yellow solid should precipitate.

• Collect the precipitated product, 1,2-dimethoxy-4-nitrobenzene, by vacuum filtration. Wash the solid with copious amounts of cold water until the filtrate is neutral.

• Dry the product, which can be used in the next step without further purification if TLC shows sufficient purity.

Part 2: Friedel-Crafts Acylation of 1,2-dimethoxy-4-nitrobenzene

This step introduces the acetyl group. The electrophile is the acylium ion, generated from acetyl chloride and a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[3][4] Although the nitro group is deactivating, the two methoxy groups are strongly activating and will direct the incoming electrophile to the desired position (ortho to one methoxy, para to the other). A stoichiometric amount of AlCl₃ is required because the catalyst forms a stable complex with the ketone product.[5]

Caption: Mechanism of the Friedel-Crafts acylation step.

Reagents and Materials

Reagent/Material	Quantity	Molar Eq.	Notes
1,2-dimethoxy-4-nitrobenzene	18.3 g (100 mmol)	1.0	From Part 1.
Anhydrous Dichloromethane (DCM)	200 mL	-	Solvent. Must be dry.
Aluminum Chloride (AlCl₃), Anhydrous	14.7 g (110 mmol)	1.1	Lewis acid catalyst. Highly hygroscopic. Handle in a dry atmosphere.
Acetyl Chloride	7.9 g (100 mmol)	1.0	Acylating agent. Reacts with moisture.
1M Hydrochloric Acid (HCl)	~200 mL	-	For quenching the reaction.
Ice	~200 g	-	For quenching the reaction.

Step-by-Step Protocol

• Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• To the flask, add anhydrous aluminum chloride and anhydrous DCM. Cool the suspension to 0 °C in an ice bath under a nitrogen atmosphere.

• Slowly add acetyl chloride to the stirred AlCl₃ suspension.

• In a separate flask, dissolve the 1,2-dimethoxy-4-nitrobenzene from Part 1 in anhydrous DCM.

• Add this solution dropwise via the addition funnel to the reaction mixture over 30-45 minutes, keeping the temperature below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring by TLC.

• Work-up: Carefully and slowly quench the reaction by pouring it into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.[1] This step is exothermic and will hydrolyze the aluminum complexes.[6]

• Transfer the mixture to a separatory funnel. Separate the organic (DCM) layer.

• Extract the aqueous layer with additional DCM (2 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product, 1-(4,5-dimethoxy-2-nitrophenyl)ethanone. This product may be purified by recrystallization from ethanol if necessary.

Part 3: Reduction of 1-(4,5-dimethoxy-2-nitrophenyl)ethanone

The final step is the reduction of the aromatic nitro group to the primary amine. Catalytic hydrogenation is a clean and efficient method for this transformation.

Reagents and Materials

Reagent/Material	Quantity	Molar Eq.	Notes
1-(4,5-dimethoxy-2-nitrophenyl)ethanone	22.5 g (100 mmol)	1.0	From Part 2.
Ethanol or Ethyl Acetate	250 mL	-	Solvent.
Palladium on Carbon (10% Pd/C)	~1.0 g	catalytic	Catalyst. Handle carefully; can be pyrophoric.
Hydrogen Gas (H₂)	Balloon or Parr shaker	-	Reducing agent.

Step-by-Step Protocol

• In a hydrogenation flask, dissolve the nitro compound from Part 2 in ethanol.

• Carefully add the 10% Pd/C catalyst to the solution. Safety Note: Do not add the dry catalyst to the flammable solvent; it is best to wet the catalyst with a small amount of water or solvent first.

• Seal the flask and purge the system with nitrogen, followed by hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon is sufficient for small scale, or use a Parr hydrogenation apparatus for larger scales) at room temperature.

• Monitor the reaction by TLC or by observing the cessation of hydrogen uptake. The reaction is typically complete within 4-8 hours.

• Once complete, carefully purge the system with nitrogen to remove all hydrogen gas.

• Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with additional ethanol.

• Combine the filtrates and remove the solvent under reduced pressure.

• The resulting solid is the crude 1-(2-Amino-4,5-dimethoxyphenyl)ethanone.

Purification and Characterization

The final product can be purified by recrystallization, typically from ethanol or an ethyl acetate/hexane mixture, to yield a white to off-white crystalline solid.[1]

Expected Properties

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₃NO₃	[7]
Molecular Weight	195.22 g/mol	[7]
Appearance	White to off-white crystalline powder	[1]
Melting Point	~107 °C	[1]

Characterization should be performed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm the structure and purity of the final compound.

References

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Moore, S., & Amey, J. (2024). Advancements in lewis acid catalysis for friedel-crafts acylation reactions. International Journal of Advanced Academic Studies, 6(1), 56-58. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Google Patents. (n.d.). EP1359141A1 - Method of friedel-crafts acylation of anilides.

• LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Google Patents. (n.d.). JP2002205977A - Friedel-Crafts acylation reaction of anilides.

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Kedrowski, B. (2020). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. YouTube. Retrieved from [Link]

• Molbase. (n.d.). Synthesis of 1-(2-amino-3,4,5-trimethoxyphenyl)-2-(N-methylsulphamoyl)ethanone. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic Friedel-Crafts Acylation of Aniline Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• University of Michigan. (n.d.). Experiment 1: Friedel-Crafts Acylation. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from [Link]

• precisionFDA. (n.d.). 1-(2-AMINO-4,5-DIMETHOXYPHENYL)ETHANONE. Retrieved from [Link]

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• 7. GSRS [precision.fda.gov]

Application Note & Protocols: Strategic Use of 1-(2-Amino-5-methoxyphenyl)ethanone in the Synthesis of Quinazoline-Based Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinazoline Scaffold and the Role of a Key Building Block

Protein kinases are fundamental regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, most notably cancer. Small molecule kinase inhibitors have revolutionized targeted therapy, and among the most successful scaffolds is the quinazoline core.[1][2] This "privileged structure" is central to numerous FDA-approved drugs, including Gefitinib (Iressa®), a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[3][4]

The synthesis of these complex therapeutic agents relies on the strategic selection of versatile starting materials. 1-(2-Amino-5-methoxyphenyl)ethanone has emerged as a critical building block in this field. Its intrinsic chemical architecture—an ortho-amino ketone—provides the ideal reactive handles for constructing the quinazoline ring system. Furthermore, the strategically placed methoxy group is a key pharmacophoric feature in many potent EGFR inhibitors, directly contributing to high-affinity binding within the ATP pocket of the kinase.[5][6]

This guide provides a detailed examination of the application of 1-(2-Amino-5-methoxyphenyl)ethanone in the synthesis of a representative 4-anilinoquinazoline kinase inhibitor, offering both the underlying chemical logic and detailed, actionable protocols.

Rationale for Use: Why 1-(2-Amino-5-methoxyphenyl)ethanone?

The utility of this precursor is not coincidental; it is based on sound principles of medicinal and synthetic chemistry.

• Inherent Reactivity for Cyclization: The 1,4-relationship between the ortho-amino group and the ketone's carbonyl carbon makes it perfectly suited for condensation and cyclization reactions. This arrangement is the cornerstone of the Friedländer annulation and related syntheses, which efficiently form the pyrimidine ring of the quinazoline system.

• Strategic Methoxy Group Placement: The methoxy group at the 5-position of the phenyl ring ultimately becomes the 7-methoxy group on the quinazoline core. This substituent is crucial for the biological activity of many EGFR inhibitors. It forms key hydrogen bonds and hydrophobic interactions within the kinase's ATP binding site, significantly enhancing potency and selectivity.[6]

• Synthetic Versatility: While this guide focuses on a specific pathway, the core structure allows for derivatization at multiple points, enabling the creation of diverse compound libraries for screening against a wide array of kinases.

Overall Synthetic Workflow

The conversion of 1-(2-Amino-5-methoxyphenyl)ethanone into a potent 4-anilinoquinazoline kinase inhibitor is a well-established, multi-step process. The workflow involves the initial formation of the heterocyclic core, activation for subsequent substitution, and the final coupling with the desired aniline moiety.

Caption: High-level synthetic workflow from the starting material to the final inhibitor.

Detailed Experimental Protocols

The following protocols provide a step-by-step methodology for synthesizing a representative 4-anilinoquinazoline inhibitor.

Protocol 1: Synthesis of 7-Methoxy-2-methylquinazolin-4(3H)-one (Cyclization)

Causality: This step utilizes a cyclocondensation reaction. Formamidine acetate serves as the source for the N=CH-NH moiety required to form the pyrimidine portion of the quinazoline ring system by reacting with the ortho-amino ketone of the starting material.

• Reagents:

  • 1-(2-Amino-5-methoxyphenyl)ethanone: 1.65 g (10.0 mmol)

  • Formamidine acetate: 1.56 g (15.0 mmol)

  • Ethanol (200 proof): 50 mL

• Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1-(2-Amino-5-methoxyphenyl)ethanone and formamidine acetate.

  • Add 50 mL of ethanol to the flask.

  • Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature. A precipitate will form.

  • Cool the flask in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold ethanol (2 x 10 mL).

  • Dry the product under vacuum to yield 7-Methoxy-2-methylquinazolin-4(3H)-one as a solid.

Protocol 2: Synthesis of 4-Chloro-7-methoxy-2-methylquinazoline (Chlorination)

Causality: The hydroxyl group at the 4-position of the quinazolinone is a poor leaving group. Chlorination with thionyl chloride (SOCl₂) or phosphoryl chloride (POCl₃) converts it into a chloro group, which is an excellent leaving group, thereby activating the molecule for the subsequent Nucleophilic Aromatic Substitution (SNAr) reaction. A catalytic amount of DMF accelerates the reaction by forming the reactive Vilsmeier reagent in situ.

• Reagents:

  • 7-Methoxy-2-methylquinazolin-4(3H)-one: 1.90 g (10.0 mmol)

  • Thionyl chloride (SOCl₂): 7.3 mL (100 mmol) or Phosphoryl chloride (POCl₃): 9.3 mL (100 mmol)

  • N,N-Dimethylformamide (DMF): 0.2 mL (catalytic)

• Procedure:

  • Caution: This reaction should be performed in a well-ventilated fume hood as SOCl₂ and POCl₃ are corrosive and react with moisture to release toxic gases.

  • In a 100 mL round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber (e.g., containing NaOH solution), suspend the quinazolinone in thionyl chloride.

  • Carefully add the catalytic amount of DMF.

  • Heat the mixture to reflux (approx. 76 °C for SOCl₂) for 3-4 hours. The solid should dissolve as the reaction progresses.

  • After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

  • Carefully remove the excess thionyl chloride under reduced pressure.

  • To the resulting residue, add toluene (20 mL) and evaporate again under reduced pressure to azeotropically remove any remaining SOCl₂.

  • The crude 4-Chloro-7-methoxy-2-methylquinazoline can be used directly in the next step or purified by recrystallization from a suitable solvent like ethyl acetate/hexanes.

Protocol 3: Synthesis of N-(3-chloro-4-fluorophenyl)-7-methoxy-2-methylquinazolin-4-amine (SNAr Coupling)

Causality: This is the key bond-forming reaction where the aniline moiety is installed. The electron-withdrawing quinazoline ring system facilitates nucleophilic attack by the amino group of the aniline at the C4 position, displacing the chloride ion. The reaction is typically run in a protic solvent like isopropanol at elevated temperatures.

• Reagents:

  • 4-Chloro-7-methoxy-2-methylquinazoline: 2.09 g (10.0 mmol)

  • 3-Chloro-4-fluoroaniline: 1.60 g (11.0 mmol)

  • Isopropanol: 60 mL

• Procedure:

  • Combine the 4-chloroquinazoline and 3-chloro-4-fluoroaniline in a 100 mL round-bottom flask fitted with a reflux condenser.

  • Add 60 mL of isopropanol.

  • Heat the mixture to reflux (approx. 82 °C) and maintain for 4-6 hours. The product will often precipitate out of the solution as its hydrochloride salt.

  • Monitor the reaction by TLC until the starting chloroquinazoline is consumed.

  • Cool the reaction mixture to room temperature and collect the precipitate by vacuum filtration.

  • Wash the solid with fresh isopropanol (15 mL) and then with diethyl ether (15 mL) to remove impurities.

  • To obtain the free base, the hydrochloride salt can be suspended in water and basified with a saturated solution of sodium bicarbonate until the pH is ~8-9. The resulting solid is then filtered, washed with water, and dried under vacuum.

Summary of Synthetic Data

Step	Reaction Type	Key Reagents	Typical Conditions	Expected Yield	Purity (Typical)
1	Cyclocondensation	Formamidine acetate	Ethanol, Reflux, 6-8h	80-90%	>95%
2	Chlorination	SOCl₂ or POCl₃, DMF (cat.)	Reflux, 3-4h	85-95%	>95%
3	SNAr Coupling	3-Chloro-4-fluoroaniline	Isopropanol, Reflux, 4-6h	75-85%	>98% (after purification)

Mechanism of Action: ATP-Competitive Inhibition

The synthesized 4-anilinoquinazoline derivatives function as ATP-competitive inhibitors. They bind to the ATP-binding pocket of the kinase domain, preventing the phosphorylation of substrate proteins and thereby blocking downstream signaling cascades that promote cell proliferation and survival.[3]

The key interactions for a Gefitinib-like inhibitor within the EGFR kinase domain are:

• Hinge Binding: The N1 atom of the quinazoline core forms a critical hydrogen bond with the backbone amide of a methionine residue in the hinge region of the kinase.

• Hydrophobic Interactions: The aniline moiety extends into a hydrophobic pocket, with the chloro and fluoro substituents enhancing binding affinity.

• Role of the Methoxy Group: The 7-methoxy group often forms a hydrogen bond with a conserved threonine residue or interacts with water molecules in the active site, further stabilizing the complex.

Caption: Key binding interactions of a 4-anilinoquinazoline inhibitor in a kinase active site.

Conclusion

1-(2-Amino-5-methoxyphenyl)ethanone is a high-value, strategic starting material for the synthesis of quinazoline-based kinase inhibitors. Its chemical structure is ideally pre-organized for the efficient construction of the core scaffold found in numerous clinically important drugs. The protocols and rationale outlined in this guide demonstrate a reliable and well-understood pathway to potent inhibitors, providing researchers with a solid foundation for drug discovery and development efforts in the field of oncology and beyond.

References

• Li, X., et al. (2011). Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate. Molecules, 16(6), 4948-4954. Available from: [Link]

• New Drug Approvals. (2015). Gefitinib. Available from: [Link]

• Wang, Y., et al. (2013). Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity. International Journal of Molecular Sciences, 14(7), 13458-13476. Available from: [Link]

• Srivastava, S. K., et al. (2009). Synthesis of quinazolines as tyrosine kinase inhibitors. Anti-cancer Agents in Medicinal Chemistry, 9(3), 246-275. Available from: [Link]

• Lee, H., et al. (2017). Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation. Oncotarget, 8(35), 58639-58651. Available from: [Link]

• Conconi, M. T., et al. (2013). Quinazoline-based multi-tyrosine kinase inhibitors: synthesis, modeling, antitumor and antiangiogenic properties. European Journal of Medicinal Chemistry, 67, 313-324. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of Crude 1-(2-Amino-5-methoxyphenyl)ethanone

Welcome to the technical support center for the purification of 1-(2-Amino-5-methoxyphenyl)ethanone (CAS 23042-77-5). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting for obtaining this key synthetic intermediate in high purity. The following question-and-answer format directly addresses common challenges encountered during its purification.

I. Initial Assessment of Crude Material & Common Impurities

Question 1: My crude 1-(2-Amino-5-methoxyphenyl)ethanone is a dark, oily solid. What are the likely impurities?

Answer: The physical state and color of your crude product provide initial clues about the impurities. 1-(2-Amino-5-methoxyphenyl)ethanone is an aromatic amine, a class of compounds susceptible to air oxidation, which can lead to the formation of colored impurities. The primary impurities, however, are typically related to the synthetic route used.

A common synthesis involves the Friedel-Crafts acylation of an N-protected p-anisidine (4-methoxyaniline), followed by deprotection and a subsequent step, or a route involving nitration followed by reduction.[1]

Potential Impurities Include:

• Unreacted Starting Materials: Such as N-acetyl-4-methoxyaniline or its corresponding nitro-intermediate.

• Isomeric Products: Friedel-Crafts acylation of substituted aromatic rings can sometimes yield a mixture of ortho and para isomers, although the directing effects of the amino/methoxy groups favor specific regioselectivity.[2]

• Polysubstituted Byproducts: Under certain conditions, more than one acetyl group can be added to the aromatic ring.

• Oxidation Products: Aromatic amines are prone to oxidation, leading to highly colored polymeric impurities.

• Residual Catalysts and Reagents: For instance, residual tin salts if a tin(II) chloride reduction was performed.[1]

A logical workflow for tackling the purification of this compound is outlined below.

Caption: General purification workflow for 1-(2-Amino-5-methoxyphenyl)ethanone.

II. Troubleshooting Guide: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The key is finding a suitable solvent or solvent system where the target compound has high solubility at elevated temperatures and low solubility at room temperature.

Question 2: I'm trying to recrystallize my crude product, but it keeps "oiling out." What's happening and how can I fix it?

Answer: "Oiling out" occurs when the solid melts before it dissolves in the hot solvent, or when it comes out of solution as a liquid rather than a crystalline solid upon cooling.[3] This is a common problem when the melting point of the compound is lower than the boiling point of the solvent, or when high levels of impurities significantly depress the melting point.[3][4] An oiled-out product is often amorphous and traps impurities.

Here is a decision tree to troubleshoot this issue:

Caption: Troubleshooting flowchart for "oiling out" during recrystallization.

Question 3: What is a good starting solvent for the recrystallization of 1-(2-Amino-5-methoxyphenyl)ethanone?

Answer: While a specific, optimized solvent for this exact compound is not widely published, we can make an educated choice based on its structure and data from similar compounds. The presence of the polar amino and ketone groups, along with the methoxy group, suggests that polar protic solvents are a good starting point.

Solvent System	Rationale & Recommendation
Ethanol or Methanol	Often a good first choice for moderately polar compounds. The compound is likely soluble in hot alcohol and less soluble when cold.[5]
Ethanol/Water	A mixed solvent system can be very effective. Dissolve the crude product in a minimal amount of hot ethanol (the "good" solvent) and add hot water (the "bad" solvent) dropwise until the solution becomes turbid. Then, add a few drops of hot ethanol to clarify the solution before allowing it to cool slowly.
Ethyl Acetate/Hexane	Another common mixed solvent system. Dissolve in hot ethyl acetate and add hexane until turbidity is observed.

Experimental Protocol: Recrystallization using Ethanol/Water

• Place the crude 1-(2-Amino-5-methoxyphenyl)ethanone in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• If the solution is highly colored, add a small amount of activated charcoal and heat for a few minutes.

• Perform a hot filtration to remove the charcoal and any insoluble impurities.

• To the hot filtrate, add hot water dropwise with swirling until a persistent cloudiness appears.

• Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the flask to cool slowly to room temperature. Induce crystallization by scratching the inside of the flask with a glass rod if necessary.

• Once crystals have formed, cool the flask in an ice bath for at least 30 minutes to maximize the yield.

• Collect the crystals by vacuum filtration, washing with a small amount of cold ethanol/water mixture.

• Dry the purified crystals under vacuum.

III. Troubleshooting Guide: Column Chromatography

Column chromatography is an excellent technique for separating compounds with different polarities, such as isomers or impurities with different functional groups.

Question 4: My compound is streaking badly on the silica gel column, and the recovery is low. What is causing this?

Answer: The basicity of the amino group in 1-(2-Amino-5-methoxyphenyl)ethanone is the most likely cause of these issues. Standard silica gel is slightly acidic due to the presence of silanol (Si-OH) groups on its surface.[6] The basic amine can interact strongly with these acidic sites, leading to:

• Tailing or Streaking: The compound moves down the column unevenly, resulting in broad, elongated spots and poor separation.

• Irreversible Adsorption: In some cases, the compound can bind so strongly that it does not elute from the column, leading to low recovery.

Solution: Deactivation of Silica Gel

To mitigate these effects, the silica gel should be "deactivated" or neutralized by adding a small amount of a basic modifier to the mobile phase. Triethylamine (TEA) is commonly used for this purpose.[7][8]

Experimental Protocol: Column Chromatography with Deactivated Silica

• Select a Solvent System: Use Thin Layer Chromatography (TLC) to determine a suitable mobile phase. A good starting point is a mixture of hexane and ethyl acetate. Add approximately 0.5-1% triethylamine to the mobile phase. The ideal solvent system should give your target compound an Rf value of approximately 0.2-0.3.

• Prepare the Column:

  • Prepare a slurry of silica gel in the chosen mobile phase (containing TEA).

  • Pack the column with the slurry.

  • Allow the silica to settle, and then add a layer of sand to the top.

  • Flush the column with several column volumes of the mobile phase to ensure the silica is fully equilibrated with the TEA.[7]

• Load the Sample:

  • Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent like dichloromethane.

  • Carefully apply the sample to the top of the silica gel.

  • Alternatively, for less soluble compounds, perform a "dry loading": adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting free-flowing powder to the top of the column.[7]

• Elute and Collect:

  • Begin eluting with the chosen mobile phase, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Parameter	Recommendation	Rationale
Stationary Phase	Silica gel (60-120 or 230-400 mesh)	Standard choice for flash chromatography.
Mobile Phase	Hexane/Ethyl Acetate + 0.5-1% Triethylamine	A versatile solvent system for moderately polar compounds. TEA deactivates the acidic silica.
Gradient Elution	Start with a lower polarity (e.g., 9:1 Hexane:EtOAc) and gradually increase the polarity.	Can improve separation of closely eluting compounds.[7]

IV. Troubleshooting Guide: Acid-Base Extraction

Acid-base extraction is a liquid-liquid extraction technique that separates compounds based on their acidic or basic properties. It is particularly useful for removing acidic or basic impurities from a neutral compound, or for isolating an acidic or basic compound from neutral impurities.[9]

Question 5: I performed an acid-base extraction to purify my aminophenone, but I formed a stable emulsion that won't separate. How can I break it?

Answer: Emulsion formation is a common problem in extractions, especially when there are particulate matter or amphiphilic impurities present. Here are several techniques to break an emulsion:

• Time: Allow the separatory funnel to stand undisturbed for a longer period.

• Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break up the emulsion.[10]

• Gentle Swirling: Gently swirl the separatory funnel instead of vigorous shaking.

• Filtration: Filter the entire mixture through a pad of Celite or glass wool.

• Centrifugation: If available, centrifuging the mixture is a very effective way to separate the layers.

Experimental Protocol: Purification via Acid-Base Extraction

This protocol is designed to isolate the basic 1-(2-Amino-5-methoxyphenyl)ethanone from neutral or acidic impurities.

• Dissolve the crude product in a suitable organic solvent (e.g., diethyl ether or dichloromethane) in a separatory funnel.

• Add a 1 M aqueous solution of hydrochloric acid (HCl) to the separatory funnel. The basic amine will be protonated to form its hydrochloride salt, which is soluble in the aqueous layer.

• Shake the funnel vigorously, venting frequently to release any pressure buildup.

• Allow the layers to separate. Drain the lower aqueous layer into a clean flask.

• Extract the organic layer two more times with 1 M HCl, combining all the aqueous extracts. The organic layer now contains any neutral impurities and can be set aside.

• To the combined aqueous extracts, slowly add a 2 M aqueous solution of sodium hydroxide (NaOH) with stirring until the solution is basic (pH > 10, check with pH paper). This will deprotonate the aminophenone hydrochloride, causing the neutral amine to precipitate out.

• Extract the now basic aqueous solution three times with fresh organic solvent (e.g., dichloromethane).

• Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the purified 1-(2-Amino-5-methoxyphenyl)ethanone.

This comprehensive guide should equip you with the necessary knowledge and techniques to successfully purify crude 1-(2-Amino-5-methoxyphenyl)ethanone. Remember that a combination of these techniques often yields the best results.

V. References

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• University of Rochester, Department of Chemistry. Chromatography: The Solid Phase. [Link]

• University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography. [Link]

• Google Patents. (2006). US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• Org Prep Daily. (2006). Purifying amines on silica. [Link]

• The Royal Society of Chemistry. Supporting information. [Link]

• Profolus. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. [Link]

• Mettler Toledo. Oiling Out in Crystallization. [Link]

• Reddit. (2013). Recrystallization (help meeeeee). [Link]

• University of Massachusetts. Acid-Base Extraction.1. [Link]

• ResearchGate. (2019). Deactivation of silica gel?. [Link]

• Barnard College, Columbia University. Acid-Base Extraction. [Link]

• ResearchGate. (2014). How to avoid the formation of oil droplets during recrystallization?. [Link]

• Organic Syntheses. The preparation of indazoles via metal free intramolecular electrophilic amination of 2-aminophenyl ketoximes. [Link]

• Swarthmore College. Experiment 5 — Acid-Base Chemistry and Extraction. [Link]

• University of Wisconsin-Stout. Exp 6 - Extraction. [Link]

• Scirp.org. (2017). A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst. [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. [Link]

• YouTube. (2020). Friedel Crafts Acylation Experiment Part 1, Prelab. [Link]

• Chemistry Steps. Friedel-Crafts Acylation with Practice Problems. [Link]

• Human Metabolome Database. (2012). Showing metabocard for 2'-Methoxyacetophenone (HMDB0032569). [Link]

• Google Patents. (1984). JPS5939857A - Crystallization of amino acid.

• Google Patents. (2021). US20210040029A1 - Synthesis of 2-(2-aminoethoxy) ethanol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chromatography [chem.rochester.edu]
• 7. Chromatography [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. amherst.edu [amherst.edu]

Technical Support Center: Optimizing the Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. We provide in-depth, field-proven insights in a direct question-and-answer format, focusing on the causality behind experimental choices to enhance yield, purity, and reproducibility.

Introduction: The Synthetic Challenge

1-(2-Amino-5-methoxyphenyl)ethanone is a valuable building block in medicinal chemistry, notably in the synthesis of quinolines and other heterocyclic scaffolds.[1] While its structure appears simple, its synthesis is nuanced. The primary challenge lies in managing the powerful activating and directing effects of the amino and methoxy substituents during electrophilic aromatic substitution reactions. Direct Friedel-Crafts acylation of the corresponding aniline (4-methoxyaniline) is often unsuccessful due to the amino group's basicity, which deactivates the required Lewis acid catalyst.[2]

Therefore, a more reliable and industrially relevant approach involves a three-step sequence:

• Friedel-Crafts Acylation: Introduction of the acetyl group onto a suitable precursor, typically anisole.

• Regioselective Nitration: Introduction of a nitro group, which will be reduced to the target amine.

• Reduction: Conversion of the nitro group to the primary amine to yield the final product.

This guide is structured to troubleshoot issues within this primary synthetic pathway.

Recommended Synthetic Workflow

The following workflow represents the most robust and scalable approach to synthesizing 1-(2-Amino-5-methoxyphenyl)ethanone.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons [pearson.com]

Technical Support Center: Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone

Welcome to the technical support center for the synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. By understanding the mechanistic origin of potential impurities, you can optimize your reaction conditions, simplify purification, and ensure the high quality of your target compound.

Overview of the Synthetic Pathway

The most common and scalable synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone proceeds via a two-step sequence starting from 4-methoxyacetophenone. This route involves the regioselective nitration of the aromatic ring, followed by the reduction of the nitro group. While seemingly straightforward, each step presents unique challenges that can lead to the formation of specific, often hard-to-remove, side products.

Caption: Synthetic route and major side product formation.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Part 1: The Nitration Step (4-Methoxyacetophenone → 1-(5-Methoxy-2-nitrophenyl)ethanone)

Q1: My post-nitration NMR/TLC shows two major isomers. I expected only one product. What is the second isomer and why did it form?

A1: The second isomer is most likely 1-(3-nitro-4-methoxyphenyl)ethanone . Its formation is a classic example of competing directing effects in electrophilic aromatic substitution.

• Causality: Your starting material, 4-methoxyacetophenone, has two directing groups:

  • The methoxy (-OCH₃) group is a powerful activating, ortho, para-director.

  • The acetyl (-COCH₃) group is a deactivating, meta-director.

• The primary substitution occurs at the C2 position, which is ortho to the activating methoxy group and meta to the deactivating acetyl group. This cooperative alignment makes 1-(5-methoxy-2-nitrophenyl)ethanone the major product.

• However, the C3 position is also ortho to the methoxy group. While electronically favorable, it is sterically hindered by the adjacent acetyl group. Under certain conditions (e.g., slightly elevated temperature or prolonged reaction time), nitration can occur at this less-hindered C3 position, leading to the isomeric side product. Direct nitration of highly activated rings can be challenging to control perfectly[1].

Q2: After adding the nitrating mixture, my reaction turned dark brown or black, and the final yield was extremely low. What happened?

A2: This indicates that significant oxidation and/or over-nitration has occurred. The strong activating nature of the methoxy group makes the aromatic ring highly susceptible to oxidation by concentrated nitric acid, especially in the presence of sulfuric acid.

• Troubleshooting & Prevention:

  • Temperature Control is Critical: The nitration must be performed at a low temperature (typically 0-5 °C) to temper the reactivity and prevent runaway reactions. Use an ice-salt bath for effective cooling.[2]

  • Slow Addition: The nitrating mixture (HNO₃/H₂SO₄) must be added dropwise to the substrate solution. This maintains a low instantaneous concentration of the powerful electrophile (NO₂⁺) and allows the heat generated to dissipate.

  • Acid Purity: Ensure you are using fresh, high-purity acids. The presence of nitrous acid (HNO₂) in older nitric acid can accelerate decomposition and side reactions.

Q3: How can I optimize the nitration step to minimize side products?

A3: Optimization hinges on carefully controlling the reaction parameters. Refer to the table below for guidance.

Parameter	Recommendation	Rationale
Temperature	Maintain 0-5 °C during addition; do not exceed 10 °C.[2]	Minimizes oxidation and formation of the 3-nitro isomer.
Reagent Addition	Add nitrating mixture dropwise over 30-45 minutes.	Prevents localized overheating and high concentrations of the nitronium ion, reducing side reactions.
Reaction Time	Stir for 1-2 hours at room temperature post-addition.[2]	Allows the reaction to proceed to completion without significant byproduct formation from extended exposure.
Quenching	Pour the reaction mixture slowly onto a large amount of crushed ice.[2]	Rapidly dilutes the acid and dissipates heat, preventing product degradation during workup.

Part 2: The Reduction Step (1-(5-Methoxy-2-nitrophenyl)ethanone → 1-(2-Amino-5-methoxyphenyl)ethanone)

Q4: My final product is contaminated with a significant amount of the starting nitro-compound. How do I drive the reduction to completion?

A4: Incomplete reduction is a common issue. The most frequent causes are insufficient reducing agent, deactivation of the catalyst (if using catalytic hydrogenation), or insufficient reaction time.

• Troubleshooting & Prevention:

  • Monitor the Reaction: Use Thin-Layer Chromatography (TLC) to track the disappearance of the starting nitro-compound. A typical eluent system is 3:1 Hexanes:Ethyl Acetate. The nitro-compound will have a higher Rf value than the more polar amino product.

  • Sufficient Reagent: When using reagents like tin(II) chloride (SnCl₂), ensure you are using a sufficient molar excess as specified in established protocols.[2] The reaction is stoichiometric, and any losses during handling can result in an incomplete reaction.

  • Extend Reaction Time: If TLC shows the presence of starting material after the initially planned time, continue heating under reflux for an additional 1-2 hours and re-check.

Q5: I isolated a side product where the ketone was reduced to an alcohol, forming 1-(2-amino-5-methoxyphenyl)ethanol. How can I avoid this?

A5: This side product arises from the non-selective reduction of the ketone carbonyl group. The choice of reducing agent is key to preventing this.

• Chemoselectivity is Key: You need a reducing agent that selectively reduces the aromatic nitro group in the presence of a ketone.

  • Recommended: Tin(II) chloride (SnCl₂) in the presence of a strong acid like HCl is a classic and highly effective method for this specific transformation.[2] It shows excellent selectivity for the nitro group. Catalytic hydrogenation (H₂/Pd-C) can also be used, but may require careful optimization of pressure and temperature to avoid ketone reduction.

  • Avoid: Powerful hydride reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are not suitable for this step as they will readily reduce both the nitro group and the ketone, leading to the undesired amino alcohol side product.

Caption: Troubleshooting workflow for the reduction step.

Part 3: Analysis and Purification

Q6: What is the most effective way to purify the final product and remove these side products?

A6: A two-stage approach of column chromatography followed by recrystallization is generally most effective.

• Column Chromatography: This is the best method to separate the final product from both more polar and less polar impurities.

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. Start with a low polarity mixture (e.g., 10% EtOAc in hexanes) to elute non-polar impurities, then gradually increase the polarity to elute your desired product. The isomeric nitro-compound and unreacted starting material will elute before your product, while highly polar baseline impurities will remain on the column.

• Recrystallization: After chromatography, recrystallization can be used to achieve high purity.

  • Solvent Selection: Small-scale solubility tests are recommended to find an ideal solvent that dissolves the compound when hot but not when cold.[3] Polar protic solvents like ethanol or a mixed solvent system (e.g., ethanol/water) are good starting points.

Q7: Which analytical techniques should I use to confirm the purity and identity of my final product?

A7: A combination of techniques is essential to ensure both the identity and purity of your compound.[4]

• ¹H NMR Spectroscopy: Confirms the chemical structure. Look for the characteristic singlet for the amino (-NH₂) protons (which can be exchanged with D₂O), the aromatic proton signals with the correct splitting pattern, and the singlet for the acetyl (-COCH₃) protons.

• Mass Spectrometry (MS): Confirms the molecular weight of the product (C₉H₁₁NO₂ = 165.19 g/mol ).[5] This is also highly effective for identifying impurities by their different molecular ion peaks.[4]

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative assessment of purity. A well-developed HPLC method can separate the main product from trace impurities that may not be visible by TLC or NMR.

Optimized Experimental Protocol

This protocol is provided as a self-validating system, incorporating best practices to minimize the side products discussed above.

Step 1: Nitration of 4-Methoxyacetophenone

• In a flask equipped with a magnetic stirrer and a dropping funnel, cool 50 mL of concentrated sulfuric acid to 0 °C in an ice-salt bath.

• Slowly add 15.0 g (0.1 mol) of 4-methoxyacetophenone while maintaining the temperature below 5 °C.

• Separately, prepare the nitrating mixture by cautiously adding 7.5 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the solution of 4-methoxyacetophenone over 30-45 minutes, ensuring the reaction temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Slowly pour the reaction mixture onto 500 g of crushed ice with vigorous stirring.

• Collect the precipitated yellow solid, 1-(5-methoxy-2-nitrophenyl)ethanone, by vacuum filtration. Wash the solid with cold water until the washings are neutral, and dry thoroughly.

Step 2: Reduction of 1-(5-Methoxy-2-nitrophenyl)ethanone

• In a round-bottom flask, suspend 19.5 g (0.1 mol) of 1-(5-methoxy-2-nitrophenyl)ethanone in 150 mL of ethanol.

• Add 56.4 g (0.25 mol) of tin(II) chloride dihydrate (SnCl₂·2H₂O) to the suspension.

• Carefully add 50 mL of concentrated hydrochloric acid.

• Heat the mixture to reflux (approx. 80-90 °C) with stirring for 3-4 hours. Monitor the reaction's completion by TLC.

• Cool the mixture to room temperature and carefully neutralize the acid by adding a saturated solution of sodium bicarbonate until the solution is basic (pH > 8). Caution: This will generate CO₂ gas.

• Extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield crude 1-(2-Amino-5-methoxyphenyl)ethanone, which can then be purified by column chromatography and/or recrystallization.

References

• US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride. Google Patents.

• Fries rearrangement. Wikipedia. Available from: [Link]

• CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor. Google Patents.

• Fries Rearrangement. Organic Chemistry Portal. Available from: [Link]

• Fries Rearrangement | PDF | Physical Chemistry | Chemical Substances. Scribd. Available from: [Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Un. SciHorizon. Available from: [Link]

• p-Anisidine, 2-nitro. Organic Syntheses Procedure. Available from: [Link]

• 1-(2-AMINO-4,5-DIMETHOXYPHENYL)ETHANONE. precisionFDA. Available from: [Link]

• 1-(2-Amino-5-methoxyphenyl)ethanone. PubChem - NIH. Available from: [Link]

• Identification, synthesis and characterization of principal process related potential impurities in Diazepam. JOCPR. Available from: [Link]

• 1: Acetylation of Aniline (Experiment). Chemistry LibreTexts. Available from: [Link]

• 1-(2-Hydroxy-5-methoxyphenyl)ethanone. Chemsrc. Available from: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1-(2-Amino-5-methoxyphenyl)ethanone | C9H11NO2 | CID 591683 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone

Welcome to the technical support hub for the purification of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone (CAS No. 4101-30-8). This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for obtaining high-purity material through recrystallization. Here, we address common challenges and provide validated protocols grounded in chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone that are critical for recrystallization?

Understanding the compound's physical properties is the foundation of a successful purification strategy. The melting point is a key indicator of purity, and its solubility dictates the choice of solvent.

Property	Value	Source(s)
Chemical Name	1-(2-Amino-4,5-dimethoxyphenyl)ethanone	[1]
Synonyms	2'-Amino-4',5'-dimethoxyacetophenone	[1]
CAS Number	4101-30-8	[2]
Molecular Formula	C₁₀H₁₃NO₃	[2]
Molecular Weight	195.22 g/mol	[2]
Appearance	White to off-white or yellow crystalline powder	[2]
Melting Point	106-108 °C	[1]
Boiling Point	343.5 ± 37.0 °C (Predicted)	[1]
Solubility	Soluble in Methanol, Sparingly soluble in water	[1][2]

Q2: What are the most likely impurities in my crude sample?

The purity of your starting material is highly dependent on its synthetic route. A common pathway involves the nitration of 1,2-dimethoxybenzene followed by Friedel-Crafts acylation and subsequent reduction of the nitro group.[2]

Potential Impurities:

• 1-(4,5-Dimethoxy-2-nitrophenyl)ethanone: The unreacted nitro-intermediate is a common impurity. Its yellow color can be a diagnostic indicator.

• Starting Materials: Residual 1,2-dimethoxybenzene or reagents from the acylation step.

• Side-Products: Byproducts from the nitration or reduction steps, which can be numerous depending on the specific reagents used (e.g., SnCl₂, catalytic hydrogenation).[2][3][4]

Knowing these impurities is crucial because an ideal recrystallization solvent should dissolve the desired compound when hot, but keep these impurities either completely dissolved or completely insoluble at all temperatures.

Solvent Selection and Protocol

The "like dissolves like" principle is a useful starting point.[5] Our target molecule has polar functional groups (amine, ketone) and a moderately non-polar aromatic ring. Therefore, polar protic solvents are excellent candidates.

Q3: Which solvent should I choose for recrystallization?

A systematic approach to solvent selection is critical. The ideal solvent will exhibit high solubility for the compound at its boiling point and low solubility at low temperatures (e.g., 0-4 °C).[6]

Based on the structure and available data, here is a recommended screening panel:

Solvent	Boiling Point (°C)	Predicted Solubility (Hot)	Predicted Solubility (Cold)	Rationale & Comments
Methanol	65	High	Low	Primary recommendation. Known to be a good solvent.[1] Its boiling point is well below the product's melting point, reducing the risk of "oiling out."
Ethanol	78	High	Low	An excellent alternative to methanol, commonly used for aminoacetophenones.[7][8]
Isopropanol	82	Moderate-High	Low	Another good option. Its higher boiling point may increase solubility but also slightly increases the risk of oiling out compared to methanol.
Ethyl Acetate	77	Moderate	Low	A less polar option that can be effective, especially in a mixed solvent system.
Water	100	Very Low	Insoluble	Unsuitable as a single solvent but can be used as an anti-solvent in a mixed system with ethanol or methanol.[7]

Expert Tip: Always perform small-scale solubility tests with 10-20 mg of your crude material in 0.5 mL of solvent to confirm these predictions before committing your entire batch.[5]

Detailed Experimental Protocols

Protocol 1: Single-Solvent Recrystallization (Methanol)

This is the recommended starting procedure for achieving high purity.

Workflow Diagram:

Caption: Workflow for Single-Solvent Recrystallization.

Step-by-Step Procedure:

• Dissolution: Place the crude 1-(2-Amino-4,5-dimethoxyphenyl)ethanone in an appropriately sized Erlenmeyer flask. In a separate flask, heat methanol to its boiling point. Add the hot methanol to the crude solid portion-wise, with swirling and gentle heating, until the solid just dissolves. Causality: Using the minimum amount of hot solvent is crucial to ensure the solution becomes supersaturated upon cooling, maximizing crystal recovery.[5]

• Decolorization (Optional): If the solution has a significant color (e.g., from nitro-aromatic impurities), remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (approx. 1-2% by weight). Reheat the solution to boiling for a few minutes. Causality: The high surface area of charcoal adsorbs colored, high-molecular-weight impurities.[9]

• Hot Filtration: Pre-heat a gravity filtration setup (funnel with fluted filter paper) by washing it with hot methanol. Filter the boiling solution quickly to remove the charcoal and any insoluble impurities. Causality: Pre-heating the apparatus prevents premature crystallization of the product in the funnel.[10]

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize the yield.[9]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystal cake with a small amount of ice-cold methanol to rinse away any residual soluble impurities. Causality: Using ice-cold solvent for the wash minimizes redissolving the purified product.[5]

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Troubleshooting Guide

Even with a well-designed protocol, issues can arise. This section addresses the most common problems in a question-and-answer format.

Troubleshooting Logic Diagram:

Caption: Decision tree for troubleshooting common recrystallization issues.

Q4: My compound "oiled out" instead of forming crystals. What do I do?

"Oiling out" occurs when the compound comes out of solution at a temperature above its melting point.[11] Given the melting point of 106-108 °C, this is less likely with solvents like methanol or ethanol but can happen if the solution is too concentrated or cools too rapidly.

• Cause: The solution became supersaturated at a temperature higher than the compound's melting point. High impurity levels can also depress the melting point, exacerbating the issue.

• Solution: Re-heat the mixture until the oil fully redissolves. Add a small amount (10-20%) more of the hot solvent to decrease the saturation point. Allow the solution to cool much more slowly. Insulating the flask with glass wool or placing it in a warm water bath that cools slowly can be effective.[12]

Q5: No crystals have formed, even after cooling in an ice bath. What went wrong?

This is a common issue, typically caused by one of two things:

• Cause 1: Too much solvent was used. The solution is not saturated enough to crystallize.

• Solution 1: If you suspect you added too much solvent, gently heat the solution to boil off a portion of the solvent (e.g., reduce the volume by 25%) and then attempt the cooling process again.[11]

• Cause 2: The solution is supersaturated. The molecules have not yet initiated the crystallization process.

• Solution 2: Induce crystallization by scratching the inside of the flask just below the solvent line with a glass stirring rod. The microscopic scratches provide a nucleation site for crystal growth. Alternatively, add a tiny "seed crystal" from your crude material.[12]

Q6: My final yield is very low. How can I improve it?

A low yield (e.g., <50%) is disappointing but often correctable.

• Cause 1: Using excessive solvent. This is the most frequent reason. As described above, a significant amount of your product remains dissolved in the "mother liquor" (the filtrate).

• Solution 1: Before discarding the filtrate, try concentrating it by boiling off some solvent and cooling it again to recover a second crop of crystals. Note that this second crop may be less pure than the first.[12]

• Cause 2: Washing with too much cold solvent. During the final washing step, even ice-cold solvent can dissolve some product.

• Solution 2: Use only the minimum volume of ice-cold solvent necessary to wet the crystal cake.

• Cause 3: Premature crystallization. Significant product was lost during the hot filtration step.

• Solution 3: Ensure your filtration apparatus is properly pre-heated. If the problem persists, add a small excess of hot solvent before filtering and then boil it off before the slow cooling step.[10]

References

• University of California, Davis. (n.d.). Recrystallization. [Link]

• Yamada-Onodera, K., Takase, Y., & Tani, Y. (2007). Purification and characterization of 2-aminoacetophenone reductase of newly isolated Burkholderia sp. YT. Journal of Bioscience and Bioengineering, 104(5), 416-419. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Biocyclopedia. (n.d.). Problems in recrystallization. [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• University of Colorado, Boulder. (n.d.). Recrystallization. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. [Link]

• European Patent Office. (2020). CONTINUOUS TWO STEP FLOW SYNTHESIS OF M-AMINO ACETOPHENONE - EP 2766338 B1. [Link]

• Patsnap. (2015). Synthetic method for 3-aminoacetophenone - CN103288827B.

Sources

• 1. 4101-30-8 CAS MSDS (2'-AMINO-4',5'-DIMETHOXYACETOPHENONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. data.epo.org [data.epo.org]
• 4. Synthetic method for 3-aminoacetophenone - Eureka | Patsnap [eureka.patsnap.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. mt.com [mt.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Reaction Conditions for 1-(2-Amino-5-methoxyphenyl)ethanone

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and optimization strategies for the synthesis and handling of 1-(2-Amino-5-methoxyphenyl)ethanone. The content is structured in a question-and-answer format to directly address common challenges encountered during experimental work.

Physicochemical & Spectroscopic Data

Before beginning any synthesis, understanding the physical properties of the target compound is critical for planning purification, handling, and storage.

Property	Value	Source
CAS Number	23042-77-5	[1]
Molecular Formula	C₉H₁₁NO₂	[2]
Molecular Weight	165.19 g/mol	[2]
Appearance	Light orange to yellow to green powder/crystal	[3]
Melting Point	106-108 °C	[3]
SMILES	CC(=O)c1cc(OC)c(N)cc1	[2]
InChIKey	KGKWXEGYKGTMAK-UHFFFAOYSA-N	[4]

Frequently Asked Questions (FAQs) & Troubleshooting

Part 1: Synthetic Strategy & Core Reaction Issues

Q1: What is the most effective and reliable synthetic route for preparing 1-(2-Amino-5-methoxyphenyl)ethanone?

A1: Direct Friedel-Crafts acylation on 4-methoxyaniline is generally unsuccessful. The most reliable and widely accepted method is a multi-step sequence involving the Fries rearrangement of an N-acylated precursor. This pathway ensures high regioselectivity and avoids the common pitfalls of direct acylation on anilines.

The workflow consists of three primary steps:

• N-Acetylation: The amino group of 4-methoxyaniline is protected by acetylation to form N-(4-methoxyphenyl)acetamide.

• Fries Rearrangement: The N-(4-methoxyphenyl)acetamide undergoes an intramolecular acyl migration, catalyzed by a Lewis acid, to yield the desired ortho-acylated product, N-(2-acetyl-5-methoxyphenyl)acetamide.

• Deprotection (Hydrolysis): The acetyl protecting group on the nitrogen is removed via acid-catalyzed hydrolysis to yield the final product, 1-(2-Amino-5-methoxyphenyl)ethanone.

Caption: High-level synthetic workflow.

Q2: Why can't I just perform a direct Friedel-Crafts acylation on 4-methoxyaniline?

A2: The amino group (-NH₂) present in 4-methoxyaniline is a Lewis base. In a Friedel-Crafts reaction, the Lewis acid catalyst (e.g., AlCl₃) is essential for activating the acylating agent.[5] However, the catalyst will preferentially form a stable complex with the basic amino group. This complexation deactivates the aromatic ring toward electrophilic substitution, effectively shutting down the desired reaction.[6] N-acetylation circumvents this by converting the highly basic amine into a less basic amide, which directs the acylation and can be easily removed later.

Q3: My Fries rearrangement is giving a low yield of the desired ortho-isomer and a high amount of the para-isomer. How can I fix this?

A3: The ortho/para selectivity of the Fries rearrangement is highly dependent on reaction temperature.[7]

• Low temperatures (typically < 60°C) favor the formation of the para-isomer (N-(4-acetyl-2-methoxyphenyl)acetamide in this case, which is an undesired side product).

• High temperatures (typically > 120°C) favor the formation of the desired ortho-isomer.[6]

However, excessively high temperatures can lead to charring and decomposition. You must carefully optimize the temperature to maximize the ortho-product yield without degrading the material. A controlled pilot experiment with incremental temperature increases is recommended.

Q4: The reaction mixture turned dark brown or black during the Fries rearrangement. Is the reaction failing?

A4: While some color change is normal, a very dark, tar-like appearance often indicates decomposition due to overheating or the presence of impurities.[7] Ensure that the Lewis acid is added portion-wise to a cooled solution to control the initial exotherm. Vigorous stirring is crucial for uniform heat distribution. If the temperature runs away, the yield and purity of your product will be significantly compromised.

Part 2: Reaction Execution & Purification

Q5: My reaction seems to stall during the rearrangement step, with a lot of starting material left even after prolonged heating. What's wrong?

A5: This issue almost always points to a problem with the Lewis acid catalyst.

• Moisture Inactivation: Lewis acids like aluminum chloride (AlCl₃) are extremely hygroscopic and react violently with water. Any moisture in your solvent, glassware, or starting materials will deactivate the catalyst. Ensure all glassware is oven-dried, solvents are anhydrous, and reagents are handled under an inert atmosphere (e.g., nitrogen or argon).

• Insufficient Catalyst: The Fries rearrangement is mechanistically complex. Unlike a truly catalytic reaction, the Lewis acid complexes with both the amide starting material and the ketone product.[8] Therefore, a stoichiometric amount (or even a slight excess) of the Lewis acid is typically required for the reaction to go to completion.

Sources

• 1. 4101-30-8|1-(2-Amino-4,5-dimethoxyphenyl)ethanone|BLD Pharm [bldpharm.com]
• 2. 1-(2-Amino-5-methoxyphenyl)ethanone | C9H11NO2 | CID 591683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Friedel-Crafts Acylation [organic-chemistry.org]

Technical Support Center: Troubleshooting the Nitration of Acetophenones

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the nitration of acetophenones. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this fundamental yet often challenging electrophilic aromatic substitution. Here, we move beyond simple protocols to address the common issues encountered in the lab, providing troubleshooting strategies and in-depth explanations grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions that form the basis for understanding the nitration of acetophenone and its derivatives.

Q1: Why is the nitration of acetophenone often problematic?

The nitration of acetophenone is a classic example of an electrophilic aromatic substitution on a deactivated ring. The acetyl group (-COCH₃) is a moderately deactivating group due to its electron-withdrawing nature, which pulls electron density from the benzene ring through both inductive and resonance effects.[1][2] This deactivation makes the ring less nucleophilic and therefore less reactive towards the electrophile (the nitronium ion, NO₂⁺). Consequently, forcing conditions—such as strong acids and elevated temperatures—are often required, which can increase the likelihood of side reactions, leading to lower yields and purification challenges.[3][4]

Q2: What is the expected major product of acetophenone nitration and why?

The major product is predominantly m-nitroacetophenone .[5][6][7] The acetyl group is a meta-director. To understand why, we must examine the stability of the carbocation intermediate (the sigma complex or arenium ion) formed during the electrophilic attack.

• Attack at the ortho or para position: One of the resonance structures of the sigma complex places the positive charge on the carbon atom directly bonded to the electron-withdrawing acetyl group. This is a highly unstable arrangement, significantly raising the activation energy for the formation of these isomers.[1][8]

• Attack at the meta position: When the nitronium ion attacks the meta position, the positive charge in the resulting sigma complex is never placed on the carbon adjacent to the acetyl group.[9] While all positions are deactivated, the meta position is the "least deactivated," making it the kinetically favored pathway.[8]

Q3: What are the standard "mixed acid" conditions for this reaction?

The most common nitrating agent is a "mixed acid" solution of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄).[5][10] Sulfuric acid acts as a catalyst by protonating nitric acid, which then loses a molecule of water to generate the potent electrophile, the nitronium ion (NO₂⁺).[11] The reaction is highly exothermic and requires strict temperature control, typically between -10°C and 5°C, to minimize side reactions.[3][12]

Section 2: Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during the experiment.

Problem 1: Low Yield of the Desired Nitroacetophenone

• Symptoms: You've completed the reaction and workup, but the final isolated mass of your product is significantly lower than the theoretical maximum.

• Causality & Solution:

Possible Cause	Scientific Explanation	Recommended Solution
Temperature Runaway	The nitration is highly exothermic.[3] If the temperature rises above the optimal range (e.g., >5-10°C), the rate of side reactions, such as oxidation and polymerization, increases dramatically, consuming starting material and product to form intractable tars.[4]	Maintain strict temperature control (0°C or below is ideal).[12] Add the nitrating mixture dropwise with vigorous stirring to dissipate localized heating. Ensure your cooling bath (ice-salt or dry ice-acetone) is adequate for the scale of the reaction.
Prolonged Reaction Time	While the reaction needs to go to completion, extended exposure of the product to the harsh mixed-acid environment can lead to degradation or dinitration, especially if the temperature is not well-controlled.[12]	Monitor the reaction by Thin Layer Chromatography (TLC). Once the starting material is consumed, proceed with the workup immediately. A typical reaction time after adding the nitrating agent is 10-30 minutes.[12]
Inefficient Quenching/Workup	The product can be lost during the workup. Pouring the reaction mixture too quickly into water without sufficient cooling and stirring can cause the product to oil out or form large, unfilterable clumps that trap acid.	Pour the reaction mixture slowly onto a large excess of crushed ice with vigorous stirring.[12] This ensures rapid cooling and precipitation of a fine, filterable solid. Wash the crude solid thoroughly with cold water to remove residual acid.
Impure Reagents	Nitric acid of a lower specific gravity (i.e., containing more water) can be less effective, leading to an incomplete reaction.[12]	Use high-purity, concentrated acids (H₂SO₄, 98%; HNO₃, 70% or fuming). If using 70% HNO₃, ensure its quality has not degraded.

Problem 2: Poor Regioselectivity / Formation of Multiple Isomers

• Symptoms: Your product analysis (e.g., by GC-MS or NMR) shows a significant mixture of ortho-, para-, and meta-nitroacetophenone, making purification difficult.

• Causality & Solution:

Possible Cause	Scientific Explanation	Recommended Solution
High Reaction Temperature	The energy difference between the transition states leading to meta versus ortho/para isomers decreases at higher temperatures. This leads to a loss of selectivity and the formation of a more random mixture of products.	Lower the reaction temperature significantly. Running the reaction at -15°C to -20°C can dramatically improve the ratio of the desired meta isomer.[13][14]
Competing Directing Groups	If your acetophenone substrate has other substituents, their directing effects will compete. For example, in 4-methylacetophenone, the activating, ortho,para-directing methyl group competes with the deactivating, meta-directing acetyl group, leading to a mixture of 4-methyl-3-nitroacetophenone and 4-methyl-2-nitroacetophenone.[13]	This is an inherent challenge. Consider modifying the nitrating agent to be more sterically bulky, which may favor the less hindered position. Alternatively, a protecting group strategy or an entirely different synthetic route might be necessary to achieve high regioselectivity.[15]

Table 1: Effect of Reaction Conditions on Isomer Distribution for Substituted Acetophenones (Illustrative data based on general principles)

Substrate	Nitrating Agent	Temperature (°C)	Major Product	Minor Product(s)	Reference
Acetophenone	HNO₃/H₂SO₄	0 to 5	m-nitroacetophenone	o- and p-nitroacetophenone (<5%)	[16]
4-Methylacetophenone	HNO₃/H₂SO₄	0	4-methyl-3-nitroacetophenone	4-methyl-2-nitroacetophenone	[13]
4-Methoxyacetophenone	HNO₃/Acetic Anhydride	-10	4-methoxy-3-nitroacetophenone	Ipso-substitution products	[17]

Problem 3: Formation of Dark Tar or Oily Product

• Symptoms: The reaction mixture darkens significantly, and upon quenching, a sticky, dark oil or tar precipitates instead of a crystalline solid.

• Causality & Solution: This is almost always a result of temperature runaway . The highly acidic and oxidizing conditions at elevated temperatures lead to complex side reactions, including dinitration, oxidation of the acetyl group, and polymerization.[4] The solution is prevention through rigorous adherence to low-temperature protocols as described in Problem 1 . If tar has already formed, purification becomes extremely difficult. It may be necessary to dissolve the crude material in a solvent like dichloromethane, wash extensively, and attempt purification by column chromatography, though yields will be very low.

Problem 4: Difficulty in Product Isolation and Purification

• Symptoms: The crude product is a sticky solid or an oil that clogs filter paper. Recrystallization fails to yield pure crystals.

• Causality & Solution: The crude product is likely contaminated with oily byproducts or a mixture of isomers that inhibit crystallization.

  • Trituration: Before recrystallization, triturate the crude solid with a small amount of ice-cold ethyl alcohol.[12] The desired m-nitroacetophenone is sparingly soluble in cold alcohol, while many oily impurities are more soluble and will be washed away.

  • Recrystallization: Use hot ethyl alcohol for recrystallization. Ensure you use the minimum amount of hot solvent required to dissolve the solid. If the product still oils out upon cooling, try adding a co-solvent like water or hexane dropwise to the hot solution until it becomes slightly turbid, then allow it to cool slowly.[12]

  • Chromatography: If recrystallization fails to separate isomers, column chromatography on silica gel is the most effective method. A solvent system such as hexane/ethyl acetate is typically used.

Section 3: Key Experimental Protocols

Protocol 1: Synthesis of m-Nitroacetophenone via Mixed-Acid Nitration (Adapted from Organic Syntheses, Coll. Vol. 2, p.434 (1943))[12]

Safety: This reaction is highly exothermic and involves corrosive, strong acids. Perform in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Preparation: In a 250 mL flask equipped with a mechanical stirrer and a thermometer, cool 37 mL of concentrated sulfuric acid (H₂SO₄) in an ice-salt bath to below 0°C.

• Substrate Addition: While stirring, slowly add 15 g (0.125 mol) of acetophenone dropwise, ensuring the temperature does not rise above 5°C. After addition, cool the mixture to approximately -7°C.

• Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by adding 10 mL of concentrated nitric acid (HNO₃) to 15 mL of concentrated sulfuric acid (H₂SO₄), pre-cooled in an ice bath.

• Nitration: Add the cooled nitrating mixture to the acetophenone solution dropwise using a dropping funnel. The rate of addition should be controlled to maintain the reaction temperature between -5°C and 0°C. This should take about 30-45 minutes.[12]

• Reaction Completion: After the addition is complete, continue stirring the mixture in the cooling bath for an additional 10 minutes.

• Quenching: Pour the reaction mixture slowly and with vigorous stirring onto a mixture of 170 g of crushed ice and 375 mL of water. A yellow solid should precipitate.

• Isolation: Allow the ice to melt completely, then collect the solid product by suction filtration. Wash the filter cake thoroughly with several portions of cold water until the washings are neutral to litmus paper. Press the solid as dry as possible.

Protocol 2: Purification of Crude m-Nitroacetophenone

• Trituration: Transfer the crude, damp solid to a beaker and stir it into a mush with 25 mL of ice-cold ethyl alcohol. Filter the solid by suction, pressing it dry. This step helps remove oily byproducts.[12]

• Recrystallization: Dissolve the solid in the minimum amount of hot ethyl alcohol (approximately 25-30 mL) in an Erlenmeyer flask. Bring the solution to a boil to ensure complete dissolution.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature, then place it in an ice bath to complete crystallization.

• Final Isolation: Collect the purified crystals by suction filtration, wash with a small amount of ice-cold ethyl alcohol, and allow them to air dry completely. The expected melting point of m-nitroacetophenone is 76-78°C.

Section 4: Visualizing the Process

Diagram 1: Mechanism of meta-Nitration of Acetophenone

This diagram illustrates the generation of the nitronium ion and the subsequent electrophilic attack at the meta position, highlighting the key sigma complex intermediate.

Caption: Mechanism for the formation of m-nitroacetophenone.

Diagram 2: Troubleshooting Workflow for Low Reaction Yield

This decision tree guides the user through diagnosing and solving common causes of low product yield in acetophenone nitration.

Caption: Troubleshooting decision tree for low nitration yield.

Section 5: References

• Corson, B. B., & Hazen, R. K. (1943). m-Nitroacetophenone. Organic Syntheses, Collection Volume 2, 434. [Link]

• Masaryk University. (n.d.). Synthesis of 3-nitroacetophenone. IS MUNI. [Link]

• Land of Chemistry. (2023, February 12). Electrophilic substitution reaction of acetophenone| Nitration. YouTube. [Link]

• Chegg. (2020, March 25). Provide the mechanism for the nitration of acetophenone. [Link]

• Quora. (2019, March 6). How to synthesise 2-nitroacetophenone by nitration of acetophenone. [Link]

• Google Patents. (n.d.). EP2766338A1 - Continuous two step flow synthesis of m-amino acetophenone.

• Malecki, N., et al. (2005). Electrophilic Nitration of Electron-Rich Acetophenones. ResearchGate. [Link]

• Google Patents. (n.d.). CN101985424B - A kind of method of synthesizing o-nitroacetophenone compound.

• Quora. (2018, February 6). How do you convert benzene to para nitroacetophenone?. [Link]

• Chem Simp. (2023, April 11). Nitration of Acetophenone | m-nitro acetophenone | Organic Chemistry | Class 12. YouTube. [Link]

• Google Patents. (n.d.). CN109232259B - A kind of preparation method of nitroacetophenone.

• Geissman, T. A., & Schlatter, M. J. (1955). o-Nitroacetophenone. Organic Syntheses, Collection Volume 3, 651. [Link]

• Allen. (n.d.). Nitration of acetophenone using nitrating mixture on produces mainly. [Link]

• Chemistry Steps. (n.d.). Ortho, Para, Meta Directors in Electrophilic Aromatic Substitution. [Link]

• Ashenhurst, J. (2018, February 2). Understanding Ortho, Para, and Meta Directors. Master Organic Chemistry. [Link]

• Science Forums. (2019, June 16). Nitration of Acetophenone. [Link]

• Stock, L. M. (1980, March 30). The Control of Isomer Distributions in Nitration Reactions. DTIC. [Link]

• Ashenhurst, J. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• Moodie, R. B., Penton, J. R., & Schofield, K. (1969). Electrophilic substitution. Part IV. Kinetics of the nitration of acetophenone, benzamide, benzoic acid, and NN-dimethylaniline N-oxide in aqueous sulphuric acid. Journal of the Chemical Society B: Physical Organic, 578-581. [Link]

• Chegg. (2020, April 27). In nitration of acetophenone, an Electrophilic Aromatic Substitution reaction. [Link]

• Tibhe, J., et al. (2014). Discontinuous two step flow synthesis of m-aminoacetophenone. ResearchGate. [Link]

• Ashenhurst, J. (2018, April 30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

Sources

• 1. Ortho, Para, Meta - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. EP2766338A1 - Continuous two step flow synthesis of m-amino acetophenone - Google Patents [patents.google.com]
• 4. stmarys-ca.edu [stmarys-ca.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Nitration of acetophenone using nitrating mixture on produces mainly [allen.in]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Solved 5. In nitration of acetophenone, an Electrophilic | Chegg.com [chegg.com]
• 10. quora.com [quora.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
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• 14. CN109232259B - A kind of preparation method of nitroacetophenone - Google Patents [patents.google.com]
• 15. CN101985424B - A kind of method of synthesizing o-nitroacetophenone compound - Google Patents [patents.google.com]
• 16. Electrophilic substitution. Part IV. Kinetics of the nitration of acetophenone, benzamide, benzoic acid, and NN-dimethylaniline N-oxide in aqueous sulphuric acid - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1-(2-Amino-5-methoxyphenyl)ethanone

Welcome to the technical support center for the purification of 1-(2-Amino-5-methoxyphenyl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the purification of this key synthetic intermediate. The following question-and-answer section provides in-depth, field-proven insights and step-by-step protocols to help you achieve high purity for your compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My initial purity check (TLC/LC-MS) shows multiple spots. What are the common impurities and what is the general strategy to remove them?

A1: The presence of multiple spots on a Thin-Layer Chromatography (TLC) plate indicates that your product contains impurities. For 1-(2-Amino-5-methoxyphenyl)ethanone, impurities typically arise from the synthetic route, often involving the reduction of a nitro-precursor.

Common Impurities:

• Unreacted Starting Material: The most common impurity is often the nitro-precursor, 1-(5-methoxy-2-nitrophenyl)ethanone. This compound is significantly less polar than the desired amine product.

• Byproducts of Reduction: Depending on the reducing agent used (e.g., SnCl₂, catalytic hydrogenation), various side-products can form.[1] Incomplete reactions can also leave residual intermediates.[2]

• Over-reduction Products: The ketone functionality could potentially be reduced to a secondary alcohol, although this is less common with chemoselective methods.[1]

• Process-Related Impurities: These can include residual solvents, reagents, or catalysts used in the manufacturing process.[2]

General Purification Strategy: The choice of purification method depends on the nature and quantity of the impurities. A logical workflow is essential for efficient purification.

Caption: General purification workflow for 1-(2-Amino-5-methoxyphenyl)ethanone.

Q2: I'm trying to purify my compound using column chromatography, but the product is streaking badly on the silica gel. How can I fix this?

A2: This is a classic issue when purifying basic compounds like aromatic amines on standard silica gel. The problem arises from the interaction between the basic amine and the acidic silanol groups (Si-OH) on the surface of the silica. This strong interaction causes poor elution and significant tailing or streaking.

Causality: The lone pair of electrons on the amino group acts as a Lewis base, interacting strongly with the acidic protons of the silica gel. This prevents the compound from moving smoothly with the mobile phase.

Solutions:

• Use a Modified Eluent: The most common solution is to add a small amount of a competing base to the mobile phase. This base will "neutralize" the acidic sites on the silica, allowing your compound to elute properly.

  • Recommended Additive: Add 0.5-1% triethylamine (TEA) or ammonia (as a solution in methanol) to your eluent system (e.g., Hexane:Ethyl Acetate).[3]

  • Mechanism: The TEA, being a small and strong base, will preferentially bind to the silica's active sites, effectively blocking them. This allows your desired amine to travel through the column based on its polarity rather than through acid-base interactions.[3]

• Use a Different Stationary Phase: If modifying the eluent is insufficient, consider an alternative stationary phase.

  • Alumina (Basic or Neutral): Alumina is a good alternative to silica for purifying basic compounds.[4]

  • Amine-Functionalized Silica: Pre-treated, amine-functionalized silica columns are commercially available and provide an excellent, inert surface for the purification of basic amines.[3]

  • Reversed-Phase Chromatography: If your compound and impurities have different hydrophobicities, reversed-phase (C18) chromatography can be very effective. To ensure good peak shape for the amine, the mobile phase pH should be adjusted to be at least 2 pH units above the amine's pKa, keeping it in its neutral, free-base form.[5]

Experimental Protocol: Flash Column Chromatography with Modified Eluent

• TLC Analysis: First, determine an appropriate solvent system using TLC. A good starting point is a mixture of hexane and ethyl acetate. Add a drop of TEA to the TLC developing chamber to see if it improves the spot shape. Aim for an Rf value of ~0.3 for your product.

• Column Packing: Dry-pack or wet-pack a column with silica gel in your chosen eluent (e.g., 80:20 Hexane:EtOAc).

• Equilibration: Equilibrate the column by flushing with at least 5 column volumes of the mobile phase containing 1% TEA. This step is critical to pre-treat the silica.[6]

• Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or the eluent. Adsorb this solution onto a small amount of silica gel (~2-3 times the mass of your crude product). After drying, carefully load this solid onto the top of the column.

• Elution: Begin elution with the mobile phase containing 1% TEA. Collect fractions and monitor them by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent and TEA under reduced pressure. Note that TEA is volatile and should be removed with a good vacuum.

Q3: How can I use acid-base extraction to remove neutral starting materials, like the nitro-precursor?

A3: Acid-base extraction is a highly effective and scalable technique for separating amines from neutral or acidic impurities.[7] It leverages the change in solubility of the amine upon protonation. The basic amine is converted into its water-soluble ammonium salt by an aqueous acid, allowing it to be extracted from the organic layer which retains the neutral impurities.[8][9]

Mechanism:

• Step 1 (Acidification): The basic 1-(2-Amino-5-methoxyphenyl)ethanone, dissolved in an organic solvent, is treated with an aqueous acid (like HCl). The amine is protonated to form an ammonium chloride salt.

• Step 2 (Partitioning): This ionic salt is now highly soluble in the aqueous layer and insoluble in the organic layer. The neutral impurity (e.g., the nitro-precursor) remains in the organic layer.

• Step 3 (Separation & Neutralization): The layers are separated. The aqueous layer, containing the protonated amine, is then treated with a base (like NaOH or NaHCO₃) to neutralize the ammonium salt, regenerating the free amine which precipitates or can be extracted back into a fresh organic solvent.[10]

Caption: Workflow for purifying an amine via acid-base extraction.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product (e.g., 5.0 g) in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (100 mL).

• Acidic Extraction: Transfer the solution to a separatory funnel. Add an equal volume of 1M hydrochloric acid (HCl) (100 mL). Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

• Layer Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean flask. Note: Check which layer is aqueous. If using DCM, it will be the top layer. If using EtOAc, it will be the bottom layer.

• Repeat Extraction: To ensure complete extraction of the amine, add another portion of 1M HCl (50 mL) to the organic layer, shake, and combine the aqueous extracts. The organic layer now contains the neutral impurities and can be discarded.

• Basification: Cool the combined aqueous extracts in an ice bath. Slowly add 5M sodium hydroxide (NaOH) solution dropwise with stirring until the solution is basic (pH > 10, check with pH paper). The free amine should precipitate out as a solid or oil.

• Product Isolation:

  • If a solid precipitates: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.[11]

  • If an oil forms: Extract the product back into a fresh portion of organic solvent (e.g., 3 x 50 mL EtOAc). Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the pure amine.[11]

Q4: My product is a solid, but my attempts at recrystallization have resulted in low yield or the product "oiling out." How can I develop a better recrystallization protocol?

A4: Recrystallization is a powerful technique for purifying crystalline solids, but success hinges on selecting the right solvent system.[12] "Oiling out" occurs when the solid melts before it dissolves or when the solution becomes supersaturated at a temperature above the compound's melting point.

Key Principles of Solvent Selection: The ideal recrystallization solvent should:

• Dissolve the compound poorly at room temperature but very well at its boiling point.

• Not react with the compound.

• Dissolve impurities well at all temperatures or not at all.

• Have a boiling point below the melting point of the compound.

• Be volatile enough to be easily removed from the crystals.

Troubleshooting & Optimization:

• Systematic Solvent Screening: Do not guess. Perform small-scale solubility tests to find the ideal solvent.[13]

  • Procedure: Place ~20-30 mg of your crude product into several small test tubes. Add a different solvent (e.g., ethanol, methanol, isopropanol, toluene, ethyl acetate, water) dropwise to each tube at room temperature. If it dissolves, that solvent is too good. If it doesn't, heat the mixture to boiling. If it dissolves when hot and crystals form upon cooling, you have a good candidate solvent.[13]

  • Starting Point: For aminophenones, polar protic solvents like ethanol or methanol are often good starting points.[11][13]

• Using a Mixed-Solvent System: This is a very effective technique when no single solvent is ideal. It involves a pair of miscible solvents: one in which the compound is soluble (the "good" solvent) and one in which it is insoluble (the "bad" solvent).[13]

  • Procedure: Dissolve the crude product in a minimal amount of the hot "good" solvent. Then, add the "bad" solvent dropwise while the solution is still hot, until it just starts to become cloudy (the saturation point). Add a drop or two of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

Physicochemical Data for 1-(2-Amino-5-methoxyphenyl)ethanone:

Property	Value	Source
Molecular Formula	C₉H₁₁NO₂	[14]
Molecular Weight	165.19 g/mol	[14]
Appearance	Solid
Melting Point	88-92 °C (Typical)

Note: Physical properties can vary slightly based on residual impurities.

Optimized Recrystallization Protocol (Example with Ethanol/Water):

• Place the crude 1-(2-Amino-5-methoxyphenyl)ethanone in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to just dissolve the solid. Use a steam bath or hot plate for heating.

• Once fully dissolved, add hot water dropwise until the solution becomes faintly turbid.

• Add a few drops of hot ethanol to clarify the solution.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals.

• Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of cold ethanol/water mixture.

• Dry the crystals under vacuum to remove all residual solvent.

References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Adamo, A., et al. (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering. DOI:10.1039/D1RE00205H. Retrieved from [Link]

• Engineering Ideas Clinic - Confluence. (n.d.). What is an Acid and Base Extraction?. Retrieved from [Link]

• The Pharma Master. (n.d.). Troubleshooting. Retrieved from [Link]

• Scribd. (n.d.). Acid-Base Extraction and Purification. Retrieved from [Link]

• Google Patents. (n.d.). US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• Agilent. (n.d.). Achieve high-throughput LC/MS purification of pharmaceutical impurities. Retrieved from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• Pharmaguideline. (2025). Resolving API Impurity Issues in Drug Development. Retrieved from [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (n.d.). Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Biotage. (2023). Ionizable compound purification using reversed-phase flash column chromatography. Retrieved from [Link]

• PubChem - NIH. (n.d.). 1-(2-Amino-5-methoxyphenyl)ethanone. Retrieved from [Link]

• PubChem - NIH. (n.d.). 1-(2-Hydroxy-5-methoxyphenyl)ethan-1-one. Retrieved from [Link]

• ResearchGate. (2018). 1-(2-Amino-4,5-dimethylphenyl)ethanone. DOI:10.1107/S2414314618003139. Retrieved from [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. DOI: 10.15227/orgsyn.102.0276. Retrieved from [Link]

• Journal of Organic and Pharmaceutical Chemistry. (n.d.). Identification, synthesis and characterization of principal process related potential impurities in Diazepam. Retrieved from [Link]

• Reddit. (2019). Column Chromatography of Compound with Amine and Carboxylic Acid. Retrieved from [Link]

• precisionFDA. (n.d.). 1-(2-AMINO-4,5-DIMETHOXYPHENYL)ETHANONE. Retrieved from [Link]

• IUCr. (2024). Crystal structure of 2-[(5-amino-1-tosyl-1H-pyrazol-3-yl)oxy]-1-(4-methoxyphenyl)ethan-1-one 1,4-dioxane monosolvate. Retrieved from [Link]

• NIST WebBook. (n.d.). Ethanone, 1-(2-hydroxy-5-methoxyphenyl)-. Retrieved from [Link]

• PMC - NIH. (n.d.). The crystal structure of 1-(2-hydroxy-5-methoxyphenyl)ethanone 4,4-dimethylthiosemicarbazone. Retrieved from [Link]

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• 2. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
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• 14. 1-(2-Amino-5-methoxyphenyl)ethanone | C9H11NO2 | CID 591683 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Monitoring the Synthesis of 1-(2-Amino-5-methylphenyl)ethanone by Thin-Layer Chromatography (TLC)

This guide provides in-depth technical support for researchers, scientists, and drug development professionals utilizing Thin-Layer Chromatography (TLC) to monitor the progress of 1-(2-Amino-5-methylphenyl)ethanone synthesis. It is designed to offer practical, field-tested insights and troubleshooting strategies to ensure reliable and accurate reaction monitoring.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the use of TLC for monitoring the synthesis of 1-(2-Amino-5-methylphenyl)ethanone, a key intermediate in the synthesis of various heterocyclic compounds.[1]

Q1: What is the primary purpose of using TLC in this synthesis?

A1: The primary purpose of using TLC is to qualitatively monitor the progress of the chemical reaction.[2][3] It allows you to:

• Track the consumption of starting materials: Observe the disappearance of the spot corresponding to the starting material(s).[3][4]

• Confirm the formation of the product: Identify the appearance of a new spot corresponding to 1-(2-Amino-5-methylphenyl)ethanone.[3][4]

• Identify the presence of byproducts: Detect any unexpected spots, indicating the formation of side products.

• Determine reaction completion: The reaction is generally considered complete when the starting material spot is no longer visible on the TLC plate.[3][4]

Q2: How do I choose an appropriate mobile phase (solvent system) for this analysis?

A2: The choice of mobile phase is critical for good separation. For aromatic amines and ketones like those involved in this synthesis, a common starting point is a mixture of a non-polar solvent and a polar solvent.[5][6] A typical combination is hexane and ethyl acetate.[5] You may need to adjust the ratio to achieve optimal separation, where the product has a retention factor (Rf) of approximately 0.3-0.5.

Q3: How can I visualize the spots on the TLC plate?

A3: Since 1-(2-Amino-5-methylphenyl)ethanone and its likely precursors are aromatic, they are often UV-active.[7] Therefore, the most common and non-destructive visualization method is using a UV lamp (254 nm).[8][9] The compounds will appear as dark spots on a fluorescent green background.[9] For compounds that are not UV-active or for better visualization, chemical staining agents can be used. Given the presence of an amine group, a ninhydrin stain can be effective, which typically produces colored spots with amines.[2] An iodine chamber is another general method that can visualize many organic compounds as brownish spots.[9][10]

Q4: What are the expected Rf values for the starting materials and the product?

A4: Rf values are highly dependent on the specific mobile phase, stationary phase (silica gel is standard), and experimental conditions. However, you can expect the product, 1-(2-Amino-5-methylphenyl)ethanone, to have a different Rf value than the starting materials. For instance, if the synthesis involves the acylation of p-toluidine, the product will be more polar than p-toluidine itself but likely less polar than a more functionalized intermediate. It is essential to run reference spots of your starting materials alongside your reaction mixture to make a direct comparison.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the TLC analysis of your reaction.

Issue 1: My spots are streaking or appearing as smears.

Possible Causes & Solutions:

• Sample Overloading: You may have spotted too much of your reaction mixture on the plate.[8][11]

  • Solution: Dilute your sample with an appropriate solvent (e.g., ethyl acetate or dichloromethane) before spotting it on the TLC plate.[11]

• Highly Polar Compound: The amino group in the starting material or product can interact strongly with the acidic silica gel, causing streaking.[8]

  • Solution: Add a small amount of a basic modifier, such as triethylamine (a few drops), to your mobile phase.[11] This will neutralize the acidic sites on the silica gel and lead to more defined spots.

• Inappropriate Solvent System: The polarity of your mobile phase may not be suitable for your compounds.

  • Solution: Adjust the polarity of your eluent. If your compound is streaking and has a low Rf, the mobile phase may be too non-polar. Try increasing the proportion of the more polar solvent (e.g., ethyl acetate in a hexane/ethyl acetate mixture).

Issue 2: All my spots are at the bottom (low Rf) or at the top (high Rf) of the plate.

Possible Causes & Solutions:

• Incorrect Mobile Phase Polarity:

  • Spots at the bottom (Low Rf): Your mobile phase is not polar enough to move the compounds up the plate.

    • Solution: Increase the polarity of the mobile phase. For a hexane/ethyl acetate system, this means increasing the percentage of ethyl acetate.

  • Spots at the top (High Rf): Your mobile phase is too polar, causing all components to travel with the solvent front.

    • Solution: Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., hexane).

Issue 3: I don't see any spots on my TLC plate after development.

Possible Causes & Solutions:

• Sample is too dilute: The concentration of your compounds may be too low to be detected.[8][12]

  • Solution: Try spotting the sample multiple times in the same location, allowing the solvent to dry completely between applications.[8][12] Alternatively, concentrate your sample before spotting.

• Compound is not UV-active: Your compounds may not absorb UV light at 254 nm.[2]

  • Solution: Use a chemical stain for visualization. As mentioned, an iodine chamber or a ninhydrin stain are good options for this class of compounds.[2]

• Solvent Level in Chamber is Too High: If the initial solvent level in the developing chamber is above the spotting line, your sample will dissolve into the solvent pool instead of eluting up the plate.[12]

  • Solution: Ensure the solvent level is below the line where you have spotted your samples.

Issue 4: My reactant and product spots have very similar Rf values.

Possible Causes & Solutions:

• Insufficient Separation Power of the Mobile Phase:

  • Solution: Experiment with different solvent systems. Try a different combination of solvents, for example, dichloromethane/methanol or toluene/ethyl acetate. The goal is to find a system that maximizes the difference in affinity of your compounds for the stationary and mobile phases.[13]

• Use of a Co-spot: To confirm if two spots are indeed different compounds, a co-spot is invaluable.[3]

  • Protocol: In one lane, spot your starting material. In a second lane, spot your reaction mixture. In a third lane (the co-spot lane), spot the starting material first, and then spot the reaction mixture directly on top of it. If you see two distinct spots in the co-spot lane, the compounds are different. If you see a single, elongated spot, they are likely the same compound.[13]

Issue 5: I see multiple unexpected spots.

Possible Causes & Solutions:

• Formation of Byproducts: The reaction may be producing side products. This is common in reactions like the Friedel-Crafts acylation or Fries rearrangement, which can have regioselectivity issues.[14][15]

  • Solution: This is valuable information provided by TLC. You may need to optimize your reaction conditions (e.g., temperature, catalyst, reaction time) to minimize byproduct formation.

• Degradation on Silica Gel: Some compounds can decompose on the acidic surface of the silica gel.

  • Solution: As mentioned for streaking, adding a small amount of a base like triethylamine to the mobile phase can help. Alternatively, you can use TLC plates with a different stationary phase, such as alumina.[6]

Experimental Protocols

Protocol 1: Standard TLC Monitoring Procedure

• Prepare the Developing Chamber: Pour a small amount of your chosen mobile phase (e.g., 80:20 hexane:ethyl acetate) into a TLC chamber to a depth of about 0.5 cm. Place a piece of filter paper in the chamber to help saturate the atmosphere with solvent vapor. Cover the chamber and let it equilibrate for a few minutes.

• Prepare the TLC Plate: Using a pencil (never a pen), gently draw a thin line about 1 cm from the bottom of a silica gel TLC plate. Mark the lanes for your starting material (SM), reaction mixture (R), and a co-spot (Co).

• Spot the Plate:

  • Dissolve a small amount of your starting material in a volatile solvent to create a reference solution.

  • Use a capillary tube to spot a small amount of the reference solution in the "SM" and "Co" lanes.

  • Withdraw a small aliquot from your reaction mixture.[4] It's often best to dilute this aliquot with a volatile solvent before spotting.

  • Spot the diluted reaction mixture in the "R" and "Co" lanes. Ensure the spots are small and concentrated.[2]

• Develop the Plate: Carefully place the TLC plate into the equilibrated chamber, ensuring the solvent level is below the starting line. Cover the chamber and allow the solvent to elute up the plate.

• Visualize and Analyze: Once the solvent front is about 1 cm from the top of the plate, remove it and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots under a UV lamp and circle them with a pencil. Calculate the Rf values for each spot (Rf = distance traveled by spot / distance traveled by solvent front).

Data Presentation: Example TLC Analysis

Lane	Description	Rf Value	Observation
SM	Starting Material (p-Toluidine)	0.65	Faint spot, indicating consumption.
R	Reaction Mixture	0.40	Prominent new spot (product).
0.65	Faint spot (unreacted SM).
0.20	Minor spot (potential byproduct).
Co	Co-spot (SM + R)	0.65, 0.40, 0.20	Clear separation of all components.

Mobile Phase: 80:20 Hexane:Ethyl Acetate

Visualization: Troubleshooting Workflow

// Nodes start [label="Start TLC Analysis", fillcolor="#F1F3F4", fontcolor="#202124"]; problem [label="Identify TLC Problem", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; streaking [label="Streaking / Smearing?", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; rf_issue [label="Rf Too High / Low?", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; no_spots [label="No Spots Visible?", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; similar_rf [label="Similar Rf Values?", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Solutions sol_streaking1 [label="Dilute Sample", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_streaking2 [label="Add Base (e.g., Et3N)\nto Mobile Phase", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_rf [label="Adjust Mobile\nPhase Polarity", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_no_spots1 [label="Concentrate Sample\nor Multi-spot", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_no_spots2 [label="Use Chemical Stain\n(Iodine, Ninhydrin)", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_similar_rf1 [label="Change Solvent System", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_similar_rf2 [label="Run a Co-spot", fillcolor="#34A853", fontcolor="#FFFFFF"];

end_node [label="Optimized TLC", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> problem; problem -> streaking [label="Issue?"]; problem -> rf_issue; problem -> no_spots; problem -> similar_rf;

streaking -> sol_streaking1 [label="Yes"]; streaking -> rf_issue [label="No"]; sol_streaking1 -> sol_streaking2; sol_streaking2 -> end_node;

rf_issue -> sol_rf [label="Yes"]; rf_issue -> no_spots [label="No"]; sol_rf -> end_node;

no_spots -> sol_no_spots1 [label="Yes"]; no_spots -> similar_rf [label="No"]; sol_no_spots1 -> sol_no_spots2; sol_no_spots2 -> end_node;

similar_rf -> sol_similar_rf1 [label="Yes"]; similar_rf -> end_node [label="No"]; sol_similar_rf1 -> sol_similar_rf2; sol_similar_rf2 -> end_node; } end_dot

Caption: A decision-making workflow for troubleshooting common TLC issues.

References

• Homework.Study.com. Write a mechanism for the reaction of p-toluidine with acetic anhydride. Why is sodium acetate added to this reaction? Available at: [Link]

• National Institutes of Health. Detection of Protein S-Acylation using Acyl-Resin Assisted Capture. Available at: [Link]

• Organic Syntheses. the preparation of indazoles via metal free intramolecular electrophilic amination of 2-aminophenyl ketoximes. Available at: [Link]

• Google Patents. US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• University of Colorado Boulder, Department of Chemistry. Thin Layer Chromatography (TLC). Available at: [Link]

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. Available at: [Link]

• Chemistry LibreTexts. 2.3B: Uses of TLC. Available at: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Thin Layer Chromatography. Available at: [Link]

• Washington State University. Monitoring Reactions by TLC. Available at: [Link]

• YouTube. TLC TROUBLESHOOTING- The most common problems with TLCs. Available at: [Link]

• Bitesize Bio. Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Available at: [Link]

• ResearchGate. (PDF) 1-(2-Amino-4,5-dimethylphenyl)ethanone. Available at: [Link]

• Chemistry LibreTexts. 2.3F: Visualizing TLC Plates. Available at: [Link]

• ACS Publications. Friedel-Crafts acylation of toluene and p-xylene with carboxylic acids catalyzed by zeolites. Available at: [Link]

• ResearchGate. list of RF values of various amino acids find out through TLC, used as standards. Available at: [Link]

• Taylor & Francis Online. Thin-layer chromatography of aromatic amines with hybrid CTAB–alcohol–water mobile phase: separation of indole from diphenylamine and p-dimethylaminobenzaldehyde. Available at: [Link]

• ResearchGate. The Fries rearrangement of p-tolyl and o-tolyl acetate catalysed by aluminium chloride. Available at: [Link]

• PubChem. 2-Hydroxy-5-methylacetophenone. Available at: [Link]

• University of California, Davis. TLC Visualization Methods. Available at: [Link]

• ResearchGate. I want good solvent system in TLC in aniline and ketone compound?. Available at: [Link]

• Chemistry LibreTexts. 5.3: TLC Uses. Available at: [Link]

• Organic Chemistry Portal. Fries Rearrangement. Available at: [Link]

• Chemistry LibreTexts. Friedel-Crafts Reactions. Available at: [Link]

• Google Patents. US1963597A - Nitration of n-acetyl-p-toluidine.

• ResearchGate. Characterization of the 2-hydroxy-5-methylacetophenone and some aromatıc aldehydes condensation products by NMR and computation. Available at: [Link]

• YouTube. Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. Available at: [Link]

• ResearchGate. TLC analysis for time course of acylation, reactants ratio effect and.... Available at: [Link]

• ResearchGate. Effect of Microwave Irradiation on the Fries Rearrangement Reactions of Acetyloxy- and Benzoyloxybenzenes. Available at: [Link]

• University of York. Visualising plates. Available at: [Link]

• ResearchGate. Characterization of the 2-hydroxy-5-methylacetophenone and some aromatıc aldehydes condensation products by NMR and computational methods. Available at: [Link]

Sources

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 6. researchgate.net [researchgate.net]
• 7. CAS 25428-06-2: Ethanone,1-(2-amino-5-methylphenyl)- [cymitquimica.com]
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Technical Support Center: Scaling Up the Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone

Welcome to the technical support center for the synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important synthesis. We will delve into the common synthetic routes, address potential challenges with in-depth troubleshooting, and provide actionable, field-proven insights to ensure a successful and efficient scale-up process.

I. Introduction to the Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone

1-(2-Amino-5-methoxyphenyl)ethanone is a key intermediate in the pharmaceutical industry, serving as a versatile building block for a range of biologically active molecules. Its structure, featuring an aniline and a ketone, allows for diverse downstream chemical modifications. The successful and scalable synthesis of this compound is therefore of critical importance.

This guide will focus on the two most prevalent synthetic strategies:

• Route A: Nitration and Subsequent Reduction: This classic approach involves the nitration of a suitable precursor followed by the selective reduction of the nitro group.

• Route B: Friedel-Crafts Acylation: This route involves the direct acylation of a substituted aniline, often requiring a protection-acylation-deprotection sequence.

We will explore the nuances of each route, providing detailed protocols and troubleshooting advice to mitigate common scale-up issues.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone?

A1: Scaling up this synthesis introduces several challenges that may not be apparent at the bench scale. These include:

• Heat Management: Both the nitration and Friedel-Crafts acylation reactions are often highly exothermic. Inadequate heat dissipation in larger reactors can lead to runaway reactions, side product formation, and compromised safety.

• Mixing Efficiency: Achieving homogenous mixing in large reaction vessels is crucial for maintaining consistent reaction temperatures and concentrations, which directly impacts yield and purity.

• Reagent Addition Control: The rate of reagent addition, especially of the nitrating agent or Lewis acid, becomes a critical parameter at scale to control the reaction rate and exotherm.

• Work-up and Product Isolation: Handling large volumes of reaction mixtures, performing extractions, and isolating the product efficiently and safely require careful planning and appropriate equipment.

• Impurity Profile: Minor impurities at the lab scale can become significant issues during scale-up, potentially impacting the quality of the final product and requiring more complex purification strategies.[1]

Q2: Which synthetic route is generally preferred for large-scale production?

A2: The choice between the nitration/reduction route and the Friedel-Crafts acylation route depends on several factors, including the cost and availability of starting materials, safety considerations, and the desired purity of the final product.

• The nitration and reduction route is often favored for its well-established procedures and predictable outcomes. However, the use of strong acids and nitrating agents requires robust safety protocols and specialized equipment.

• The Friedel-Crafts acylation route can be more direct, but the Lewis acids used (e.g., AlCl₃) are moisture-sensitive and can be difficult to handle on a large scale. Additionally, achieving the desired regioselectivity can be challenging.

A thorough process hazard analysis and cost analysis should be conducted for both routes before selecting a preferred method for scale-up.

Q3: How can I monitor the progress of the reaction effectively during scale-up?

A3: In-process monitoring is critical for a successful scale-up. While Thin Layer Chromatography (TLC) is useful at the lab scale, it may not be practical for real-time monitoring of large-scale reactions. Consider implementing more robust analytical techniques such as:

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the consumption of starting materials and the formation of the product and byproducts.

• Gas Chromatography (GC): Suitable for monitoring volatile components in the reaction mixture.

• In-situ Infrared (IR) or Raman Spectroscopy: These Process Analytical Technologies (PAT) can provide real-time data on reaction kinetics and endpoint determination without the need for sampling.

III. Troubleshooting Guides

Route A: Nitration and Subsequent Reduction

Problem 1: Low Yield and/or Formation of Multiple Products in the Nitration Step

Potential Cause	Troubleshooting Action	Scientific Rationale
Runaway Reaction/Localized Hotspots	- Ensure efficient cooling and agitation. - Slow down the addition rate of the nitrating agent. - Consider a semi-batch or continuous-flow setup for better heat management.	Nitration is highly exothermic. Poor heat control leads to side reactions and decomposition.
Incorrect Stoichiometry	- Accurately charge all reagents. - Use a slight excess of the nitrating agent, but avoid a large excess to minimize di-nitration.	Precise control of stoichiometry is crucial for maximizing the yield of the desired mono-nitro product.
Starting Material Impurity	- Analyze the purity of the starting acetanisole before use. - Purify the starting material if necessary.	Impurities in the starting material can lead to the formation of unexpected byproducts.

Problem 2: Incomplete Reduction of the Nitro Group

Potential Cause	Troubleshooting Action	Scientific Rationale
Deactivated Catalyst (Catalytic Hydrogenation)	- Use fresh, high-quality catalyst. - Ensure the reaction solvent is free of catalyst poisons (e.g., sulfur compounds). - Increase catalyst loading, but be mindful of cost and filtration challenges.	The catalyst surface can be deactivated by impurities or sintering, leading to a stalled reaction.
Insufficient Reducing Agent (e.g., SnCl₂)	- Recalculate and ensure the correct molar equivalents of the reducing agent are used. - Add the reducing agent portion-wise to maintain a sufficient concentration throughout the reaction.	A stoichiometric amount of the reducing agent is required to fully reduce the nitro group.
Poor Solubility of Starting Material	- Choose a solvent system that fully dissolves the nitro-intermediate. - Increase the reaction temperature to improve solubility, but monitor for potential side reactions.	The reducing agent can only react with the dissolved starting material.

Route B: Friedel-Crafts Acylation

Problem 1: Low Yield and Poor Regioselectivity

Potential Cause	Troubleshooting Action	Scientific Rationale
Deactivated Lewis Acid Catalyst	- Use anhydrous conditions and freshly opened or properly stored Lewis acid. - Ensure the starting materials and solvent are dry.	Lewis acids like AlCl₃ are highly moisture-sensitive and will be deactivated by water.
Complexation of Lewis Acid with Amino Group	- Protect the amino group of the starting aniline (e.g., via acetylation) before acylation.[2]	The basic amino group forms a complex with the Lewis acid, deactivating the aromatic ring towards electrophilic substitution.[2]
Incorrect Reaction Temperature	- Optimize the reaction temperature. Lower temperatures may favor the para-isomer, while higher temperatures can lead to decomposition.	The ortho/para selectivity of the Friedel-Crafts acylation is often temperature-dependent.

Problem 2: Difficult Work-up and Product Isolation

Potential Cause	Troubleshooting Action	Scientific Rationale
Formation of Stable Emulsions	- Use a different solvent system for extraction. - Add brine to the aqueous layer to break the emulsion. - Consider centrifugation for phase separation on a smaller scale.	The presence of aluminum salts and other reaction byproducts can lead to the formation of stable emulsions during aqueous work-up.
Product Precipitation with Aluminum Salts	- Ensure the reaction mixture is quenched slowly into a large volume of ice-water with vigorous stirring. - Adjust the pH of the aqueous layer to dissolve aluminum hydroxides.	Rapid quenching can cause the product to co-precipitate with aluminum salts, making isolation difficult.
Oily Product That is Difficult to Crystallize	- Perform a solvent screen to find a suitable recrystallization solvent or solvent system. - Try seeding the solution with a small crystal of the pure product. - Consider purification by column chromatography if recrystallization is not feasible.	The presence of impurities can inhibit crystallization, resulting in an oily product.

IV. Experimental Protocols

Route A: Synthesis via Nitration and Reduction

Step 1: Nitration of 4-Methoxyacetophenone

• To a jacketed reactor equipped with a mechanical stirrer, temperature probe, and addition funnel, charge concentrated sulfuric acid.

• Cool the sulfuric acid to 0-5 °C.

• Slowly add 4-methoxyacetophenone while maintaining the internal temperature below 10 °C.

• In a separate vessel, prepare the nitrating mixture by cautiously adding concentrated nitric acid to concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the solution of 4-methoxyacetophenone in sulfuric acid over 1-2 hours, ensuring the reaction temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Slowly pour the reaction mixture onto crushed ice with vigorous stirring.

• Collect the precipitated solid, 1-(5-methoxy-2-nitrophenyl)ethanone, by filtration, wash with cold water until the washings are neutral, and dry.

Step 2: Reduction of 1-(5-methoxy-2-nitrophenyl)ethanone using Tin(II) Chloride

• In a suitable reactor, suspend 1-(5-methoxy-2-nitrophenyl)ethanone in ethanol.

• In a separate vessel, dissolve tin(II) chloride dihydrate in concentrated hydrochloric acid.

• Slowly add the SnCl₂/HCl solution to the suspension of the nitro compound. The reaction is exothermic; maintain the temperature below 50 °C.

• Heat the mixture to reflux with stirring for 3-4 hours. Monitor the reaction progress by HPLC or TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully neutralize the acid with a saturated solution of sodium bicarbonate until the solution is basic (pH > 8).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield crude 1-(2-Amino-5-methoxyphenyl)ethanone.

• Purify the crude product by recrystallization or column chromatography.

Route B: Synthesis via Friedel-Crafts Acylation (Protective Group Strategy)

Step 1: N-Acetylation of 4-Methoxyaniline

• Dissolve 4-methoxyaniline in a suitable solvent (e.g., dichloromethane or acetic acid) in a reactor.

• Cool the solution to 0-5 °C.

• Slowly add acetic anhydride.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Pour the reaction mixture into water and collect the precipitated N-(4-methoxyphenyl)acetamide by filtration. Wash with water and dry.

Step 2: Friedel-Crafts Acylation of N-(4-methoxyphenyl)acetamide

• Charge a dry reactor with a suitable solvent (e.g., nitrobenzene or 1,2-dichloroethane) and aluminum chloride under an inert atmosphere.

• Slowly add acetyl chloride to the suspension.

• Add N-(4-methoxyphenyl)acetamide portion-wise to the reaction mixture, controlling the temperature.

• Heat the reaction mixture and stir for several hours. Monitor the reaction progress.

• Cool the reaction mixture and carefully quench by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with a suitable solvent.

• Combine the organic layers, wash, dry, and concentrate to obtain the crude acylated product.

Step 3: Deprotection (Hydrolysis)

• To the crude acylated product, add a solution of hydrochloric acid in ethanol.

• Heat the mixture to reflux for several hours until the deprotection is complete (monitored by HPLC or TLC).

• Cool the reaction mixture and neutralize with a base (e.g., sodium hydroxide solution).

• Extract the product with an organic solvent.

• Wash, dry, and concentrate the organic extracts.

• Purify the crude 1-(2-Amino-5-methoxyphenyl)ethanone by recrystallization or column chromatography.

V. Visualization of Workflows

Caption: Synthetic workflows for 1-(2-Amino-5-methoxyphenyl)ethanone.

Caption: Troubleshooting logic for the synthesis scale-up.

VI. References

• BenchChem. (2025). The Pivotal Role of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone in Modern Organic Synthesis. Retrieved from BenchChem Technical Guides.

• BenchChem. (2025). Synthesis of 1-(2-Amino-5-methylphenyl)ethanone from p-toluidine. Retrieved from BenchChem Technical Guides.

• BenchChem. (2025). Technical Support Center: 1-(4-Methoxy-2-nitrophenyl)ethanone Reduction. Retrieved from BenchChem Technical Guides.

• BenchChem. (2025). Application Notes and Protocols: Reduction of 1-(2-Methoxy-4-nitrophenyl)ethanone to 1-(4-Amino-2-methoxyphenyl)ethanone. Retrieved from BenchChem Technical Guides.

• BenchChem. (2025). A Technical Guide to 1-(2-Amino-5-methylphenyl)ethanone: Synthesis, Commercial Availability, and Applications in Drug Discovery. Retrieved from BenchChem Technical Guides.

• Bionano Genomics. (n.d.). Troubleshooting Guides. Retrieved from [Link]

• HWS Labortechnik Mainz. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Amino-5-methoxyphenyl)ethanone. Retrieved from [Link]

• Wikipedia. (n.d.). Acetanisole. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting guide for Friedländer synthesis

Welcome to the technical support center for the Friedländer synthesis of quinolines. This guide is designed for researchers, scientists, and professionals in drug development who utilize this classic and versatile reaction. Here, we move beyond simple protocols to delve into the causality behind experimental choices, offering field-proven insights to help you troubleshoot and optimize your reactions.

Understanding the Core Reaction: The Mechanism

The Friedländer synthesis is a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing an active α-methylene group to form a quinoline.[1][2] Understanding the potential reaction pathways is crucial for effective troubleshooting. There are two primary proposed mechanisms.[3][4]

• Aldol Addition First: The reaction can initiate with an aldol addition between the two carbonyl-containing reactants, followed by cyclization and dehydration to form the quinoline ring.[4]

• Schiff Base Formation First: Alternatively, the reaction can begin with the formation of a Schiff base between the 2-amino group and the carbonyl of the second reactant, which then undergoes an intramolecular aldol reaction and subsequent dehydration.[3][4]

The prevailing mechanism can be influenced by the reaction conditions, with the aldol-first pathway often favored under the acidic or basic conditions typically employed.[4][5]

Caption: The two proposed mechanisms for the Friedländer synthesis.

Frequently Asked Questions (FAQs)

Q1: My reaction is not proceeding, or the yield is extremely low. What are the primary causes?

Low yields are a common challenge in the Friedländer synthesis and can often be attributed to several factors:

• Harsh Reaction Conditions: Traditional methods often rely on high temperatures and strong acid or base catalysts, which can lead to the degradation of starting materials or the desired product.[1]

• Suboptimal Catalyst: The choice of catalyst is critical. An inappropriate catalyst can lead to low conversion rates or the formation of unwanted side products.[6]

• Incorrect Solvent: The reaction medium plays a significant role in the efficiency of the synthesis.[1]

• Poor Reactant Quality: Impurities in the starting materials can interfere with the reaction.

Q2: I'm observing a significant amount of side products. How can I improve the selectivity?

Side product formation is often linked to the reaction conditions. A common side reaction is the self-condensation of the ketone (an aldol condensation), especially under basic conditions.[1][7] To mitigate this, consider the following:

• Milder Reaction Conditions: The use of milder catalysts and lower reaction temperatures can significantly reduce the rate of side reactions.[7]

• Catalyst Selection: Modern catalytic systems, including ionic liquids, metal-organic frameworks, and various nanocatalysts, have been shown to improve selectivity.[8]

• Protecting Groups: In some cases, using an imine analog of the o-aminoaryl carbonyl can prevent unwanted side reactions.[7]

Q3: How can I control regioselectivity when using an unsymmetrical ketone?

The reaction of a 2-aminoaryl carbonyl with an unsymmetrical ketone can lead to a mixture of regioisomers, which can be challenging to separate.[4] Controlling regioselectivity is a key consideration, and several strategies can be employed:

• Catalyst Control: The choice of catalyst is a primary factor in directing regioselectivity. Different catalysts can favor the formation of one enolate intermediate over the other.[9] For example, certain amine catalysts can favor the kinetic enamine intermediate, leading to the less substituted product.[9]

• Substrate Modification: Introducing a directing group, such as a phosphonate, on one of the α-carbons of the ketone can provide excellent control over regioselectivity.[10]

• Reaction Conditions: Temperature and the rate of addition of the ketone can also influence the regiochemical outcome.[9]

In-Depth Troubleshooting Guides

Issue 1: Low or No Product Yield

If you are experiencing low or no yield, a systematic approach to troubleshooting is essential.

Caption: A systematic workflow for troubleshooting low-yield Friedländer reactions.

Detailed Steps:

• Verify Starting Materials: Ensure the purity of your 2-aminoaryl carbonyl and α-methylene compound. Impurities can inhibit the catalyst or participate in side reactions. Confirm the stoichiometry of your reactants.

• Evaluate Reaction Conditions:

  • Temperature: The reaction can be highly sensitive to temperature. If the temperature is too low, the reaction may be too slow. If it's too high, degradation can occur.[1]

  • Time: Ensure the reaction has been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Assess the Catalyst:

  • Activity: If you are using a solid-supported or reusable catalyst, ensure it has not lost its activity.

  • Loading: The catalyst loading can be critical. You may need to screen different catalyst concentrations.

• Consider the Solvent: The solubility of your reactants in the chosen solvent is important. If solubility is an issue, consider a different solvent system.

Issue 2: Undesired Side Products and Purification Challenges

The formation of side products not only reduces the yield of the desired quinoline but also complicates purification.

Common Side Products and Solutions:

Side Product	Cause	Recommended Solution
Aldol Self-Condensation Product of Ketone	Often occurs under strong basic conditions.	Use milder reaction conditions. Consider using an amine catalyst or an ionic liquid.[7]
Tar/Polymeric Material	Harsh acidic conditions and high temperatures can lead to polymerization.	Employ milder acid catalysts (e.g., p-toluenesulfonic acid) or consider solvent-free conditions with microwave irradiation.[11][12]
Regioisomers	Use of an unsymmetrical ketone.	Employ a catalyst known to promote regioselectivity (e.g., specific amine catalysts) or modify the ketone with a directing group.[9][10]

Purification Strategy:

Standard purification for quinoline products involves column chromatography on silica gel. The choice of eluent will depend on the polarity of your specific product. A gradient elution, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is often effective.

Modern and Optimized Experimental Protocols

Classical Friedländer conditions often require harsh reagents and high temperatures. Modern approaches offer milder, more efficient, and environmentally friendly alternatives.

Protocol 1: Microwave-Assisted Synthesis in Acetic Acid

This method utilizes neat acetic acid as both the solvent and catalyst, with microwave irradiation to dramatically reduce reaction times.[11]

• Materials:

  • 2-aminophenylketone (1.0 mmol)

  • Cyclic ketone (1.2 mmol)

  • Glacial acetic acid

• Procedure:

  • Combine the 2-aminophenylketone and the cyclic ketone in a microwave-safe reaction vessel.

  • Add glacial acetic acid to act as both solvent and catalyst.

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate at 160 °C for 5 minutes.[11]

  • After cooling, neutralize the reaction mixture and extract the product with a suitable organic solvent.

  • Purify by column chromatography.

Protocol 2: Iodine-Catalyzed Solvent-Free Synthesis

Molecular iodine has been shown to be a highly efficient catalyst for the Friedländer annulation under solvent-free conditions.[1][12]

• Materials:

  • 2-aminoaryl ketone (1.0 mmol)

  • Active methylene compound (1.2 mmol)

  • Molecular iodine (10 mol%)

• Procedure:

  • To a mixture of the 2-aminoaryl ketone and the active methylene compound, add molecular iodine.

  • Heat the reaction mixture at 80-100°C.[1]

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dissolve the mixture in ethyl acetate and wash with a saturated aqueous solution of Na₂S₂O₃ to remove the iodine.

  • Wash with brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the product.[1]

Catalyst Selection Guide

The choice of catalyst is paramount for a successful Friedländer synthesis. The following table provides a summary of various catalytic systems and their typical applications.

Catalyst Type	Examples	Typical Conditions	Advantages
Brønsted Acids	p-TsOH, H₂SO₄, Acetic Acid	Reflux in solvent or neat	Readily available, effective for many substrates.
Lewis Acids	ZnCl₂, In(OTf)₃, Yb(OTf)₃	Varies, can be solvent-free	Can offer high efficiency and selectivity.
Bases	NaOH, KOH, Piperidine	Reflux in alcohol or water	Classical method, effective for certain substrates.
Iodine	I₂	Solvent-free, 80-100 °C	Mild, efficient, and environmentally friendly.[12]
Nanocatalysts	Fe₃O₄-supported ionic liquid, SiO₂ nanoparticles	Solvent or solvent-free, often with microwave	High reactivity, easy separation and recyclability.[13][14]
Ionic Liquids	[bmim]HSO₄, Ethylammonium nitrate	Mild temperatures (e.g., 45 °C)	Can act as both catalyst and solvent, environmentally benign.[15]
Polymer-Supported	Amberlyst-15, PEG-SO₃H	Reflux in solvent or aqueous media	Ease of separation and catalyst recycling.[16]

References

• Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

• Marco-Contelles, J., Pérez-Mayoral, E., Samadi, A., Carreiras, M. do C., & Soriano, E. (2009). Recent Advances in the Friedländer Reaction. Chemical Reviews, 109(6), 2652–2671. [Link]

• Shaikh, I. R., & Pore, D. M. (2018). Advances in polymer based Friedlander quinoline synthesis. Journal of the Indian Chemical Society, 95(12), 1537-1551. [Link]

• Li, A.-H., et al. (2010). One-Pot Friedländer Quinoline Synthesis: Scope and Limitations. Synthesis, 2010(09), 1629-1632. [Link]

• Potter, T. D., et al. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. ChemistryOpen, 9(11), 1113-1122. [Link]

• Ganthi, H. P., & Singh, P. (2025). Different catalytic approaches of Friedländer synthesis of quinolines. Heliyon, 11(2), e41709. [Link]

• Cheng, C. C., & Yan, S. J. (1982). The Friedländer Synthesis of Quinolines. Organic Reactions, 28, 37-201. [Link]

• Kumar, A., et al. (2009). Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. The Journal of Organic Chemistry, 74(23), 9152-9155. [Link]

• Hsiao, Y., Rivera, N. R., Yasuda, N., Hughes, D. L., & Reider, P. J. (2001). Highly regioselective Friedländer reaction. Organic Letters, 3(8), 1101-1103. [Link]

• SynArchive. (n.d.). Friedländer synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Friedländer synthesis of quinolines 4 and 6. [Image]. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Retrieved from [Link]

• Mondal, M., & Jana, S. (2022). Electrochemically assisted Friedlander reaction: a highly efficient and sustainable method for quinoline synthesis. Green Chemistry, 24(10), 4064-4069. [Link]

• Ganthi, H. P., & Singh, P. (2025). Different catalytic approaches of Friedländer synthesis of quinolines. Heliyon, 11(2), e41709. [Link]

• Muchowski, J. M., & Maddox, M. L. (2004). Concerning the mechanism of the Friedländer quinoline synthesis. The Journal of Organic Chemistry, 69(14), 4795-4802. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Friedländer synthesis - Wikipedia [en.wikipedia.org]
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• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Different catalytic approaches of Friedländer synthesis of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Highly regioselective Friedländer reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Friedlaender Synthesis [organic-chemistry.org]
• 13. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Analysis of 1-(2-Amino-5-methoxyphenyl)ethanone

In the landscape of pharmaceutical development and organic synthesis, the unambiguous structural confirmation of novel and intermediate compounds is a cornerstone of scientific rigor. For drug development professionals and researchers, mastering analytical techniques is not merely a procedural task but a fundamental necessity for ensuring the integrity of their work. Among the arsenal of analytical tools, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands out for its ability to provide a detailed structural fingerprint of a molecule.

This guide offers an in-depth analysis of 1-(2-Amino-5-methoxyphenyl)ethanone, a substituted acetophenone derivative that serves as a valuable building block in medicinal chemistry. We will move beyond a simple recitation of spectral data, delving into the causality behind experimental choices, providing a self-validating protocol, and comparing the technique's performance against viable alternatives.

The Subject Molecule: Structural & Electronic Context

Before delving into the spectrum, understanding the molecule's structure is paramount. 1-(2-Amino-5-methoxyphenyl)ethanone features a benzene ring substituted with three key functional groups: an acetyl group (-COCH₃), an amino group (-NH₂), and a methoxy group (-OCH₃). The relative positions of these groups (ortho-amino and para-methoxy with respect to the acetyl group) create a unique electronic environment that profoundly influences the ¹H NMR spectrum. The amino and methoxy groups are strong electron-donating groups, which will shield the aromatic protons, shifting their signals to a higher field (lower ppm) than those in unsubstituted acetophenone.

¹H NMR Spectral Acquisition: A Validated Protocol

The quality of an NMR spectrum is directly dependent on the precision of the experimental procedure. The following protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

Objective: To obtain a high-resolution ¹H NMR spectrum of 1-(2-Amino-5-methoxyphenyl)ethanone for structural elucidation and purity assessment.

Materials:

• 1-(2-Amino-5-methoxyphenyl)ethanone (5-10 mg)

• High-purity deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆)

• NMR Tube (5 mm, high precision)

• Internal Standard (e.g., Tetramethylsilane, TMS)

• Pipettes and Vials

• Vortex Mixer

• NMR Spectrometer (400 MHz or higher recommended for optimal resolution)

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the solid sample into a clean, dry vial.

  • Add approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃). The choice of solvent is critical; CDCl₃ is a good starting point for many organic molecules. However, if the compound shows poor solubility or if exchangeable protons (like -NH₂) need to be observed without excessive broadening, DMSO-d₆ is an excellent alternative.

  • Add a minimal amount of TMS to serve as an internal standard for chemical shift calibration (δ = 0.00 ppm).

  • Securely cap the vial and vortex until the sample is fully dissolved. A clear, particulate-free solution is essential.

  • Using a Pasteur pipette, carefully transfer the solution into the NMR tube.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner and place it in the magnet.

  • Locking: The spectrometer's field frequency is "locked" onto the deuterium signal from the solvent. This compensates for any magnetic field drift during the experiment.

  • Shimming: The magnetic field is homogenized by adjusting the shim coils. This process is crucial for achieving sharp, well-resolved peaks.

  • Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans should be averaged to achieve a high signal-to-noise ratio.

  • Processing: The raw data (Free Induction Decay, FID) is processed using a Fourier transform. Phase and baseline corrections are then applied to yield the final, interpretable spectrum.[1]

Workflow for NMR Data Acquisition

Caption: Standard workflow for ¹H NMR analysis.

Spectral Interpretation: Decoding the Molecular Structure

The ¹H NMR spectrum provides a wealth of information through chemical shifts, integration values, and splitting patterns (multiplicity).

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-COCH₃	~2.5 - 2.6	Singlet (s)	3H	Protons on a methyl group adjacent to a carbonyl are deshielded. No adjacent protons result in a singlet.
-OCH₃	~3.8 - 3.9	Singlet (s)	3H	Methoxy protons are deshielded by the electronegative oxygen, appearing as a characteristic singlet.[2]
-NH₂	~4.5 - 6.0 (broad)	Broad Singlet (br s)	2H	The chemical shift is variable and the peak is often broad due to quadrupole broadening and chemical exchange.[3][4][5] This signal may disappear upon D₂O exchange.[4]
Ar-H (H3)	~6.6 - 6.8	Doublet (d)	1H	Ortho to both the electron-donating -NH₂ and electron-withdrawing -COCH₃ groups. Coupled to H4 (ortho coupling, J ≈ 8-9 Hz).
Ar-H (H4)	~7.1 - 7.3	Doublet of Doublets (dd)	1H	Positioned between two protons. Coupled to H3 (ortho coupling, J ≈ 8-9 Hz) and H6 (meta coupling, J ≈ 2-3 Hz).
Ar-H (H6)	~7.0 - 7.2	Doublet (d)	1H	Ortho to the electron-donating -OCH₃ group. Coupled to H4 (meta coupling, J ≈ 2-3 Hz).

Note: Predicted values are based on established substituent effects in aromatic systems. Experimental values may vary slightly based on solvent and concentration.

Comparative Analysis: ¹H NMR vs. Alternative Techniques

While ¹H NMR is exceptionally powerful for structural elucidation, a comprehensive analysis often involves complementary techniques.[6][7]

Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	Detailed carbon-hydrogen framework, stereochemistry, connectivity, and quantitative analysis.	Non-destructive, provides unambiguous structural information.	Requires relatively pure sample (>95%), larger sample amount than MS.
FTIR Spectroscopy	Presence of functional groups (e.g., C=O, N-H, C-O).[6] The -NH₂ group shows characteristic stretches around 3300-3400 cm⁻¹.[3][4]	Fast, requires minimal sample, good for identifying key bonds.	Provides limited information on the overall molecular skeleton; not quantitative.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.[6]	Extremely sensitive (sub-picogram), provides exact molecular formula (HRMS).	Isomers can be difficult to distinguish, fragmentation can be complex to interpret.
HPLC/UPLC	Purity assessment and quantification.[8][9]	Excellent for separating complex mixtures and for precise quantification.[7][8]	Does not provide direct structural information; requires reference standards for identification.

Decision Logic for Analytical Technique Selection

Caption: Logic flow for selecting appropriate analytical methods.

Conclusion

The ¹H NMR analysis of 1-(2-Amino-5-methoxyphenyl)ethanone provides a definitive and detailed picture of its molecular structure. By following a robust experimental protocol, researchers can obtain high-quality data that, when correctly interpreted, confirms the identity and purity of the compound. While powerful on its own, ¹H NMR is best utilized within a suite of analytical techniques, including FTIR, MS, and HPLC, to provide a comprehensive and unimpeachable characterization. This multi-faceted approach embodies the principles of scientific integrity and is essential for advancing research and development in the chemical and pharmaceutical sciences.

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Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry of 1-(2-Amino-5-methoxyphenyl)ethanone

For researchers, scientists, and drug development professionals, a deep understanding of a molecule's structural integrity is paramount. Mass spectrometry (MS) is an indispensable analytical tool, offering profound insights into molecular weight and structure through controlled fragmentation. This guide provides an in-depth comparison of the mass spectrometric behavior of 1-(2-Amino-5-methoxyphenyl)ethanone, a substituted acetophenone derivative, under two common ionization techniques: Electron Impact (EI) and Electrospray Ionization (ESI). By dissecting the resulting fragmentation patterns, we can illuminate the influence of the amino and methoxy substituents on the molecule's stability and degradation pathways, providing a robust framework for its identification and characterization.

The Analyte: 1-(2-Amino-5-methoxyphenyl)ethanone at a Glance

1-(2-Amino-5-methoxyphenyl)ethanone (Molecular Formula: C₉H₁₁NO₂, Molecular Weight: 165.19 g/mol ) is an aromatic ketone featuring an acetyl group, an amino group, and a methoxy group attached to a benzene ring.[1] The interplay of these functional groups dictates the molecule's ionization behavior and subsequent fragmentation, creating a unique mass spectral fingerprint. Understanding this fingerprint is critical for its unambiguous identification in complex matrices, such as in metabolite profiling or quality control of pharmaceutical preparations.

Ionization Techniques: A Tale of Two Energies

The choice of ionization technique is a critical first step in any mass spectrometry experiment, fundamentally influencing the type and extent of fragmentation observed.[2][3][4]

• Electron Impact (EI): A "hard" ionization technique where the analyte is bombarded with high-energy electrons (typically 70 eV).[5][6] This process imparts significant internal energy, leading to extensive and reproducible fragmentation.[5][6] While this can sometimes result in the absence of a clear molecular ion peak, the rich fragmentation pattern is invaluable for detailed structural elucidation.[6]

• Electrospray Ionization (ESI): A "soft" ionization technique that generates ions from a solution by creating a fine, charged spray.[4][5] This method transfers minimal excess energy to the analyte, typically resulting in the preservation of the molecular ion, often as a protonated species ([M+H]⁺).[2][5] ESI is particularly useful for confirming molecular weight and for analyzing thermally labile or non-volatile compounds.[5]

The following sections will compare the predicted fragmentation patterns of 1-(2-Amino-5-methoxyphenyl)ethanone under both EI and ESI-MS.

Comparative Fragmentation Analysis

The fragmentation of 1-(2-Amino-5-methoxyphenyl)ethanone is predicted based on well-established principles of mass spectrometry for aromatic ketones, amines, and ethers.[7] The presence of the aromatic ring provides a stable core, while the functional groups offer specific cleavage points.

Electron Impact (EI-MS): A Roadmap of Fragments

Under the high-energy conditions of EI, the molecular ion (M⁺•) at m/z 165 is expected to undergo a series of characteristic cleavages. The primary fragmentation is anticipated to be the alpha-cleavage of the bond between the carbonyl carbon and the methyl group, a common pathway for ketones.[8][9][10]

Key Predicted EI Fragments for 1-(2-Amino-5-methoxyphenyl)ethanone:

m/z	Proposed Fragment Ion	Formation Pathway	Significance
165	[C₉H₁₁NO₂]⁺•	Molecular Ion (M⁺•)	Confirms the molecular weight of the analyte.
150	[M - CH₃]⁺	Loss of a methyl radical (•CH₃) from the acetyl group.	A highly characteristic fragmentation for acetyl-containing compounds.[8][9]
122	[M - CH₃ - CO]⁺	Subsequent loss of a neutral carbon monoxide (CO) molecule from the m/z 150 fragment.	Indicates the presence of a carbonyl group.[8]
107	[M - CH₃ - CO - CH₃]⁺	Loss of a methyl radical from the methoxy group of the m/z 122 fragment.	Suggests the presence of a methoxy substituent.
92	[C₆H₆N]⁺	Fragmentation involving the aromatic ring and amino group.	A common fragment for substituted anilines.
43	[CH₃CO]⁺	Acetyl cation formed by cleavage of the bond between the carbonyl carbon and the aromatic ring.	Confirms the presence of the acetyl group.[8]

The following diagram illustrates the predicted major fragmentation pathways under Electron Impact.

Caption: Predicted EI-MS fragmentation of 1-(2-Amino-5-methoxyphenyl)ethanone.

Electrospray Ionization (ESI-MS): Focusing on the Intact Molecule

In contrast to EI, ESI is expected to yield a much simpler mass spectrum dominated by the protonated molecule. The basic amino group provides a ready site for protonation in positive ion mode.

Key Predicted ESI Fragments for 1-(2-Amino-5-methoxyphenyl)ethanone:

m/z	Proposed Fragment Ion	Formation Pathway	Significance
166	[M+H]⁺	Protonated Molecular Ion	Confirms the molecular weight with high confidence.[2]
149	[M+H - NH₃]⁺	Loss of a neutral ammonia molecule from the protonated molecular ion.	A potential in-source fragmentation or low-energy CID fragment.
124	[M+H - C₂H₂O]⁺	Loss of ketene from the protonated molecular ion.	A less common but possible rearrangement and fragmentation pathway.

Tandem mass spectrometry (MS/MS) would be required to induce further fragmentation of the [M+H]⁺ ion at m/z 166. Collision-Induced Dissociation (CID) would likely lead to the loss of neutral molecules like ammonia (NH₃) or water (H₂O), depending on the collision energy.

The diagram below shows the expected outcome of an ESI-MS experiment.

Caption: Expected ionization and fragmentation in ESI-MS.

Experimental Protocols

To empirically validate these predictions, the following protocols are recommended.

Sample Preparation

• Stock Solution: Accurately weigh 1 mg of 1-(2-Amino-5-methoxyphenyl)ethanone and dissolve it in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.

• Working Solution for EI-MS (via GC-MS): Dilute the stock solution 1:100 in methanol to a final concentration of 10 µg/mL.

• Working Solution for ESI-MS (via LC-MS): Dilute the stock solution 1:1000 in the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) to a final concentration of 1 µg/mL.

GC-EI-MS Analysis

• System: Gas Chromatograph coupled to a Mass Spectrometer with an EI source.

• GC Column: A standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injection Volume: 1 µL.

• Inlet Temperature: 250°C.

• Oven Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Ion Source Temperature: 230°C.

• Ionization Energy: 70 eV.

• Mass Range: m/z 40-400.

LC-ESI-MS Analysis

• System: Liquid Chromatograph coupled to a Mass Spectrometer with an ESI source.

• LC Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Drying Gas Temperature: 325°C.

• Mass Range: m/z 50-500.

Conclusion: A Synergistic Approach

The comparative analysis of EI and ESI mass spectrometry provides a comprehensive structural profile of 1-(2-Amino-5-methoxyphenyl)ethanone. EI-MS delivers a detailed fragmentation fingerprint, ideal for library matching and elucidating the connectivity of the functional groups through characteristic losses. Conversely, ESI-MS provides unambiguous confirmation of the molecular weight via the protonated molecule, serving as a crucial starting point for further analysis, especially in complex mixtures.

For researchers in drug development and related fields, employing both techniques in a complementary fashion offers a self-validating system for structural confirmation. The "hard" ionization of EI provides the intricate details of the molecular puzzle, while the "soft" ionization of ESI confirms the mass of the intact puzzle, ensuring a high degree of confidence in the analytical results. This dual-pronged approach is a cornerstone of modern analytical chemistry, enabling the robust characterization of novel chemical entities.

References

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A Comparative Guide to the Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone for Pharmaceutical Research

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of key intermediates is paramount. 1-(2-Amino-5-methoxyphenyl)ethanone is a valuable building block in the synthesis of a wide range of pharmacologically active compounds. This guide provides an in-depth, objective comparison of the primary synthetic routes to this versatile molecule, offering detailed experimental protocols, comparative data, and mechanistic insights to inform your selection of the most appropriate method for your research needs.

Introduction

1-(2-Amino-5-methoxyphenyl)ethanone, a substituted acetophenone, features a strategic arrangement of functional groups that makes it a crucial precursor in the construction of various heterocyclic systems and other complex molecular architectures. The presence of a nucleophilic amino group and a reactive ketone functionality allows for a multitude of subsequent chemical transformations. This guide will dissect three principal synthetic strategies for its preparation:

• Route 1: Nitration of 4-methoxyacetophenone followed by selective reduction.

• Route 2: Friedel-Crafts acylation of a protected 4-methoxyaniline derivative.

• Route 3: Fries rearrangement of N-(4-methoxyphenyl)acetamide.

Each route will be evaluated based on its chemical principles, experimental feasibility, yield, and potential challenges.

Route 1: Nitration and Subsequent Reduction

This two-step approach is a classic and widely employed strategy for the introduction of an amino group onto an aromatic ring. It leverages the directing effects of the existing substituents on 4-methoxyacetophenone to achieve the desired regiochemistry.

Logical Workflow

A Comparative Guide to HPLC and Alternative Methods for Purity Analysis of 1-(2-Amino-5-methoxyphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

The purity of active pharmaceutical ingredients (APIs) and key intermediates is a cornerstone of drug safety and efficacy. This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of 1-(2-Amino-5-methoxyphenyl)ethanone, a crucial building block in pharmaceutical synthesis. We will delve into a detailed, robust High-Performance Liquid Chromatography (HPLC) method, offering a rationale for the selection of critical parameters. This primary method will be objectively compared against modern alternatives, namely Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed to equip researchers and drug development professionals with the necessary insights and experimental protocols to make informed decisions for their analytical needs, ensuring the integrity of their materials and compliance with regulatory standards.

Introduction: The Significance of Purity for 1-(2-Amino-5-methoxyphenyl)ethanone

1-(2-Amino-5-methoxyphenyl)ethanone is an aromatic ketone that serves as a key starting material and intermediate in the synthesis of a variety of pharmaceutical compounds.[1] The presence of impurities, which can arise from the manufacturing process or degradation, can have a significant impact on the quality, safety, and efficacy of the final drug product. Therefore, a reliable and robust analytical method is essential to accurately quantify the purity of 1-(2-Amino-5-methoxyphenyl)ethanone and to detect and quantify any process-related impurities or degradation products.

This guide will focus on a stability-indicating HPLC method as the primary analytical technique, a workhorse in the pharmaceutical industry renowned for its high resolution, sensitivity, and accuracy.[2] We will then explore the advantages and disadvantages of UPLC-MS and GC-MS as alternative and complementary techniques.

Primary Method: Stability-Indicating Reverse-Phase HPLC

A stability-indicating method is a validated analytical procedure that can accurately and selectively measure the concentration of the active ingredient, free from interference from potential degradation products, process impurities, excipients, or other potential interferents.[3][4] The development of such a method for 1-(2-Amino-5-methoxyphenyl)ethanone is crucial for its quality control and stability studies.

Rationale for Method Development

The selection of the chromatographic conditions is based on the physicochemical properties of 1-(2-Amino-5-methoxyphenyl)ethanone and its potential impurities. A reverse-phase C18 column is chosen for its versatility and ability to separate a wide range of moderately polar to nonpolar compounds. The mobile phase, a mixture of an organic solvent (acetonitrile) and an aqueous buffer, allows for the fine-tuning of the separation. The addition of an acid, such as phosphoric acid or formic acid, to the mobile phase helps to suppress the ionization of the basic amino group, leading to improved peak shape and retention time reproducibility.[5] UV detection is suitable for this compound due to the presence of a chromophoric aromatic ring and a carbonyl group.

Experimental Protocol: HPLC Analysis

This protocol is adapted from a validated method for the closely related compound, 2'-Aminoacetophenone, and is expected to provide a good starting point for the analysis of 1-(2-Amino-5-methoxyphenyl)ethanone.[2]

Instrumentation and Chromatographic Conditions:

Parameter	Value
HPLC System	A standard HPLC system with a pump, autosampler, column oven, and UV-Vis detector.
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (40:60, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (A UV scan of the analyte is recommended to determine the optimal wavelength)
Run Time	Approximately 20 minutes

Reagent and Standard Preparation:

• Acetonitrile: HPLC grade

• Water: HPLC grade or ultrapure water

• Phosphoric Acid: Analytical reagent grade

• 1-(2-Amino-5-methoxyphenyl)ethanone Reference Standard: Purity >98%

• Diluent: Mobile Phase

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the reference standard and dissolve in 10 mL of diluent.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the desired concentration range for linearity assessment (e.g., 1-100 µg/mL).

Sample Preparation:

• Accurately weigh a known amount of the 1-(2-Amino-5-methoxyphenyl)ethanone sample.

• Dissolve the sample in the diluent to obtain a theoretical concentration within the calibration range (e.g., 50 µg/mL).

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Potential Impurities and Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies should be performed on 1-(2-Amino-5-methoxyphenyl)ethanone. These studies expose the compound to various stress conditions to generate potential degradation products.[4][6]

Potential Process-Related Impurities:

Based on the synthesis of a similar compound, 1-(2-Amino-5-methylphenyl)ethanone, potential process-related impurities could include starting materials, intermediates, and by-products.[7] For instance, if the synthesis involves the reduction of a nitro group, the corresponding nitro-analogue could be a potential impurity.

Forced Degradation Conditions:

• Acid Hydrolysis: 0.1 N HCl at 80°C for 2 hours.

• Base Hydrolysis: 0.1 N NaOH at 80°C for 2 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid sample at 105°C for 48 hours.

• Photolytic Degradation: Solid sample exposed to UV light (254 nm) for 24 hours.

The HPLC method should be able to separate the main peak of 1-(2-Amino-5-methoxyphenyl)ethanone from all the peaks generated during the forced degradation studies.

Data Presentation and Expected Performance

The performance of the HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines.[8][9]

Table 1: Expected HPLC Method Performance Characteristics

Parameter	Expected Value
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantification (LOQ)	~0.15 µg/mL
Precision (%RSD)	< 2.0%
Accuracy (% Recovery)	98.0 - 102.0%

Comparative Analysis with Alternative Methods

While HPLC is a robust and widely used technique, other methods can offer advantages in terms of speed, sensitivity, and specificity.

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

UPLC utilizes smaller particle size columns (<2 µm), which allows for faster analysis times and improved resolution compared to traditional HPLC.[10] Coupling UPLC with a mass spectrometer provides highly specific detection and structural information about the analytes.

Advantages over HPLC:

• Increased Throughput: Significantly shorter run times (typically 2-5 minutes).

• Enhanced Resolution: Better separation of closely eluting impurities.

• Higher Sensitivity: Mass spectrometric detection is often more sensitive than UV detection.

• Definitive Identification: Provides mass-to-charge ratio information, which aids in the positive identification of impurities.

Disadvantages:

• Higher Cost: UPLC-MS systems are more expensive to purchase and maintain.

• Matrix Effects: The presence of other components in the sample can sometimes suppress or enhance the ionization of the analyte, affecting quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile or thermally labile compounds like many aromatic amines, a derivatization step is often required to increase their volatility.

Advantages over HPLC:

• High Separation Efficiency: Capillary GC columns offer excellent separation power.

• Sensitive and Specific Detection: Mass spectrometry provides definitive identification and sensitive quantification.

Disadvantages:

• Derivatization Required: The need for a derivatization step adds complexity to the sample preparation and can be a source of variability.

• Thermal Lability: The high temperatures used in the GC inlet and column can cause degradation of thermally sensitive compounds.

• Not Suitable for Non-Volatile Impurities: Impurities that are not volatile will not be detected.

Method Selection and Justification

The choice of analytical method depends on the specific requirements of the analysis.

• For routine quality control and purity assessment , the proposed stability-indicating HPLC method is often the most suitable choice due to its robustness, reliability, and cost-effectiveness.

• For high-throughput screening or when dealing with complex samples with many impurities , UPLC-MS offers significant advantages in terms of speed and specificity.

• GC-MS can be a valuable tool for the analysis of specific volatile impurities, but the need for derivatization makes it less ideal as a primary method for the comprehensive purity analysis of 1-(2-Amino-5-methoxyphenyl)ethanone.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the described analytical techniques.

Caption: HPLC analysis workflow for 1-(2-Amino-5-methoxyphenyl)ethanone.

Caption: Comparison of key attributes for different analytical methods.

Conclusion

The purity of 1-(2-Amino-5-methoxyphenyl)ethanone is paramount for its use in pharmaceutical manufacturing. This guide has provided a detailed protocol for a robust, stability-indicating HPLC method, which serves as a reliable and cost-effective approach for routine quality control. Furthermore, a comparative analysis with UPLC-MS and GC-MS has highlighted the specific advantages and disadvantages of each technique, enabling scientists to select the most appropriate method for their analytical challenges. By implementing these well-defined analytical strategies, researchers and drug development professionals can ensure the quality and consistency of their materials, ultimately contributing to the development of safe and effective medicines.

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A Comparative Guide to 1-(2-Amino-4,5-dimethoxyphenyl)ethanone and Other Substituted Acetophenones for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry and organic synthesis, substituted acetophenones serve as indispensable scaffolds and versatile starting materials for the construction of a myriad of biologically active molecules. Their utility is dictated by the nature and position of substituents on the phenyl ring, which profoundly influence their physicochemical properties, reactivity, and ultimately, their performance in synthetic and biological applications. This guide provides an in-depth, objective comparison of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone against a selection of other key substituted acetophenones: 4'-methoxyacetophenone, 4'-hydroxyacetophenone, and 4'-nitroacetophenone. This analysis is supported by available experimental data and established chemical principles to aid researchers in making informed decisions for their specific applications.

Introduction to the Compared Acetophenones

Substituted acetophenones are characterized by an acetyl group attached to a benzene ring. The electronic properties of the substituents on the aromatic ring dictate the reactivity of both the carbonyl group and the ring itself.

• 1-(2-Amino-4,5-dimethoxyphenyl)ethanone: Also known as 2'-Amino-4',5'-dimethoxyacetophenone, this compound is a highly functionalized aromatic ketone.[1] Its unique substitution pattern, featuring electron-donating amino and methoxy groups, makes it a valuable precursor for the synthesis of heterocyclic compounds and pharmacologically active molecules, including potential topoisomerase and EGFR inhibitors.[1][2]

• 4'-Methoxyacetophenone: This compound features an electron-donating methoxy group in the para position. It is widely used as an intermediate in the synthesis of pharmaceuticals, fragrances, and polymers.[2]

• 4'-Hydroxyacetophenone: Characterized by an electron-donating hydroxyl group, this acetophenone derivative is a key intermediate in pharmaceutical and cosmetic applications, often valued for its antioxidant properties.[3]

• 4'-Nitroacetophenone: In contrast to the others, this derivative possesses a strong electron-withdrawing nitro group. This feature significantly alters its reactivity and makes it a crucial starting material for the synthesis of compounds like chloramphenicol.[4]

Physicochemical and Spectroscopic Properties: A Comparative Overview

The substituents on the acetophenone ring significantly influence their physical and spectroscopic properties. The following table summarizes key data for a comparative analysis.

Property	1-(2-Amino-4,5-dimethoxyphenyl)ethanone	4'-Methoxyacetophenone	4'-Hydroxyacetophenone	4'-Nitroacetophenone
Molecular Formula	C₁₀H₁₃NO₃[1]	C₉H₁₀O₂	C₈H₈O₂[3]	C₈H₇NO₃
Molecular Weight	195.22 g/mol [1]	150.17 g/mol	136.15 g/mol [3]	165.15 g/mol [4]
Appearance	White to off-white crystalline powder[1]	White crystalline solid	White to off-white crystalline solid	Pale yellow crystalline solid[4]
Melting Point (°C)	107[1]	38-40	109-111	78-82
Solubility	Sparingly soluble in water[1]	Insoluble in water	Soluble in hot water	Insoluble in water[4]
¹H NMR (CDCl₃, δ ppm)	~2.5 (s, 3H), ~3.8 (s, 3H), ~3.9 (s, 3H), ~6.2 (s, 1H), ~7.1 (s, 1H), ~4.0-6.0 (br s, 2H)	~2.5 (s, 3H), ~3.8 (s, 3H), ~6.9 (d, 2H), ~7.9 (d, 2H)	~2.6 (s, 3H), ~6.9 (d, 2H), ~7.9 (d, 2H), ~6.0-8.0 (br s, 1H)[5]	~2.7 (s, 3H), ~8.1 (d, 2H), ~8.3 (d, 2H)[6]
IR (cm⁻¹)	~3400-3200 (N-H), ~1660 (C=O)	~1675 (C=O), ~1260 (C-O)	~3300 (O-H), ~1670 (C=O)[7]	~1680 (C=O), ~1520, ~1350 (NO₂)

Comparative Chemical Reactivity

The electronic nature of the substituent at the para-position (or ortho/meta in the case of our primary compound) governs the reactivity of both the acetyl group and the aromatic ring.

Reactivity of the Carbonyl Group

The reactivity of the carbonyl carbon towards nucleophilic attack is a crucial factor in many synthetic transformations.

• Electron-Donating Groups (-NH₂, -OCH₃, -OH): These groups increase electron density on the aromatic ring, which can be delocalized to the carbonyl group. This reduces the partial positive charge on the carbonyl carbon, making it less electrophilic and thus less reactive towards nucleophiles. Therefore, 1-(2-Amino-4,5-dimethoxyphenyl)ethanone, 4'-methoxyacetophenone, and 4'-hydroxyacetophenone are expected to be less reactive in nucleophilic addition reactions compared to unsubstituted acetophenone.

• Electron-Withdrawing Groups (-NO₂): The nitro group strongly withdraws electron density from the aromatic ring and the acetyl group. This increases the electrophilicity of the carbonyl carbon, making it more reactive towards nucleophiles. Consequently, 4'-nitroacetophenone is the most reactive among the compared compounds in nucleophilic additions.

This trend is supported by studies on the enzymatic reduction of para-substituted acetophenones, where electron-withdrawing groups lead to a faster reaction rate.[8]

Reactivity of the Aromatic Ring (Electrophilic Aromatic Substitution)

The acetyl group itself is an electron-withdrawing and deactivating group, directing incoming electrophiles to the meta position.[9] However, the other substituents on the ring modulate this effect.

• 1-(2-Amino-4,5-dimethoxyphenyl)ethanone: The powerful electron-donating amino and methoxy groups are activating and ortho-, para-directing. Their influence will dominate over the deactivating effect of the acetyl group, making the ring highly activated towards electrophilic substitution at positions ortho and para to the activating groups.

• 4'-Methoxyacetophenone and 4'-Hydroxyacetophenone: The methoxy and hydroxyl groups are activating and ortho-, para-directing. They will direct incoming electrophiles to the positions ortho to them (i.e., meta to the acetyl group), thus reinforcing the meta-directing influence of the acetyl group in some respects, but more importantly, activating the ring towards substitution.

• 4'-Nitroacetophenone: The nitro group is a strong deactivating and meta-directing group. In conjunction with the meta-directing acetyl group, the aromatic ring of 4'-nitroacetophenone is highly deactivated towards electrophilic aromatic substitution.

Comparative Biological Activity

The diverse biological activities of substituted acetophenones make them attractive scaffolds in drug discovery.

• 1-(2-Amino-4,5-dimethoxyphenyl)ethanone: This compound and its derivatives are precursors to a range of heterocyclic compounds with potential biological activities. Notably, it has been investigated for its role as a scaffold for inhibitors of topoisomerase and the Epidermal Growth Factor Receptor (EGFR) signaling pathway, both of which are crucial targets in cancer therapy.[1][2]

• 4'-Methoxyacetophenone: Derivatives of 4'-methoxyacetophenone have been explored for various pharmacological activities, including their use in the synthesis of compounds with potential anti-inflammatory and analgesic properties.

• 4'-Hydroxyacetophenone: This compound is known for its antioxidant and anti-inflammatory properties.[3] It is used in cosmetic and pharmaceutical formulations to protect against oxidative stress.

• 4'-Nitroacetophenone: While not typically evaluated for direct biological activity, it serves as a critical intermediate in the synthesis of various pharmaceuticals, including the antibiotic chloramphenicol.[4]

Direct comparative studies on the biological activities of these specific parent compounds are scarce. However, the structure-activity relationships of their derivatives often reveal the influence of the substituents. For instance, in a study of acetophenone derivatives as enzyme inhibitors, the nature of the substituent was found to be a key determinant of inhibitory potency.[10]

Experimental Protocols

Representative Protocol for Claisen-Schmidt Condensation (Chalcone Synthesis)

This protocol outlines the synthesis of a chalcone, a common reaction involving acetophenones. The reactivity differences discussed above will manifest in reaction times and yields.

Objective: To synthesize a chalcone derivative from a substituted acetophenone and a substituted benzaldehyde.

Materials:

• Substituted acetophenone (e.g., 4'-methoxyacetophenone)

• Substituted benzaldehyde

• Ethanol

• Aqueous sodium hydroxide solution (e.g., 10-50%)

• Stirring apparatus

• Ice bath

Procedure:

• Dissolve the substituted acetophenone (1 equivalent) and the substituted benzaldehyde (1 equivalent) in ethanol in a flask.

• Cool the mixture in an ice bath.

• Slowly add the aqueous sodium hydroxide solution dropwise with constant stirring.

• Continue stirring at room temperature for a specified time (this will vary depending on the reactivity of the acetophenone). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into cold water.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water until the washings are neutral.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.

Expected Outcome based on Reactivity:

• 4'-Nitroacetophenone: Due to its high reactivity, the reaction is expected to proceed relatively quickly and with a good yield.

• 4'-Hydroxyacetophenone and 4'-Methoxyacetophenone: These less reactive acetophenones will likely require longer reaction times or more concentrated base to achieve comparable yields.

• 1-(2-Amino-4,5-dimethoxyphenyl)ethanone: The presence of the amino group can lead to side reactions, and its electron-donating nature will decrease the reactivity of the carbonyl group, potentially requiring optimized reaction conditions.

General Protocol for In Vitro Enzyme Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of the acetophenone derivatives against a target enzyme.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a substituted acetophenone against a specific enzyme.

Materials:

• Target enzyme

• Substrate for the enzyme

• Buffer solution

• Substituted acetophenone test compounds

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in the appropriate buffer.

• In a 96-well plate, add the enzyme solution to each well.

• Add the different concentrations of the test compounds to the wells. Include a positive control (known inhibitor) and a negative control (buffer only).

• Pre-incubate the enzyme and inhibitor for a specific period at a controlled temperature.

• Initiate the enzymatic reaction by adding the substrate to each well.

• Monitor the reaction progress by measuring the absorbance or fluorescence at regular intervals using a microplate reader.

• Calculate the percentage of enzyme inhibition for each compound concentration relative to the negative control.

• Plot the percentage inhibition against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Conclusion

The choice of a substituted acetophenone as a starting material or a core scaffold has profound implications for the outcome of a synthetic sequence or the biological profile of a target molecule. This guide has provided a comparative analysis of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone and three other key substituted acetophenones.

Key Takeaways:

• Reactivity towards Nucleophiles: 4'-Nitroacetophenone > 4'-Hydroxyacetophenone ≈ 4'-Methoxyacetophenone > 1-(2-Amino-4,5-dimethoxyphenyl)ethanone.

• Reactivity in Electrophilic Aromatic Substitution: 1-(2-Amino-4,5-dimethoxyphenyl)ethanone > 4'-Hydroxyacetophenone ≈ 4'-Methoxyacetophenone > 4'-Nitroacetophenone.

• Biological Potential: 1-(2-Amino-4,5-dimethoxyphenyl)ethanone is a promising scaffold for anticancer agents. 4'-Hydroxyacetophenone is a valuable antioxidant. 4'-Methoxyacetophenone is a versatile pharmaceutical intermediate. 4'-Nitroacetophenone is a key precursor for certain classes of drugs.

Researchers and drug development professionals should carefully consider the electronic and steric effects of the substituents on the acetophenone core to select the most appropriate derivative for their specific synthetic or biological application.

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A Comparative Guide to the Biological Activity of 1-(2-Amino-5-methoxyphenyl)ethanone Derivatives

This guide provides a comprehensive analysis of the biological activities of derivatives synthesized from the 1-(2-Amino-5-methoxyphenyl)ethanone scaffold. We will delve into the rationale for derivatization, compare the performance of various analogs—primarily focusing on chalcone derivatives—and provide the experimental frameworks necessary for their synthesis and evaluation. Our objective is to equip researchers, scientists, and drug development professionals with a robust understanding of the structure-activity relationships that govern the therapeutic potential of this promising class of compounds.

Introduction: The Versatile Scaffold of 1-(2-Amino-5-methoxyphenyl)ethanone

1-(2-Amino-5-methoxyphenyl)ethanone is a substituted acetophenone that serves as a valuable starting material in medicinal chemistry.[1] Its structure, featuring an aromatic ring substituted with reactive amino and electron-donating methoxy groups, makes it an ideal building block for creating a diverse library of novel compounds.[2][3] While the core molecule itself has limited documented biological activity, its derivatives, particularly chalcones, have demonstrated a broad spectrum of pharmacological effects, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5][6][7]

The strategic modification of this scaffold allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties, leading to compounds with enhanced potency and selectivity for various biological targets. This guide focuses on comparing these derivatives to elucidate the structural features critical for their bioactivity.

Rationale for Derivatization: The Emergence of Chalcones

The primary motivation for derivatizing 1-(2-Amino-5-methoxyphenyl)ethanone is to leverage its structure to synthesize chalcones. Chalcones, or 1,3-diphenyl-2-propen-1-ones, are natural precursors to flavonoids and are renowned for their wide range of biological activities.[5] The synthesis involves a Claisen-Schmidt condensation reaction between the ketone group of 1-(2-Amino-5-methoxyphenyl)ethanone (forming the 'A' ring of the chalcone) and a variety of substituted benzaldehydes (forming the 'B' ring).

This approach is advantageous for several reasons:

• Structural Diversity: A vast library of chalcones can be generated by simply varying the substituents on the benzaldehyde ring.

• Proven Bioactivity: The α,β-unsaturated ketone moiety of the chalcone core is a key pharmacophore that can interact with numerous biological targets through Michael addition.[5]

• Favorable Substituents: The presence of the 2'-amino and 5'-methoxy groups on the 'A' ring is often associated with enhanced biological activity. The amino group, in particular, has been reported to contribute positively to the cytotoxic properties of chalcones.[4][8]

The following diagram illustrates the general workflow from the parent compound to the synthesis and screening of its derivatives.

Caption: Hypothetical anti-inflammatory mechanism via mRNA destabilization.

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, we provide detailed methodologies for the key experiments discussed in this guide.

Protocol 1: General Synthesis of Chalcone Derivatives (Claisen-Schmidt Condensation)

• Objective: To synthesize chalcone derivatives from 1-(2-Amino-5-methoxyphenyl)ethanone and a substituted benzaldehyde.

• Materials: 1-(2-Amino-5-methoxyphenyl)ethanone, substituted benzaldehyde, ethanol, aqueous potassium hydroxide (10 M).

• Procedure:

  • In a round-bottom flask, dissolve 10 mmol of 1-(2-Amino-5-methoxyphenyl)ethanone and 10 mmol of the desired substituted benzaldehyde in 20 mL of ethanol. [1] 2. Add 0.5 mL of a 10 M aqueous potassium hydroxide solution to the flask to act as a catalyst.

  • Stir the reaction mixture at room temperature for 24 hours or heat to reflux for 6-8 hours.

  • Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into 100 mL of ice-cold water.

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the solid with ample water to remove the catalyst, followed by a small amount of cold ethanol.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified chalcone derivative.

  • Characterize the final product using NMR and Mass Spectrometry.

Protocol 2: In Vitro Anticancer Evaluation (MTT Cytotoxicity Assay)

• Objective: To determine the concentration of a compound required to inhibit 50% of cancer cell growth (IC50).

• Materials: Human cancer cell line (e.g., T47D), cell culture medium (e.g., DMEM), Fetal Bovine Serum (FBS), test compounds, Doxorubicin (positive control), MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), DMSO.

• Procedure:

  • Seed cancer cells into a 96-well plate at a density of approximately 5x10³ cells/well and incubate for 24 hours to allow for attachment.

  • Prepare serial dilutions of the test compounds and the positive control in the culture medium.

  • Remove the old medium from the wells and add 100 µL of the various compound concentrations. Include wells for a negative control (medium only).

  • Incubate the plate for 24-48 hours at 37°C in a humidified 5% CO2 atmosphere. [4] 5. After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Conclusion and Future Outlook

The 1-(2-Amino-5-methoxyphenyl)ethanone scaffold is a highly effective platform for the synthesis of biologically active chalcone derivatives. Comparative analysis reveals that specific substitutions on the B-ring of the chalcone structure are crucial for dictating the potency and type of biological activity.

• For Anticancer Activity: An electron-donating amino group at the 4-position of the B-ring appears to be highly favorable. [4]* For Antimicrobial Activity: A 4-methoxy group on the B-ring yields broad-spectrum activity comparable to standard antibiotics. [4] These findings underscore the immense potential of these derivatives in drug discovery. Future research should focus on expanding the derivative library to further refine structure-activity relationships, conducting in vivo efficacy and toxicity studies on the most promising lead compounds, and elucidating their precise molecular mechanisms of action.

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A Senior Application Scientist's Guide to the Spectroscopic Characterization of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone

This guide provides an in-depth spectroscopic comparison of 1-(2-amino-4,5-dimethoxyphenyl)ethanone, a pivotal building block in medicinal chemistry, against structurally related acetophenones.[1][2] For researchers in drug discovery and organic synthesis, precise structural verification is paramount. This document moves beyond mere data presentation, offering a comparative analysis grounded in the principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). We will dissect the spectral data, explain the causal relationships between structure and spectral features, and provide validated protocols to ensure reproducible results.

Our analysis will compare 1-(2-Amino-4,5-dimethoxyphenyl)ethanone with three key analogues to illuminate the specific spectroscopic contributions of its functional groups:

• Acetophenone: The unsubstituted parent ketone.

• 2-Aminoacetophenone: To isolate the influence of the ortho-amino group.

• 3,4-Dimethoxyacetophenone: To assess the impact of the methoxy groups without the amino substituent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Scaffold

NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry. By probing the magnetic properties of atomic nuclei, it provides detailed information about the chemical environment, connectivity, and relative number of protons (¹H NMR) and carbons (¹³C NMR) in a molecule.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides a proton map of a molecule. The chemical shift (δ) of a proton signal indicates its electronic environment, the integration gives the relative number of protons responsible for the signal, and the multiplicity (splitting pattern) reveals the number of neighboring protons.

In 1-(2-Amino-4,5-dimethoxyphenyl)ethanone, the substitution pattern on the aromatic ring leads to a highly informative spectrum. The electron-donating effects of the amino and methoxy groups shield the aromatic protons, shifting their signals upfield compared to unsubstituted acetophenone.

Table 1: Comparative ¹H NMR Data (Predicted/Typical Values, ppm)

Compound	Aromatic Protons (δ, ppm)	-NH₂ (δ, ppm)	-OCH₃ (δ, ppm)	-COCH₃ (δ, ppm)
1-(2-Amino-4,5-dimethoxyphenyl)ethanone	~6.5-6.7 (s, 1H, H-3), ~7.1-7.3 (s, 1H, H-6)	~4.5-5.5 (broad s, 2H)	~3.8-3.9 (s, 6H)	~2.5-2.6 (s, 3H)
Acetophenone [3]	7.97 (m, 2H), 7.57 (m, 1H), 7.47 (m, 2H)	N/A	N/A	2.61 (s, 3H)
2-Aminoacetophenone [4]	6.60-7.70 (m, 4H)	6.15 (broad s, 2H)	N/A	2.55 (s, 3H)
3,4-Dimethoxyacetophenone	7.55 (dd, 1H), 7.45 (d, 1H), 6.90 (d, 1H)	N/A	3.93 (s, 3H), 3.95 (s, 3H)	2.54 (s, 3H)

Causality Behind the Shifts:

• Aromatic Protons: In our target molecule, the protons at the H-3 and H-6 positions appear as singlets because they have no adjacent protons to couple with. This is a distinct feature compared to the complex multiplets seen in acetophenone and the splitting patterns in 3,4-dimethoxyacetophenone.

• Amino Protons (-NH₂): The broad singlet is characteristic of amine protons due to quadrupole broadening and potential hydrogen exchange. Its chemical shift can vary with concentration and solvent.

• Methoxy Protons (-OCH₃): The two methoxy groups are in similar electronic environments, often resulting in a single sharp singlet integrating to six protons.

• Acetyl Protons (-COCH₃): This signal appears as a sharp singlet around 2.5-2.6 ppm, a typical region for methyl ketones.

Caption: Key proton assignments for 1-(2-Amino-4,5-dimethoxyphenyl)ethanone.

Experimental Protocol: ¹H NMR Spectroscopy[4]

• Sample Preparation: Accurately weigh 5-10 mg of the solid sample into a clean, dry vial.

• Add approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Add a small amount of an internal standard (e.g., Tetramethylsilane, TMS, at 0.03% v/v) for calibration (δ = 0.00 ppm).

• Securely cap the vial and vortex until the sample is completely dissolved.

• Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters, ensuring a sufficient number of scans for a good signal-to-noise ratio.

• Data Processing:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale using the TMS signal.

  • Integrate the area under each peak and analyze the multiplicity to assign signals to the respective protons.[4]

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule.[5] It works by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

The IR spectrum of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone is distinguished by the simultaneous presence of absorptions for the primary amine (N-H), the ketone (C=O), and the ether (C-O) functionalities.

Table 2: Comparative IR Absorption Data (cm⁻¹)

Functional Group	Vibration	1-(2-Amino-4,5-dimethoxyphenyl)ethanone	Acetophenone	2-Aminoacetophenone	3,4-Dimethoxyacetophenone
Amine	N-H Stretch	~3450 & ~3350 (two bands)	N/A	~3400 & ~3300	N/A
Ketone	C=O Stretch	~1660	~1685	~1650	~1675
Aromatic	C=C Stretch	~1600, ~1520	~1600, ~1450	~1610, ~1550	~1590, ~1510
Ether	C-O Stretch	~1270, ~1030	N/A	N/A	~1260, ~1020

Interpretation of Key Bands:

• N-H Stretch: The presence of two distinct bands in the 3300-3500 cm⁻¹ region is definitive proof of a primary amine (-NH₂), corresponding to the symmetric and asymmetric stretching vibrations.

• C=O Stretch: The carbonyl stretch for our target compound appears at a lower wavenumber (~1660 cm⁻¹) compared to acetophenone (~1685 cm⁻¹). This shift is due to the electron-donating resonance effect of the ortho-amino group, which decreases the double-bond character of the C=O bond.

• C-O Stretch: Strong bands in the 1000-1300 cm⁻¹ region are characteristic of the C-O stretching of the aryl ether (methoxy) groups.

Caption: Decision workflow for interpreting key IR spectral regions.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy

ATR-IR is a common technique that requires minimal sample preparation.

• Instrument Setup: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Lower the pressure arm to ensure firm contact between the sample and the crystal.

• Data Acquisition: Scan the sample over the desired range (typically 4000-400 cm⁻¹).

• Data Processing: The resulting spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance plot.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions.[6] For structural analysis, it provides the molecular weight of the compound and offers clues to its structure through the analysis of fragmentation patterns.

The molecular formula of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone is C₁₀H₁₃NO₃, giving it a molecular weight of approximately 195.22 g/mol .[7][8] The mass spectrum will show a molecular ion peak (M⁺) at m/z = 195.

Table 3: Comparative Mass Spectrometry Data

Compound	Molecular Formula	MW ( g/mol )	M⁺ (m/z)	Key Fragment Ion (m/z)	Lost Fragment
1-(2-Amino-4,5-dimethoxyphenyl)ethanone	C₁₀H₁₃NO₃	195.22	195	180	CH₃
Acetophenone [6]	C₈H₈O	120.15	120	105, 77	CH₃, C₆H₅
2-Aminoacetophenone	C₈H₉NO	135.16	135	120	CH₃
3,4-Dimethoxyacetophenone	C₁₀H₁₂O₃	180.20	180	165	CH₃

Fragmentation Analysis: The most common fragmentation for ketones is alpha-cleavage, the breaking of the bond adjacent to the carbonyl group.

• Loss of a methyl radical (•CH₃): A common fragmentation pathway for methyl ketones is the loss of the acetyl methyl group, leading to the formation of a stable acylium ion. For our target molecule, this would result in a fragment at m/z = 195 - 15 = 180.[7]

• Loss of an acetyl radical (•COCH₃): Cleavage of the bond between the carbonyl carbon and the aromatic ring can also occur.

Caption: Primary fragmentation pathway for 1-(2-Amino-4,5-dimethoxyphenyl)ethanone.

Experimental Protocol: Electron Ionization (EI)-MS

• Sample Introduction: A dilute solution of the sample in a volatile solvent (e.g., methanol or dichloromethane) is injected into the instrument, often via a direct insertion probe or a gas chromatograph (GC-MS).

• Ionization: In the EI source, high-energy electrons bombard the vaporized sample molecules, ejecting an electron to form a positive radical cation (the molecular ion, M⁺).

• Fragmentation: The high energy of the EI process causes the molecular ion to fragment into smaller, charged ions and neutral radicals.

• Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier detects the ions, generating a signal proportional to their abundance. The output is a mass spectrum plotting relative intensity versus m/z.

Conclusion

The unique combination of an amino group, two methoxy groups, and an acetyl group gives 1-(2-Amino-4,5-dimethoxyphenyl)ethanone a distinct spectroscopic fingerprint. The ¹H NMR is characterized by two aromatic singlets, a broad amine signal, and sharp singlets for the methoxy and acetyl protons. The IR spectrum is defined by the simultaneous presence of two N-H stretching bands, a C=O stretch shifted to a lower frequency by resonance, and strong C-O ether bands. Finally, the mass spectrum confirms the molecular weight of 195 amu and shows a characteristic loss of a methyl radical to a base peak at m/z 180. By comparing these features to simpler analogues, researchers can confidently verify the structure and purity of this important synthetic intermediate, ensuring the integrity of their subsequent research and development efforts.

References

• Comparative 1H NMR Spectral Analysis of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone and Related Acetophenones. Benchchem.
• Ir spectra of acetophenone?. Proprep.
• Ethanone, 1-(2-amino-4,5-dimethoxyphenyl)- | C10H13NO3 | CID 602085. PubChem.
• An In-Depth Technical Guide to 2'-Amino-4',5'-dimethoxyacetophenone: Discovery and History. Benchchem.
• IR-Spectroscopic Characterization of Acetophenone Complexes with Fe+, Co+, and Ni+ Using Free-Electron-Laser IRMPD. The Journal of Physical Chemistry A - ACS Publications.
• 4101-30-8|1-(2-Amino-4,5-dimethoxyphenyl)ethanone. BLDpharm.
• Mass spectra of acetophenone in the molecular ion region. ResearchGate.
• Mass Spectroscopy Explained | Fragmentation & Peak Analysis with Acetophenone Example. YouTube.
• Acetophenone:1 Colorless viscous liquid; 1H NMR (400 MHz, CDCl3): δ 7.98. The Royal Society of Chemistry.
• (2-Amino-4,5-dimethoxyphenyl)-(5-methylfuran-2-yl)methanone. Molbank.
• 1-(2-AMINO-4,5-DIMETHOXYPHENYL)ETHANONE. precisionFDA.
• An In-depth Technical Guide to the Chemical Properties of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone. Benchchem.
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A Comparative Guide to the Purity Assessment of Commercial 1-(2-Amino-4,5-dimethoxyphenyl)ethanone

An In-Depth Technical Guide for Researchers

Introduction: 1-(2-Amino-4,5-dimethoxyphenyl)ethanone, also known as 2'-Amino-4',5'-dimethoxyacetophenone, is a key starting material and intermediate in the synthesis of various pharmacologically active molecules.[1][2] Its molecular structure, featuring an aromatic amine, a ketone, and two methoxy groups, makes it a versatile building block. In any drug development pipeline, the purity of starting materials is not merely a quality control metric; it is a critical determinant of the safety and efficacy of the final Active Pharmaceutical Ingredient (API).[3] Impurities can carry their own pharmacological or toxicological profiles, interfere with downstream reactions, and compromise the stability of the final product.

This guide provides a comprehensive comparison of the primary analytical techniques used to assess the purity of commercial-grade 1-(2-Amino-4,5-dimethoxyphenyl)ethanone. We will delve into the causality behind experimental choices, provide actionable protocols, and present a framework for creating a self-validating, orthogonal testing strategy essential for researchers, scientists, and drug development professionals.

High-Performance Liquid Chromatography (HPLC) for Related Substances

High-Performance Liquid Chromatography (HPLC) is the workhorse of the pharmaceutical industry for purity determination. Its strength lies in its ability to separate the main compound from structurally similar impurities, which are often by-products of the synthesis.

Scientific Rationale: The method of choice is typically Reversed-Phase HPLC (RP-HPLC). The stationary phase is nonpolar (e.g., C18-silica), and the mobile phase is a more polar solvent mixture (e.g., water and acetonitrile). 1-(2-Amino-4,5-dimethoxyphenyl)ethanone, being a moderately polar molecule, will have a strong affinity for the stationary phase. By gradually increasing the proportion of the organic solvent (acetonitrile) in the mobile phase—a technique known as gradient elution—we can controllably elute first the more polar impurities and then the main compound, followed by any less polar impurities. Detection is typically achieved using an ultraviolet (UV) detector, as the aromatic ring in the molecule is a strong chromophore.

Experimental Protocol: RP-HPLC with UV Detection

• System Preparation:

  • Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric acid in Water. Rationale: The acid suppresses the ionization of the basic amine group, leading to sharper, more symmetrical peaks.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Rationale: Maintaining a constant temperature ensures reproducible retention times.

  • Detection Wavelength: 254 nm.

• Standard & Sample Preparation:

  • Diluent: Mobile Phase A / Mobile Phase B (50:50 v/v).

  • Standard Solution: Accurately weigh ~10 mg of a qualified reference standard of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent.

  • Sample Solution: Prepare the commercial sample in the same manner as the standard solution.

• Gradient Elution Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30-31 min: 80% to 20% B

  • 31-40 min: 20% B (re-equilibration)

• Analysis & Data Interpretation:

  • Inject equal volumes (e.g., 10 µL) of the diluent (as a blank), standard solution, and sample solution.

  • The purity is typically calculated using the area percent method from the resulting chromatogram. Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

  • This method provides a relative purity value. For a more accurate assay, the peak area of the sample is compared against that of the reference standard.

Visualization: HPLC Workflow

Caption: Workflow for purity assessment by HPLC.

Quantitative NMR (qNMR) for Absolute Purity

While HPLC is excellent for separating impurities, Quantitative Nuclear Magnetic Resonance (qNMR) stands out for its ability to determine absolute purity without needing a reference standard of the analyte itself.[4] It is a primary ratio method, meaning the signal intensity is directly proportional to the number of atomic nuclei responsible for the signal.[5][6]

Scientific Rationale: By adding a known mass of a certified, high-purity internal standard to a known mass of the 1-(2-Amino-4,5-dimethoxyphenyl)ethanone sample, we can directly compare the integral of a specific proton signal from our analyte to the integral of a signal from the internal standard. Since the molecular weights and the number of protons giving rise to each signal are known, a simple ratiometric calculation yields the absolute purity (w/w %). This technique is invaluable for qualifying in-house reference standards.[7]

Experimental Protocol: ¹H-qNMR with Internal Standard

• Internal Standard Selection:

  • Choose a standard with high purity (>99.9%), stability, and signals that do not overlap with the analyte. Maleic acid or 1,4-Dinitrobenzene are suitable choices.

• Sample Preparation:

  • Accurately weigh ~15 mg of the 1-(2-Amino-4,5-dimethoxyphenyl)ethanone sample into a vial.

  • Accurately weigh ~10 mg of the chosen internal standard (e.g., Maleic Acid) into the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆). Rationale: DMSO-d₆ is an excellent solvent for many organic compounds and its residual peak does not interfere with key analyte signals.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. This requires specific parameters to ensure accurate integration:

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the protons being quantified (typically > 30 seconds). Rationale: This ensures all protons have fully relaxed back to equilibrium before the next pulse, making the signal intensity truly proportional to the number of protons.

  • Pulse Angle: 90° flip angle.

  • Number of Scans: ≥ 16 scans to ensure a good signal-to-noise ratio.

• Data Processing and Calculation:

  • Identify a well-resolved, non-overlapping signal for both the analyte and the internal standard.

    • Analyte: The singlet from the acetyl group protons (-COCH₃) is an excellent choice.

    • Standard (Maleic Acid): The singlet from the two olefinic protons (-CH=CH-) is used.

  • Carefully integrate both signals.

  • Calculate the purity using the following formula:

    Purity (w/w %) = (Ianalyte / Istd) x (Nstd / Nanalyte) x (MWanalyte / MWstd) x (mstd / manalyte) x Pstd

    Where:

    • I: Integral value

    • N: Number of protons for the integrated signal

    • MW: Molecular Weight (Analyte: ~195.22 g/mol [8])

    • m: mass

    • Pstd: Purity of the internal standard

Visualization: qNMR Workflow

Caption: Workflow for absolute purity by ¹H-qNMR.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatiles

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities, most notably residual solvents from the manufacturing process.[9]

Scientific Rationale: The sample is injected into a heated port, where it vaporizes. An inert carrier gas sweeps the vapor onto a long, thin column coated with a stationary phase. Compounds are separated based on their boiling points and interaction with the stationary phase. As each compound elutes, it enters a mass spectrometer, which ionizes the molecules and separates the resulting fragments based on their mass-to-charge ratio, creating a unique "fingerprint" or mass spectrum for identification. PubChem lists key mass spectrum peaks for this compound at m/z 195 (molecular ion), 180, and 152.[1]

Experimental Protocol: Headspace GC-MS for Residual Solvents

• Sample Preparation:

  • Accurately weigh ~100 mg of the commercial sample into a headspace vial.

  • Add 1 mL of a suitable solvent (e.g., Dimethyl sulfoxide) and an internal standard if quantification is required.

  • Seal the vial tightly.

• GC-MS System Parameters:

  • GC Column: DB-624 or equivalent (for solvent analysis).

  • Headspace Sampler: Incubate vial at 80 °C for 15 min.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min.

  • Carrier Gas: Helium.

  • MS Detector: Electron Ionization (EI) mode, scanning from m/z 35 to 350.

• Data Analysis:

  • Identify peaks in the total ion chromatogram (TIC).

  • Compare the mass spectrum of each peak to a spectral library (e.g., NIST) to identify residual solvents like acetone, methanol, or dichloromethane.

  • Quantify against known standards if necessary.

Visualization: GC-MS Workflow

Caption: Workflow for volatile impurity analysis by GC-MS.

Fourier-Transform Infrared Spectroscopy (FTIR) for Identity Confirmation

FTIR is not a quantitative purity tool for minor impurities but serves as a rapid and indispensable technique for confirming the identity and structural integrity of the material.

Scientific Rationale: FTIR measures the absorption of infrared radiation by the molecule, which causes its chemical bonds to vibrate at specific frequencies. The resulting spectrum is a unique fingerprint of the molecule's functional groups. For 1-(2-Amino-4,5-dimethoxyphenyl)ethanone, we expect to see characteristic absorptions for N-H bonds (amine), C=O bond (ketone), C-O bonds (methoxy ethers), and aromatic C-H and C=C bonds.[1]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically over a range of 4000-400 cm⁻¹.

• Data Analysis: Compare the obtained spectrum against a reference spectrum. The presence of all characteristic peaks confirms the compound's identity. Any significant unexpected peaks could indicate a major impurity or a wrong compound.

Comparative Summary of Quantitative Techniques

Feature	HPLC-UV	¹H-qNMR	GC-MS
Primary Application	Purity (relative %) & related substance profiling	Absolute Purity (w/w %) & reference standard qualification	Residual solvents & volatile/semi-volatile impurities
Quantitation Principle	External calibration or area percent	Primary ratiometric method (Internal Standard)	External/Internal calibration
Selectivity	High (Chromatographic separation)	High (Chemical shift resolution)	Very High (Chromatographic separation + Mass filtering)
Sensitivity	High (sub-0.1% levels)	Moderate (typically >0.1%)	Extremely High (ppm to ppb levels)
Sample Throughput	Moderate (30-60 min per sample)	Low (requires long relaxation delays)	High (with headspace autosampler)
Structural Info	None (retention time only)	Extensive (confirms structure)	Extensive (identifies unknowns via fragmentation)
Self-Validating System	Requires pure reference standards for assay.	Yes, as a primary method.[4]	Requires standards for quantitation but can identify unknowns.

Conclusion and Recommended Strategy

No single analytical technique is sufficient to fully characterize the purity of a critical pharmaceutical intermediate like 1-(2-Amino-4,5-dimethoxyphenyl)ethanone.[3] A robust, self-validating purity assessment relies on an orthogonal approach, leveraging the distinct strengths of multiple methods.

A comprehensive strategy should include:

• Identity Confirmation: Use FTIR as a rapid initial check to confirm the material is the correct compound by matching its spectral fingerprint.

• Assay and Absolute Purity: Employ ¹H-qNMR to determine the absolute w/w % purity. This is crucial for qualifying a batch as a reference standard.

• Related Substances: Use a validated HPLC-UV method to detect and quantify non-volatile, structurally related impurities, which are the most common process-related impurities.

• Volatile Impurities: Implement GC-MS to identify and quantify residual solvents and other volatile organic impurities.

By integrating these techniques, researchers and drug development professionals can build a complete and trustworthy purity profile, ensuring the quality of their starting materials and the integrity of their scientific outcomes.

References

• Oxford Instruments. (n.d.). Consistency and Purity - Magnetic Resonance. Retrieved from [Link][5]

• AZoM. (2021). Using Nuclear Magnetic Resonance (NMR) Spectroscopy to Improve Drug Purification. Retrieved from [Link][3]

• European Pharmaceutical Review. (2014). NMR spectroscopy: Quality control of pharmaceutical products. Retrieved from [Link][6]

• Patsnap. (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Retrieved from [Link][4]

• PubChem. (n.d.). Ethanone, 1-(2-amino-4,5-dimethoxyphenyl)-. National Center for Biotechnology Information. Retrieved from [Link][1]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Retrieved from [Link][7]

• precisionFDA. (n.d.). 1-(2-AMINO-4,5-DIMETHOXYPHENYL)ETHANONE. Retrieved from [Link][8]

• National Center for Biotechnology Information. (2022). High‐throughput colorimetric assays optimized for detection of ketones and aldehydes produced by microbial cell factories. Retrieved from [Link][10]

• Google Patents. (n.d.). US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride. Retrieved from [11]

• Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Retrieved from [Link][12]

• LCGC International. (2010). Investigating Solvent Purity Using Comprehensive Gas Chromatography: A Study of Acetones. Retrieved from [Link][9]

• SIELC Technologies. (2018). Ethanone, 1-(2,4,5-trimethoxyphenyl)-. Retrieved from [Link][13]

• SIELC Technologies. (n.d.). Separation of Ethanone, 1-(3,4-dimethoxyphenyl)- on Newcrom R1 HPLC column. Retrieved from [Link][14]

• PubChem. (n.d.). 2-Amino-1-(2,5-dimethoxyphenyl)ethan-1-one--hydrogen chloride (1/1). National Center for Biotechnology Information. Retrieved from [Link][15]

• NIST. (n.d.). 4'-Methoxyacetophenone. NIST WebBook. Retrieved from [Link][16]

• PubMed. (2020). Analysis of non-derivatized 2-(4-R-2,5-dimethoxyphenyl)-N-[(2-hydroxyphenyl)methyl]ethanamine using short column gas chromatography - mass spectrometry. Retrieved from [Link][17]

• Gsrs. (n.d.). 1-(2,4-DIMETHOXYPHENYL)ETHANONE. Retrieved from [Link][18]

• ResearchGate. (n.d.). FTIR spectra of 2-amino-5-methylpyridine and the complex. Retrieved from [Link][19]

• ResearchGate. (2018). 1-(2-Amino-4,5-dimethylphenyl)ethanone. Retrieved from [Link][20]

• ResearchGate. (n.d.). IR for 2,4-dihydroxyacetophenone Semicarbazone. Retrieved from [Link][21]

• ResearchGate. (n.d.). FTIR spectra of.... Retrieved from [Link][22]

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A Comparative Guide to the Structural Elucidation of 1-(2-Amino-4,5-dimethylphenyl)ethanone: X-ray Crystallography and Spectroscopic Alternatives

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth technical comparison of single-crystal X-ray crystallography as the definitive method for elucidating the structure of 1-(2-Amino-4,5-dimethylphenyl)ethanone. We will explore the nuances of its synthesis, crystallization, and crystallographic analysis, while also objectively comparing this "gold standard" technique with powerful spectroscopic alternatives like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This guide is designed to provide not just protocols, but the scientific rationale behind the experimental choices, ensuring a trustworthy and authoritative resource for your laboratory.

Synthesis and Crystallization: The Foundation of a Definitive Structure

The journey to a high-resolution crystal structure begins with the synthesis of the target compound and the growth of high-quality single crystals. 1-(2-Amino-4,5-dimethylphenyl)ethanone (also known as 2-amino-4,5-dimethylacetophenone) is a versatile synthetic intermediate with the molecular formula C₁₀H₁₃NO and a molecular weight of 163.22 g/mol .[1]

Synthetic Pathway

A common and effective route to synthesize 1-(2-Amino-4,5-dimethylphenyl)ethanone involves a one-pot reduction and hydration of a 2-nitrophenacetylene precursor.[2][3] This method is often preferred due to its efficiency. Alternative approaches, such as Friedel-Crafts acylation of appropriately substituted anilines, are also viable.[1][4][5] However, direct acylation of anilines can be problematic as the amino group can complex with the Lewis acid catalyst, necessitating a protection-deprotection strategy.[5]

The Art and Science of Crystallization

Obtaining crystals suitable for X-ray diffraction is often the most challenging step.[6] The quality of the crystal directly impacts the quality of the diffraction data and the resulting structural model.[7] For 1-(2-Amino-4,5-dimethylphenyl)ethanone, a successful method for growing single crystals is the slow evaporation of a dichloromethane solution.[2][3][8]

Experimental Protocol: Crystallization of 1-(2-Amino-4,5-dimethylphenyl)ethanone

• Dissolution: Dissolve the purified 1-(2-Amino-4,5-dimethylphenyl)ethanone in a minimal amount of dichloromethane in a clean vial.

• Slow Evaporation: Cover the vial with a cap that has a small pinhole or with parafilm punctured with a needle. This allows for slow evaporation of the solvent.[7]

• Incubation: Place the vial in a vibration-free environment at a constant, cool temperature.

• Crystal Growth: Over a period of several days to a week, as the solvent slowly evaporates, the solution will become supersaturated, and crystals will begin to form.

• Harvesting: Carefully harvest the crystals once they have reached a suitable size (typically 0.1-0.5 mm) and possess well-defined facets.[6][9]

Causality Behind Experimental Choices: The choice of a volatile solvent like dichloromethane allows for controlled evaporation. The slow rate of evaporation is crucial to allow the molecules to arrange themselves into a well-ordered crystal lattice, which is essential for obtaining high-quality diffraction patterns.[6][7]

X-ray Crystallography: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction stands as the most authoritative technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[6][9] It provides unambiguous information on bond lengths, bond angles, and the overall molecular geometry.[9]

The Crystallographic Snapshot of 1-(2-Amino-4,5-dimethylphenyl)ethanone

Crystallographic studies of 1-(2-Amino-4,5-dimethylphenyl)ethanone reveal that it crystallizes in the orthorhombic space group Pnma.[1][2][8] A key feature of its solid-state structure is the presence of an intramolecular N—H⋯O hydrogen bond between the amino group and the ketone oxygen.[1][2][3][8] In the crystal lattice, molecules are further linked by intermolecular N—H⋯O hydrogen bonds, forming ribbon-like structures.[1][2][3][8]

Table 1: Crystallographic Data for 1-(2-Amino-4,5-dimethylphenyl)ethanone [1][8]

Parameter	Value
Crystal system	Orthorhombic
Space group	Pnma
a (Å)	10.4838
b (Å)	6.8965
c (Å)	12.8538
V (ų)	929.35
Z	4
Dₓ (Mg/m³)	1.167

Experimental Workflow for Single-Crystal X-ray Diffraction

The process of obtaining a crystal structure can be broken down into several key steps:[10]

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Protocol:

• Crystal Mounting: A suitable single crystal is carefully mounted on a goniometer head.[9]

• Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. Diffraction patterns are collected as the crystal is rotated.[9]

• Data Reduction: The collected diffraction intensities are processed and corrected for various experimental factors.[2]

• Structure Solution: The initial positions of the atoms in the unit cell are determined using direct methods or Patterson methods, often with software like SHELXT.[2]

• Structure Refinement: The atomic positions and other parameters are refined against the experimental data to obtain the final, high-resolution structure, commonly using programs like SHELXL.[2]

• Validation: The final structure is validated using various crystallographic checks to ensure its quality and accuracy.

A Comparative Analysis: X-ray Crystallography vs. Spectroscopic Techniques

While X-ray crystallography provides the definitive solid-state structure, other analytical techniques offer complementary and often more accessible information about the molecule's connectivity and electronic environment, particularly in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the connectivity of atoms in a molecule.

• ¹H NMR: For 1-(2-Amino-4,5-dimethylphenyl)ethanone, the proton NMR spectrum would be expected to show distinct signals for the aromatic protons, the two methyl groups on the ring, the acetyl methyl group, and the amine protons. The protons on the carbon adjacent to the carbonyl group typically appear in the 2.1–2.6 ppm range.[11] The amine protons usually present as a broad signal between 3-5 ppm for aromatic amines.[12][13]

• ¹³C NMR: The carbon NMR spectrum would show characteristic signals for the carbonyl carbon (typically in the 190–220 ppm region), the aromatic carbons, and the methyl carbons.[11]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can aid in its identification. For 1-(2-Amino-4,5-dimethylphenyl)ethanone, the molecular ion peak would be observed at an m/z corresponding to its molecular weight (163.22). Fragmentation patterns can provide clues about the molecule's structure.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in a molecule. For 1-(2-Amino-4,5-dimethylphenyl)ethanone, characteristic IR absorption bands would be expected for the N-H stretching of the primary amine (typically two bands in the 3300-3500 cm⁻¹ region) and the C=O stretching of the ketone (around 1715 cm⁻¹).[12][14]

Table 2: Comparison of Analytical Techniques for the Characterization of 1-(2-Amino-4,5-dimethylphenyl)ethanone

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Crystallography	Precise 3D atomic arrangement, bond lengths, bond angles, stereochemistry, and packing in the solid state.[9][15]	Unambiguous and definitive structural information.	Requires high-quality single crystals, which can be difficult to obtain; provides solid-state structure which may differ from solution conformation.[6][7]
NMR Spectroscopy	Connectivity of atoms, chemical environment of nuclei, and information about the molecular structure in solution.[13][16]	Provides detailed structural information in solution; non-destructive.	Does not provide precise bond lengths and angles; can have complex spectra for large molecules.
Mass Spectrometry	Molecular weight and fragmentation patterns, confirming molecular formula.[17][18]	High sensitivity; requires very small sample amounts.	Does not provide direct information on atomic connectivity or 3D structure.
Infrared (IR) Spectroscopy	Presence of functional groups.[12][16]	Fast and simple to perform.	Provides limited information on the overall molecular structure.

Conclusion: An Integrated Approach to Structural Elucidation

References

• Oreate AI Blog. (2026, January 7). Comprehensive Technical Guide to Single Crystal X-Ray Diffraction Testing. Retrieved from [Link]

• Bosch, E., & Jeffries, L. (2018). 1-(2-Amino-4,5-dimethylphenyl)ethanone. IUCrData, 3(2), x180313. Retrieved from [Link]

• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Retrieved from [Link]

• University of York, Chemistry Teaching Labs. (n.d.). Single Crystal X-ray Diffraction. Retrieved from [Link]

• ASM International. (n.d.). Single-Crystal X-Ray Diffraction. ASM Digital Library. Retrieved from [Link]

• Bosch, E., & Jeffries, L. (2018). 1-(2-Amino-4,5-dimethylphenyl)ethanone. IUCrData, 3(2). Retrieved from [Link]

• McKeague, M., et al. (2015). Comprehensive Analytical Comparison of Strategies Used for Small Molecule Aptamer Evaluation. ACS Combinatorial Science, 17(8), 433-442. Retrieved from [Link]

• Bosch, E., & Jeffries, L. (2018). 1-(2-Amino-4,5-dimethylphenyl)ethanone. ResearchGate. Retrieved from [Link]

• Creative Chemistry. (n.d.). The preparation of crystalline derivatives of aldehydes and ketones. Retrieved from [Link]

• Google Patents. (n.d.). US3819492A - Distillation of aromatic ketone from aromatic alcohol with acid.

• University of Geneva. (n.d.). Guide for crystallization. Retrieved from [Link]

• University of Calgary. (n.d.). Spectroscopy Tutorial: Amines. Retrieved from [Link]

• LCGC International. (2016, April 26). Trends and Challenges for Bioanalysis and Characterization of Small and Large Molecule Drugs. Retrieved from [Link]

• Vapourtec. (n.d.). Flow Crystallization | Solubility Control. Retrieved from [Link]

• New Food Magazine. (2016, June 16). Advanced techniques and applications of LC-MS in small molecule drug discovery. Retrieved from [Link]

• Google Patents. (n.d.). DE102007032451B4 - Process for the preparation of aromatic ketones.

• bioRxiv. (2024, May 17). Comparative Analysis of the Techniques for the Determination of Binding Affinity between a Small Molecule Inhibitor and a Protein Target. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• JoVE. (2025, May 22). Video: NMR Spectroscopy Of Amines. Retrieved from [Link]

• Google Patents. (n.d.). US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• The Cambridge Crystallographic Data Centre (CCDC). (n.d.). The Largest Curated Crystal Structure Database. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Ketones. Retrieved from [Link]

• Fiveable. (n.d.). Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

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A Comparative Guide to Catalytic Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone: A Researcher's Handbook

Introduction: The Significance of 1-(2-Amino-5-methoxyphenyl)ethanone in Medicinal Chemistry

1-(2-Amino-5-methoxyphenyl)ethanone, also known as 2-amino-5-methoxyacetophenone, is a pivotal chemical intermediate in the landscape of pharmaceutical research and development. Its unique molecular architecture, featuring an aniline moiety ortho to an acetophenone group, renders it a versatile precursor for the synthesis of a diverse array of heterocyclic compounds. These scaffolds, in turn, form the core of numerous biologically active molecules, including but not limited to, quinolines, benzodiazepines, and other privileged structures in medicinal chemistry. The efficient and selective synthesis of this key intermediate is therefore a subject of considerable interest, driving the exploration of various catalytic methodologies aimed at optimizing yield, purity, and process sustainability.

This technical guide presents a comparative analysis of different catalytic strategies for the synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone. We will delve into the mechanistic intricacies of each approach, provide detailed, field-tested experimental protocols, and offer a critical evaluation of their respective advantages and limitations. The insights provided herein are intended to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic campaigns.

Synthetic Strategies: A Comparative Overview

The synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone can be approached through several catalytic routes. The most prominent among these involves the Fries rearrangement of an N-acylated precursor, N-(4-methoxyphenyl)acetamide (N-acetyl-p-anisidine). This rearrangement, catalyzed by various acids, introduces the acetyl group onto the aromatic ring. The choice of catalyst is paramount, as it dictates the reaction's efficiency, regioselectivity (ortho- vs. para-acylation), and overall environmental footprint.

This guide will focus on a comparative study of three distinct catalytic systems for the Fries rearrangement of N-(4-methoxyphenyl)acetamide to yield the desired ortho-isomer, which upon deprotection, furnishes 1-(2-Amino-5-methoxyphenyl)ethanone. The catalysts under consideration are:

• Classical Lewis Acid Catalysis: Aluminum Chloride (AlCl₃)

• Heterogeneous Solid Acid Catalysis: H-Beta Zeolite

• Brønsted Acid Catalysis: Trifluoromethanesulfonic Acid (TfOH)

The following sections will provide a detailed examination of each catalytic system, supported by experimental data and mechanistic rationale.

Catalyst Performance: A Quantitative Comparison

The selection of an optimal catalyst for the synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone via the Fries rearrangement is a multi-faceted decision, balancing yield, selectivity, and practical considerations. The table below summarizes the key performance indicators for the three catalytic systems discussed. It is important to note that direct comparisons can be nuanced due to variations in reported experimental conditions.

Catalyst System	Catalyst Type	Typical Reaction Conditions	Reported Yield (ortho-isomer)	Key Advantages	Key Disadvantages
Aluminum Chloride (AlCl₃)	Homogeneous Lewis Acid	1,2-Dichloroethane, 80-100°C	Moderate to Good	High reactivity, well-established	Stoichiometric amounts often required, hydrolytically sensitive, generates significant waste, difficult to recover.
H-Beta Zeolite	Heterogeneous Solid Acid	Solvent-free or high-boiling solvent, 150-200°C	Moderate	Reusable, environmentally benign, easy separation	Higher temperatures required, potential for lower activity, pore size limitations.
Trifluoromethanesulfonic Acid (TfOH)	Homogeneous Brønsted Acid	Neat or in a non-coordinating solvent, rt to 80°C	Good to Excellent	High catalytic activity, can be used in catalytic amounts	Corrosive, relatively expensive, requires careful handling.

Experimental Protocols: A Step-by-Step Guide

General Workflow for the Synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone

The synthesis of the target molecule via the Fries rearrangement of N-(4-methoxyphenyl)acetamide generally follows a two-step process:

Caption: General synthetic workflow.

Protocol 1: Aluminum Chloride (AlCl₃) Catalyzed Fries Rearrangement

This protocol outlines a typical procedure for the classical Fries rearrangement using a stoichiometric amount of aluminum chloride.

Materials:

• N-(4-methoxyphenyl)acetamide (1 equivalent)

• Anhydrous Aluminum Chloride (AlCl₃) (1.1 equivalents)

• 1,2-Dichloroethane (anhydrous)

• Hydrochloric acid (6 M)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

Procedure:

• To a stirred suspension of anhydrous AlCl₃ in anhydrous 1,2-dichloroethane at 0 °C under an inert atmosphere, add N-(4-methoxyphenyl)acetamide portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, slowly warm the reaction mixture to 80-100 °C and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Stir the mixture vigorously for 30 minutes.

• Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product, a mixture of ortho and para isomers, can be purified by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to isolate the desired ortho-isomer.

• The isolated N-(2-acetyl-4-methoxyphenyl)acetamide is then subjected to acidic or basic hydrolysis to yield 1-(2-amino-5-methoxyphenyl)ethanone.

Protocol 2: H-Beta Zeolite Catalyzed Fries Rearrangement

This protocol describes a greener, heterogeneous catalytic approach using H-Beta zeolite.

Materials:

• N-(4-methoxyphenyl)acetamide (1 equivalent)

• H-Beta Zeolite (activated, 20-50 wt%)

• High-boiling point solvent (e.g., sulfolane or diphenyl ether), or solvent-free

• Methanol

• Ethyl acetate

Procedure:

• Activate the H-Beta zeolite by heating at 500 °C for 4 hours under a stream of dry air. Cool to room temperature under vacuum.

• In a reaction vessel, mix N-(4-methoxyphenyl)acetamide and the activated H-Beta zeolite. If a solvent is used, add it at this stage.

• Heat the mixture to 150-200 °C with vigorous stirring for 6-12 hours. Monitor the reaction by Gas Chromatography (GC) or TLC.

• After the reaction, cool the mixture to room temperature.

• If a solvent was used, filter the hot reaction mixture to remove the catalyst. If solvent-free, add a suitable solvent (e.g., ethyl acetate) to dissolve the product and then filter to remove the catalyst.

• Wash the recovered zeolite catalyst with methanol and dry for reuse.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization to separate the ortho and para isomers.

• Hydrolyze the ortho-isomer as described in Protocol 1.

Protocol 3: Trifluoromethanesulfonic Acid (TfOH) Catalyzed Fries Rearrangement

This protocol details the use of a strong Brønsted acid catalyst for the Fries rearrangement.

Materials:

• N-(4-methoxyphenyl)acetamide (1 equivalent)

• Trifluoromethanesulfonic Acid (TfOH) (0.1-0.5 equivalents)

• Dichloromethane (anhydrous)

• Saturated sodium bicarbonate solution

• Water

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

Procedure:

• Dissolve N-(4-methoxyphenyl)acetamide in anhydrous dichloromethane in a reaction flask under an inert atmosphere.

• Cool the solution to 0 °C and slowly add trifluoromethanesulfonic acid dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by pouring it into a cold, saturated solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate the desired ortho-isomer.

• Proceed with the hydrolysis step to obtain the final product.

Mechanistic Insights and Causality of Catalyst Choice

The Fries rearrangement proceeds via the formation of an acylium ion intermediate. The role of the catalyst is to facilitate the generation of this electrophile and its subsequent attack on the aromatic ring.

Caption: Simplified mechanism of the Fries rearrangement.

• Lewis Acids (AlCl₃): Aluminum chloride coordinates to the carbonyl oxygen of the amide, increasing the electrophilicity of the carbonyl carbon and facilitating the cleavage of the N-acyl bond to form a reactive acylium ion. The requirement for stoichiometric amounts arises from the strong complexation of AlCl₃ with both the starting material and the product. The reaction temperature often influences the ortho/para selectivity, with higher temperatures generally favoring the thermodynamically more stable ortho-isomer.

• Solid Acids (H-Beta Zeolite): Zeolites possess Brønsted acid sites within their porous structure. These acidic protons can protonate the carbonyl oxygen, initiating the rearrangement. The shape-selective nature of the zeolite pores can influence the product distribution, potentially favoring the formation of the less sterically hindered para-isomer. However, the ortho-isomer can also be formed, particularly at higher temperatures. The key advantage lies in the ease of catalyst recovery and reuse, aligning with the principles of green chemistry.

• Brønsted Acids (TfOH): Strong Brønsted acids like trifluoromethanesulfonic acid can efficiently protonate the amide, leading to the formation of the acylium ion. The high acidity of TfOH allows for its use in catalytic quantities, reducing waste generation. The reaction often proceeds under milder conditions compared to zeolite-catalyzed reactions.

Conclusion and Future Perspectives

The synthesis of 1-(2-Amino-5-methoxyphenyl)ethanone via the Fries rearrangement of N-(4-methoxyphenyl)acetamide offers a versatile platform for accessing this crucial pharmaceutical intermediate. The choice of catalyst—be it a classical Lewis acid, a heterogeneous solid acid, or a strong Brønsted acid—profoundly impacts the reaction's efficiency, selectivity, and environmental sustainability.

• Aluminum chloride remains a potent, albeit environmentally taxing, option for this transformation.

• H-Beta zeolite presents a greener alternative, with the significant advantage of reusability, though it may require more forcing reaction conditions.

• Trifluoromethanesulfonic acid offers a highly efficient, homogeneous catalytic route that can be performed under relatively mild conditions.

The future of catalyst development for this and similar transformations will likely focus on the design of highly active, selective, and reusable solid acid catalysts that can operate under milder conditions, further enhancing the green credentials of this important synthetic route.

References

• Organic Chemistry Portal. Fries Rearrangement. [Link]

• Makihara, M., & Komura, K. (2017). A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst. Green and Sustainable Chemistry, 7, 185-192. [Link]

• Olah, G. A., & Kobayashi, S. (1994). Catalytic Friedel-Crafts Acylations. Accounts of Chemical Research, 27(11), 315-322. [A representative review on the topic, a specific URL to the full text may require a subscription]
• Choudary, B. M., Sridhar, C., & Sateesh, M. (2003). A triflate-functionalized mesoporous ZSM-5 catalyst for Friedel–Crafts acylation of anisole. Journal of Molecular Catalysis A: Chemical, 202(1-2), 27-33. [A representative research article, a specific URL to the full text may require a subscription]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-(2-Amino-5-methoxyphenyl)ethanone

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 1-(2-Amino-5-methoxyphenyl)ethanone. As a substituted aromatic amine, this compound requires careful handling not only during its use in research and development but critically, through to its final disposition as chemical waste. The procedures outlined below are designed to ensure the safety of laboratory personnel and to maintain environmental stewardship by adhering to regulatory standards. The causality behind each step is explained to provide a complete understanding of the protocol's scientific and safety rationale.

Hazard Characterization and Risk Assessment

Before any disposal protocol can be established, a thorough understanding of the compound's potential hazards is essential. While specific toxicological data for 1-(2-Amino-5-methoxyphenyl)ethanone is not extensively published, its classification as an aromatic amine provides a strong basis for assessing its risk profile. Aromatic amines as a class are known for potential health hazards, including toxicity, and many are readily absorbed through the skin.[1]

Based on data from structurally similar compounds, such as 2'-Aminoacetophenone, the anticipated hazards include irritation to the eyes, skin, and respiratory system.[2][3] Therefore, all handling and disposal operations must be conducted with appropriate Personal Protective Equipment (PPE).

Table 1: Anticipated Hazard Profile and Required PPE

Hazard Category	Anticipated Risk	Required Personal Protective Equipment (PPE)
Acute Toxicity	Harmful if swallowed.	Chemical-resistant gloves (Nitrile), lab coat.
Skin Irritation	Causes skin irritation.[2][3]	Chemical-resistant gloves (Nitrile), lab coat.
Eye Irritation	Causes serious eye irritation.[2][4][5]	Safety goggles or face shield.
Respiratory Irritation	May cause respiratory irritation.[2][4][5]	Use in a well-ventilated area or chemical fume hood.
Environmental	Potentially toxic to aquatic life.[1]	Prevent release to the environment; do not discharge to sewer.[6]

The Regulatory Imperative: Compliance with Waste Disposal Laws

The disposal of chemical waste is strictly regulated. In the United States, the Environmental Protection Agency (EPA) governs the management of hazardous waste under the Resource Conservation and Recovery Act (RCRA).[7][8] RCRA provides a "cradle-to-grave" framework, meaning the generator of the waste is responsible for its safe management from generation to final disposal.[8]

While 1-(2-Amino-5-methoxyphenyl)ethanone may not be explicitly named on RCRA's hazardous waste lists (F, K, P, or U lists), it must be evaluated to determine if it exhibits any characteristics of hazardous waste (ignitability, corrosivity, reactivity, or toxicity).[9] Given its chemical class, it is prudent to manage it as hazardous waste. All disposal activities must comply with federal, state, and local regulations.[3]

Step-by-Step Disposal Protocol

This protocol ensures that 1-(2-Amino-5-methoxyphenyl)ethanone waste is handled, stored, and disposed of in a manner that mitigates risk and ensures regulatory compliance.

Step 1: Waste Segregation

Causality: Proper segregation is the cornerstone of safe and cost-effective waste management. It prevents unintentional and potentially dangerous chemical reactions between incompatible waste streams and avoids the high cost associated with disposing of large volumes of minimally contaminated materials as hazardous waste.

• Action: At the point of generation, designate a specific, clearly labeled waste container for 1-(2-Amino-5-methoxyphenyl)ethanone and materials contaminated with it.

• Do Not: Do not mix this waste with non-hazardous trash, other chemical waste streams (e.g., halogenated solvents, acids), or store it in a manner that could lead to environmental release.[6]

Step 2: Containerization and Labeling

Causality: Secure containment and accurate labeling are critical for the safety of all personnel who may handle the waste, from the lab to the final disposal facility. Proper labeling is a legal requirement that ensures the waste's identity and hazards are clearly communicated.

• Action:

  • Use a chemically compatible, leak-proof container with a secure, tight-fitting lid.[2][10]

  • Affix a hazardous waste label to the container immediately.

  • The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "1-(2-Amino-5-methoxyphenyl)ethanone."

    • An accurate list of all container contents, including any solvents.

    • The specific hazard characteristics (e.g., "Toxic," "Irritant").

    • The accumulation start date.

Step 3: On-Site Accumulation and Storage

Causality: Safe temporary storage prevents spills, exposure, and degradation of the container.

• Action:

  • Store the sealed waste container in a designated satellite accumulation area within or near the laboratory.

  • This area should be under the control of the operator and away from ignition sources or incompatible materials.[3]

  • Ensure the storage location has secondary containment to capture any potential leaks.

Step 4: Professional Disposal (The Terminal Step)

Causality: The chemical nature of aromatic amines necessitates destruction methods that are not feasible or safe in a standard laboratory setting. Professional disposal services have the specialized facilities and permits to handle and destroy such chemicals in an environmentally sound manner.

• Action:

  • Arrange for the collection of the waste with your institution's Environmental Health & Safety (EHS) department or a licensed professional waste disposal company.[10]

  • The preferred method of destruction for this type of organic compound is high-temperature incineration in a licensed hazardous waste incinerator equipped with afterburners and flue gas scrubbers to neutralize harmful combustion byproducts.[6][10]

  • Never attempt to dispose of this chemical down the drain or in regular trash.[6]

Emergency Procedures: Spill Management

Causality: Accidental spills present an immediate exposure risk. A clear, pre-defined plan ensures a rapid and safe response, minimizing harm to personnel and the environment.

• Action in Case of a Spill:

  • Evacuate: Immediately alert others and evacuate the immediate area.

  • Ventilate: Ensure the area is well-ventilated; if the spill is significant, work should only be performed with appropriate respiratory protection.[10]

  • Protect: Don the required PPE as listed in Table 1.

  • Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand, silica gel, or a universal binder.[2][10]

  • Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable, sealable container for hazardous waste.

  • Decontaminate: Clean the spill area thoroughly with soap and water.

  • Dispose: Label the container with the spill cleanup debris as hazardous waste and manage it according to the disposal protocol above.

Visualization of the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 1-(2-Amino-5-methoxyphenyl)ethanone waste.

Caption: Disposal workflow for 1-(2-Amino-5-methoxyphenyl)ethanone.

References

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• SKC Inc. (2024, January 9). SDS - Aromatic Amine Cleaning Developing Solution. Retrieved from [Link]

• Technology Catalogue. (n.d.). Disposing Amine Waste. Retrieved from [Link]

• Term. (2025, December 1). Aromatic Amine Pollution. Retrieved from [Link]

• WIT Press. (n.d.). New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-(2-Amino-5-methoxyphenyl)ethanone. PubChem Compound Database. Retrieved from [Link]

• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet - 2-Amino Acetophenone. Retrieved from [Link]

• precisionFDA. (n.d.). 1-(2-AMINO-4,5-DIMETHOXYPHENYL)ETHANONE. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Memo Detail - RCRA Online Number: 11468. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of 1-(2-Amino-5-methoxyphenyl)ethanone

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development and scientific research. Yet, the pursuit of discovery must be anchored in an unwavering commitment to safety. This guide provides essential, immediate safety and logistical information for handling 1-(2-Amino-5-methoxyphenyl)ethanone, a compound with significant potential in various research applications. As your partner in the laboratory, we aim to provide value beyond the product itself, building a foundation of deep trust through scientifically grounded safety protocols. This document is structured to offer not just procedural steps, but the rationale behind them, ensuring a comprehensive and self-validating system of laboratory safety.

Hazard Identification and Risk Assessment

While a specific, comprehensive toxicological profile for 1-(2-Amino-5-methoxyphenyl)ethanone is not extensively documented, its structure as an aromatic amine and a ketone warrants a cautious approach. Structurally similar compounds, such as 2'-aminoacetophenone, are known to cause skin, eye, and respiratory irritation.[1] Therefore, a thorough risk assessment is the critical first step before any handling of this compound.

Key Potential Hazards:

• Skin Irritation: Prolonged or repeated contact may cause dermatitis.

• Eye Irritation: Direct contact can cause serious eye irritation.[1][2][3]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[1]

• Ingestion: May be harmful if swallowed.[2]

This guide is predicated on the principle of minimizing all potential routes of exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is paramount. The following recommendations are based on established safety protocols for handling aromatic amines and ketones.[4]

Protection Type	Specification	Rationale
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards.[5] A face shield may be necessary for splash hazards.	Protects against accidental splashes and airborne particles. The snug fit of goggles is crucial to prevent ingress from the sides.
Skin Protection	Wear impervious, chemical-resistant clothing. A lab coat is a minimum requirement. Handle with chemical-impermeable gloves that have been inspected prior to use.[5]	Prevents skin contact which can lead to irritation. Studies on aromatic amines have shown that they can permeate through certain glove materials, so selecting the appropriate glove type is critical.[6] Nitrile or neoprene gloves are generally recommended for handling amines.[7]
Respiratory Protection	In well-ventilated areas, respiratory protection may not be required. If dust or aerosols are generated, or if exposure limits are exceeded, use a NIOSH-approved full-face respirator with appropriate cartridges.[5]	Aromatic amines can be volatile, and fine powders can be easily inhaled. A respirator ensures that airborne particles do not enter the respiratory tract.

Standard Operating Procedure for Handling

A systematic workflow is essential to minimize the risk of exposure and contamination. The following step-by-step guide provides a framework for the safe handling of 1-(2-Amino-5-methoxyphenyl)ethanone.

1. Preparation and Engineering Controls:

• Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.[8]

• Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[2]

• Designate a specific area for handling the compound to prevent cross-contamination.

2. Donning of Personal Protective Equipment (PPE):

• Inspect all PPE for integrity before use.

• Don PPE in the following order: lab coat, inner gloves, respirator (if required), eye and face protection, and finally, outer gloves.

3. Handling the Compound:

• Avoid the formation of dust and aerosols.[8][9]

• Use non-sparking tools for solid transfers.[8][9]

• Keep the container tightly closed when not in use.[2]

4. Doffing of Personal Protective Equipment (PPE):

• Remove PPE in a manner that avoids contaminating yourself.

• The general sequence is: outer gloves, face shield/goggles, lab coat, inner gloves, and finally, the respirator.

• Wash hands thoroughly with soap and water after removing all PPE.[2][3]

5. Decontamination and Waste Disposal:

• Clean all contaminated surfaces with an appropriate solvent and then soap and water.

• All contaminated materials, including disposable PPE and empty containers, should be treated as hazardous waste.

• Dispose of the chemical and its waste in accordance with local, state, and federal regulations. This typically involves disposal at a licensed chemical destruction plant.[2][3][9] Do not discharge to sewer systems.[9]

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[2][3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][3]

Visualizing the Workflow for Safe Handling

To further clarify the procedural flow, the following diagram illustrates the key decision points and actions for the safe handling of 1-(2-Amino-5-methoxyphenyl)ethanone.

Caption: A flowchart outlining the key steps for the safe handling of 1-(2-Amino-5-methoxyphenyl)ethanone, from preparation to emergency response.

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• What are the Health and Safety Guidelines for Using Amines?
• Ethanone, 1-(5-amino-2-methoxyphenyl)-2,2,2-trifluoro- (9CI)

• 1-(2-Amino-5-methoxyphenyl)ethanone | C9H11NO2 | CID 591683 - PubChem. [Link]

• 2 - SAFETY D

• A Quantitative Study of Aromatic Amine Permeation Through Protective Gloves Using Amine Adsorptive Pads - CDC Stacks. [Link]

• A quantitative study of aromatic amine permeation through protective gloves using amine adsorptive pads - PubMed. [Link]

• Personal Protective Equipment (PPE) - CHEMM. [Link]

• Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia.

• material safety data sheet - 2-amino acetophenone - oxfordlabchem.com. [Link]15.pdf)

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